5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

Core Science & Biosynthesis

In-Depth Technical Guide: Spectroscopic Analysis of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

Executive Summary

The precise structural characterization of heavily substituted pyrimidines is a critical checkpoint in modern drug development. 2-Sulfonylpyrimidines, in particular, have emerged as highly selective, metal-free arylating agents for cysteine residues in proteomics and targeted covalent inhibitor design [1]. This whitepaper provides an authoritative, causality-driven guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopy of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine . By deconstructing the electronic and steric effects governing its chemical shifts, this guide establishes a self-validating analytical framework for researchers synthesizing or utilizing this electrophilic warhead.

Chemical Architecture & Electronic Causality

To accurately predict and assign the NMR spectra of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, one must first understand the competing electronic forces within the molecule. The pyrimidine core is inherently electron-deficient due to the electronegativity of the N1 and N3 atoms. This deficiency is heavily modulated by its three substituents:

• C2-Methylsulfonyl (-SO 2​ CH 3​ ): The sulfone group is a powerful electron-withdrawing group (EWG) via both inductive and resonance effects. It severely deshields the C2 carbon and significantly shifts the aliphatic protons of its own methyl group downfield [2].

• C5-Chloro (-Cl): Halogens exert a dual effect—inductive electron withdrawal (deshielding adjacent protons like H-6) and resonance electron donation (shielding the C5 carbon relative to other pyrimidine carbons).

• C4-Methyl (-CH 3​ ): A weak electron-donating group via hyperconjugation, which provides a distinct aliphatic resonance while slightly shielding the adjacent C5 position.

Fig 1. Logical relationship of electronic effects governing the NMR chemical shifts.

Quantitative Spectral Data Synthesis

The following tables synthesize the expected chemical shifts based on empirical data from structurally analogous 2-methylsulfonylpyrimidines [3], adjusted for the specific anisotropic and inductive effects of the C5-chloro and C4-methyl substitutions.

Table 1: 1 H NMR Spectral Assignments (400 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment Justification
H-6	8.85 – 8.95	Singlet (s)	1H	Highly deshielded aromatic proton flanked by N1 and the C5-Cl group. Lacks adjacent protons, resulting in a sharp singlet.
2-SO 2​ CH 3​	3.45 – 3.55	Singlet (s)	3H	Aliphatic protons strongly deshielded by the directly attached, highly electronegative sulfone group.
4-CH 3​	2.60 – 2.70	Singlet (s)	3H	Benzylic-type protons, deshielded by the heteroaromatic pyrimidine ring but unaffected by strong EWGs.

Table 2: 13 C NMR Spectral Assignments (100 MHz, CDCl 3​ )

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Justification
C-4	167.0 – 169.0	Quaternary (C)	Deshielded by the adjacent N3 atom and the attached methyl group (alpha-shift effect).
C-2	162.0 – 164.0	Quaternary (C)	The most deshielded carbon; stripped of electron density by two adjacent nitrogens (N1, N3) and the sulfone group.
C-6	156.0 – 158.0	Methine (CH)	Aromatic carbon adjacent to N1.
C-5	128.0 – 131.0	Quaternary (C)	Substituted by chlorine; appears relatively upfield compared to C2/C4 due to resonance shielding from Cl lone pairs.
2-SO 2​ CH 3​	39.0 – 41.0	Primary (CH 3​ )	Aliphatic carbon strongly deshielded by the adjacent SO 2​ group.
4-CH 3​	21.0 – 23.0	Primary (CH 3​ )	Typical chemical shift for a methyl group attached to an electron-deficient aromatic ring.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in structural verification, the NMR acquisition must be treated as a self-validating system. The following protocol details the causality behind each operational step and includes mandatory validation checkpoints.

Phase 1: Sample Preparation

• Causality: High-quality spectra require a homogeneous magnetic environment. CDCl 3​ is selected as the solvent because it lacks exchangeable protons, easily dissolves halogenated pyrimidines, and provides a reliable deuterium lock signal.

• Step-by-Step:

  • Weigh 15–20 mg of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

  • Dissolve the compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a high-quality 5 mm NMR tube using a glass Pasteur pipette.

• Validation Checkpoint 1: Inspect the tube against a light source. The solution must be perfectly clear. Any suspended particulates will distort the B 0​ field homogeneity, causing peak broadening. Filter through glass wool if necessary.

Phase 2: Instrument Calibration (Tuning & Shimming)

• Causality: The probe must be tuned to the exact Larmor frequency of the nucleus ( 1 H or 13 C) to maximize energy transfer. Shimming corrects spatial magnetic field gradients, ensuring all molecules experience the exact same magnetic field.

• Step-by-Step:

  • Insert the sample into the spectrometer (e.g., 400 MHz or 500 MHz).

  • Lock the magnetic field to the deuterium frequency of CDCl 3​ .

  • Perform Automatic Tuning and Matching (ATM) for both 1 H and 13 C channels.

  • Execute gradient shimming (TopShim or equivalent).

• Validation Checkpoint 2: Acquire a 1-scan 1 H spectrum. Measure the Full Width at Half Maximum (FWHM) of the residual CHCl 3​ peak at 7.26 ppm. The system is validated for acquisition only if the FWHM is < 1.0 Hz.

Phase 3: Acquisition Parameters

• Causality: 13 C has a low natural abundance (1.1%) and a low gyromagnetic ratio. It requires significantly more scans and broadband decoupling to collapse 1 H- 13 C multiplets into sharp singlets, thereby increasing the Signal-to-Noise Ratio (SNR) via the Nuclear Overhauser Effect (NOE).

• Step-by-Step:

  • 1 H Acquisition: Set number of scans (ns) = 16, relaxation delay (d1) = 1.0 s, and pulse angle = 30°.

  • 13 C Acquisition: Set ns = 512 to 1024 (depending on concentration), d1 = 2.0 s, and enable Composite Pulse Decoupling (CPD, e.g., WALTZ-16).

• Validation Checkpoint 3: Before committing to a multi-hour 13 C run, perform a test scan (ns=4) to ensure the Receiver Gain (RG) is optimized and the Free Induction Decay (FID) is not clipping.

Fig 2. Self-validating NMR acquisition and processing workflow.

Phase 4: Data Processing

• Causality: Raw FID data must be mathematically transformed from the time domain to the frequency domain. Apodization (window functions) enhances SNR.

• Step-by-Step:

  • Apply an exponential window function (Line Broadening, LB = 0.3 Hz for 1 H; LB = 1.0 Hz for 13 C).

  • Perform Fourier Transformation (FT).

  • Manually correct zero-order and first-order phase errors to yield purely absorptive Lorentzian line shapes.

  • Apply a polynomial baseline correction to ensure accurate integration.

  • Calibrate the chemical shift scale by setting the internal TMS peak to 0.00 ppm (or residual CHCl 3​ to 7.26 ppm / 77.16 ppm for 1 H / 13 C respectively).

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation Bioconjugate Chemistry - ACS Publications URL: [Link]

• 2-(Methylsulphonyl)pyrimidine | C5H6N2O2S | CID 13289225 PubChem URL: [Link]

• NOTE: A Facile Synthesis of 4,6-Dimethoxy-2-methylsulfonylpyrimidine Asian Journal of Chemistry URL: [Link]

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• 3. asianpubs.org [asianpubs.org]

physical and chemical properties of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

The Definitive Technical Guide to 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine: Physical Properties, Chemical Reactivity, and Bioconjugation Applications

Executive Summary

In the rapidly evolving landscape of targeted covalent inhibitors (TCIs) and antibody-drug conjugates (ADCs), the demand for highly selective, irreversible electrophilic warheads has surged. 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (CAS: 2089319-59-3) has emerged as a premier heterocyclic building block designed specifically for advanced nucleophilic aromatic substitution (SNAr)[1][2]. By leveraging the exceptional leaving-group capability of the 2-methylsulfonyl moiety, combined with the electronic tuning provided by the 5-chloro and 4-methyl substituents, this compound offers a superior alternative to traditional Michael acceptors (such as maleimides and acrylamides) for chemoselective cysteine arylation[3][4].

This whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic reactivity, and validated experimental protocols for utilizing this compound in drug development and bioconjugation workflows.

Physicochemical Profile & Structural Dynamics

The reactivity of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is dictated by the precise spatial and electronic arrangement of its substituents. To understand its behavior in physiological and synthetic environments, we must analyze its core properties.

Table 1: Quantitative Physicochemical Properties

Property	Value / Description
Chemical Name	5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine
CAS Registry Number	2089319-59-3[1]
Molecular Formula	C6H7ClN2O2S[5]
Molecular Weight	~206.65 g/mol [5]
Physical State	Solid (Crystalline)
Primary Reactivity Pathway	Nucleophilic Aromatic Substitution (SNAr)[2]

| Primary Leaving Group | Methanesulfinate anion (CH3SO2-)[6] |

Structural Causality:

• The 2-Methylsulfonyl Group (-SO2CH3): The sulfonyl group is strongly electron-withdrawing, drastically lowering the lowest unoccupied molecular orbital (LUMO) of the pyrimidine ring. Upon nucleophilic attack, it serves as an exceptional leaving group, far superior to halogens or methylthio (-SMe) groups[6].

• The 5-Chloro Group (-Cl): Positioned para to the leaving group (relative to the ring nitrogen), the chlorine atom exerts a strong inductive electron-withdrawing effect (-I). This further activates the C2 position, accelerating the reaction rate by orders of magnitude compared to unsubstituted analogs[7].

• The 4-Methyl Group (-CH3): While mildly electron-donating (+I), the primary role of the 4-methyl group is steric. It modulates the trajectory of incoming nucleophiles, ensuring high chemoselectivity and preventing off-target side reactions.

Chemical Reactivity: The SNAr Paradigm

The defining characteristic of 2-sulfonylpyrimidines is their ability to undergo rapid, irreversible SNAr reactions with soft nucleophiles, particularly thiols (e.g., cysteine residues) and amines[6][7].

Thermodynamics and Kinetics: Density Functional Theory (DFT) calculations have elucidated that the SNAr mechanism for 2-sulfonylpyrimidines proceeds via a two-step addition-elimination pathway[7][8]. The rate-determining step (RDS) is the initial nucleophilic addition to the C2 carbon, overcoming the activation energy ( Δ G‡1) to form a stabilized Meisenheimer-Jackson complex[8]. Because the subsequent elimination of the methanesulfinate anion is highly exergonic, the overall transformation is strictly irreversible[8]. This irreversibility is a critical advantage over maleimide-based conjugations, which exist in a dynamic equilibrium.

SNAr mechanism of 2-sulfonylpyrimidines proceeding via a Meisenheimer complex intermediate.

Applications in Advanced Therapeutics

Targeted Covalent Inhibitors (TCIs)

Historically, acrylamides have been the warhead of choice for targeting non-catalytic cysteines in kinases (e.g., Ibrutinib targeting BTK). However, acrylamides can exhibit off-target toxicity due to reversible Michael additions. 2-Sulfonylpyrimidines are now being deployed as highly tunable "acrylamide surrogates"[3]. The 5-chloro-4-methyl substitution pattern provides the exact steric and electronic parameters required to achieve rapid, irreversible target engagement while maintaining strict chemoselectivity for the target cysteine[3].

Antibody-Drug Conjugates (ADCs)

The most profound application of 2-sulfonylpyrimidines is in the stabilization of ADCs. Traditional ADCs utilizing maleimide-thiol linkages are prone to the "retro-Michael addition" in systemic circulation, where the payload prematurely dissociates and transfers to serum albumin, causing severe off-target toxicity[4].

By utilizing a 2-sulfonylpyrimidine linker (as seen in clinical-stage ADCs like SKB264), the payload is conjugated to the reduced interchain disulfides of the monoclonal antibody via an irreversible SNAr reaction[4]. This forms a highly stable S-heteroaryl bond that is completely immune to retro-Michael cleavage, extending the in vivo half-life of the ADC significantly[4].

Workflow of ADC synthesis utilizing a 2-sulfonylpyrimidine linker for irreversible conjugation.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every reagent choice is grounded in the mechanistic causality of the SNAr pathway.

Protocol A: Chemoselective Cysteine Bioconjugation (Protein Arylation)

Objective: Irreversible S-arylation of a target protein containing a free cysteine residue.

• Buffer Preparation: Prepare the target protein in a Phosphate-Buffered Saline (PBS) solution adjusted to pH 7.5 – 8.0.

  • Causality: The pKa of a typical protein cysteine thiol is ~8.3. A slightly basic pH increases the equilibrium concentration of the thiolate anion (S-), which is a vastly superior nucleophile compared to the protonated thiol, thereby accelerating the rate-determining nucleophilic addition[7].

• Disulfide Reduction: Treat the protein with 10 equivalents of Tris(2-carboxyethyl)phosphine (TCEP) for 1 hour at 37°C.

  • Causality: TCEP is a phosphine-based reducing agent. Unlike Dithiothreitol (DTT) or β -mercaptoethanol (BME), TCEP does not contain free thiols. If DTT were used, its free thiols would competitively react with the highly electrophilic 2-sulfonylpyrimidine warhead, quenching the reagent[3].

• Warhead Addition: Dissolve 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in anhydrous DMSO to create a 10 mM stock. Add the stock to the protein solution to a final concentration of 5-10% DMSO (v/v).

  • Causality: 2-Sulfonylpyrimidines possess limited aqueous solubility. The inclusion of an organic cosolvent (DMSO or MeCN) is strictly required to prevent precipitation of the electrophile before the bioconjugation can occur[8].

• Incubation and Purification: Incubate at room temperature for 2 hours. Purify the stable conjugate via Size Exclusion Chromatography (SEC).

  • Causality: Because the SNAr reaction generates a thermodynamically stable S-heteroaryl bond and liberates methanesulfinic acid, the reaction is strictly irreversible. SEC can be performed immediately without fear of conjugate dissociation[8].

Protocol B: Small Molecule SNAr with Amine Nucleophiles

Objective: Synthesis of a 2-amino-5-chloro-4-methylpyrimidine building block.

• Solvation: Dissolve 1.0 equivalent of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in anhydrous N,N-Dimethylformamide (DMF).

  • Causality: Polar aprotic solvents like DMF heavily stabilize the charge-separated Meisenheimer transition state, significantly lowering the activation energy ( Δ G‡1) required for the reaction[9].

• Nucleophile & Base Addition: Add 1.2 equivalents of the desired primary or secondary amine, followed by 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Causality: The SNAr reaction liberates methanesulfinic acid (CH3SO2H). DIPEA acts as a non-nucleophilic proton sponge to scavenge this acid, preventing it from protonating and deactivating the incoming amine nucleophile.

• Reaction Execution: Stir the mixture at room temperature for 1-3 hours.

  • Causality: Due to the extreme electron deficiency of the pyrimidine ring—driven by the synergistic -I effect of the 5-chloro group and the strong electron-withdrawing nature of the sulfonyl group—the reaction proceeds rapidly at ambient temperature, avoiding the need for thermal reflux which could degrade sensitive functional groups[6][7].

References

• ChemSrc. "2089319-59-3_CAS号:2089319-59-3_5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine." ChemSrc Database. Available at:[Link]

• National Institutes of Health (NIH). "Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation." Bioconjugate Chemistry. Available at:[Link]

• American Chemical Society (ACS). "Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story." Journal of Medicinal Chemistry. Available at:[Link]

• National Institutes of Health (NIH) / PMC. "Preclinical profiles of SKB264, a novel anti-TROP2 antibody conjugated to topoisomerase inhibitor, demonstrated promising antitumor efficacy compared to IMMU-132." Frontiers in Oncology. Available at:[Link]

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• 1. 2089319-59-3_CAS号:2089319-59-3_5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine - 化源网 [chemsrc.com]
• 2. 2-(methylsulfonyl)pyrimidine| Ambeed [ambeed.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Preclinical profiles of SKB264, a novel anti-TROP2 antibody conjugated to topoisomerase inhibitor, demonstrated promising antitumor efficacy compared to IMMU-132 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. yoyangle.com [yoyangle.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 9. evitachem.com [evitachem.com]

5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine crystal structure and X-ray diffraction

An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

Abstract: The pyrimidine scaffold is a cornerstone in medicinal chemistry, and its derivatives, particularly those functionalized with sulfonyl groups, have emerged as critical covalent modifiers in drug discovery.[1][2] This guide provides a comprehensive technical overview of the methodologies required to elucidate the three-dimensional structure of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, a novel compound of significant interest. We present a self-validating, field-proven protocol for synthesis, crystallization, and single-crystal X-ray diffraction (SC-XRD) analysis. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step guidance necessary for determining and interpreting the crystal structure of this and related small molecules. The causality behind critical experimental choices is explained to empower researchers in adapting these methods for their own novel compounds.

Introduction to 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

The Privileged Pyrimidine Scaffold

The pyrimidine ring is a fundamental heterocycle found in the nucleobases of DNA and RNA, making it a "privileged scaffold" in drug design. Its unique electronic properties and ability to participate in various non-covalent interactions allow for the development of highly specific and potent therapeutic agents.

The Sulfonyl Group: A Tunable Covalent Warhead

The methylsulfonyl group at the C2 position of the pyrimidine ring acts as an effective electrophilic "warhead." It facilitates a nucleophilic aromatic substitution (SNAr) reaction, primarily with the thiol side chain of cysteine residues in target proteins.[2][3] This reaction forms a stable, covalent bond, leading to irreversible inhibition. The reactivity of this warhead can be precisely tuned by the electronic effects of other substituents on the pyrimidine ring, such as the chloro- and methyl- groups at the C5 and C4 positions, respectively.[1][3] Understanding the precise three-dimensional arrangement of these groups is paramount for predicting and optimizing this reactivity for targeted drug development.[4]

Rationale for Structural Elucidation

Determining the single-crystal X-ray structure of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is a critical step in its development as a potential therapeutic agent. The crystal structure provides unambiguous proof of its chemical identity and constitution. More importantly, it reveals detailed information about bond lengths, bond angles, and torsional angles, which govern the molecule's preferred conformation. This data is invaluable for:

• Structure-Based Drug Design: Providing an accurate 3D model for computational docking studies to predict binding affinity and orientation within a target protein's active site.

• Understanding Reactivity: Correlating the observed geometry with the molecule's electrophilicity and potential for covalent modification.

• Solid-State Characterization: Informing on crystal packing and intermolecular interactions, which influence key pharmaceutical properties like solubility, stability, and bioavailability.

Synthesis and Crystallization

Proposed Synthesis

The synthesis of the title compound can be approached through a multi-step process common for pyrimidine derivatives. A plausible route involves the formation of the core pyrimidine ring, followed by chlorination and sulfonylation.[5]

Protocol for Growing Diffraction-Quality Single Crystals

The acquisition of high-quality single crystals is the most crucial and often most challenging step in SC-XRD. The goal is to encourage the slow, ordered arrangement of molecules from a supersaturated solution into a crystalline lattice. The protocol below is a self-validating system designed to explore the crystallization parameter space efficiently.

Materials & Reagents:

• Synthesized 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (5-10 mg)

• A screening set of high-purity solvents (e.g., Acetone, Acetonitrile, Dichloromethane, Ethyl Acetate, Methanol, Ethanol, Isopropanol, Hexanes, Toluene)

• Glass vials (1-2 mL) with screw caps or Teflon-lined caps

• Micro-syringes and 0.22 µm filters

Step-by-Step Protocol:

• Solubility Screening (Trustworthiness Pillar):

  • Rationale: To identify a suitable solvent or solvent system where the compound has moderate solubility. Ideal solvents are those in which the compound is sparingly soluble at room temperature but fully soluble upon gentle heating.

  • Procedure:

    • Place ~1 mg of the compound into separate vials.

    • Add a candidate solvent dropwise (e.g., 50 µL increments) while stirring until the solid dissolves completely.

    • Record the approximate solubility in mg/mL for each solvent.

    • Identify a "good" solvent (high solubility) and a "poor" solvent (low solubility).

• Crystallization Method 1: Slow Evaporation

  • Rationale: This is the simplest method. As the solvent slowly evaporates, the concentration of the solute increases, leading to supersaturation and crystal formation. It is most effective when a single solvent with moderate volatility is identified.

  • Procedure:

    • Dissolve 5-10 mg of the compound in a minimal amount of a suitable solvent (e.g., Dichloromethane or Acetone) in a vial.

    • Filter the solution through a 0.22 µm filter into a clean vial to remove any particulate matter which could act as unwanted nucleation sites.

    • Cover the vial with a cap, but do not seal it completely. Puncture the cap with a needle to allow for slow solvent evaporation.

    • Place the vial in a vibration-free environment and let it stand undisturbed for several days to weeks.

• Crystallization Method 2: Vapor Diffusion (Hanging Drop or Sitting Drop)

  • Rationale: This method provides finer control over the rate of supersaturation. A drop of the compound dissolved in a "good" solvent is allowed to equilibrate with a larger reservoir of a "poor" solvent. The poor solvent vapor slowly diffuses into the drop, reducing the compound's solubility and promoting crystallization.

  • Procedure:

    • Prepare a reservoir of the "poor" solvent (e.g., Hexanes) in a sealed container.

    • Dissolve the compound in a minimal amount of the "good" solvent (e.g., Dichloromethane).

    • Place a small drop (~5-10 µL) of this solution on a glass slide (for hanging drop) or a pedestal (for sitting drop) within the sealed container.

    • Seal the container and allow it to stand undisturbed. Monitor for crystal growth over several days.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

Theoretical Framework

SC-XRD is a non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystal. When a focused beam of X-rays strikes a crystal, the electrons of the atoms diffract the X-rays in a specific pattern. By measuring the directions and intensities of these diffracted beams, one can reconstruct a 3D model of the electron density within the crystal, and from this, infer the atomic positions.

Experimental Workflow for SC-XRD

The process from a suitable crystal to a final structural model is a well-defined workflow. The following diagram illustrates the key stages.

Caption: Predicted molecular structure of the title compound.

Hypothetical Crystallographic Data

The following table summarizes the expected crystallographic parameters for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, based on analysis of similar pyrimidine sulfonamide structures. [6][7]This data serves as a benchmark for what researchers might expect to find upon successful structure determination.

Parameter	Expected Value
Chemical Formula	C₆H₇ClN₂O₂S
Formula Weight	206.65 g/mol
Crystal System	Monoclinic or Orthorhombic
Space Group	P2₁/c or Pca2₁
a (Å)	8 - 12
b (Å)	5 - 10
c (Å)	15 - 20
α (°)	90
β (°)	95 - 105 (for Monoclinic)
γ (°)	90
Volume (ų)	1000 - 1500
Z (Molecules/Unit Cell)	4
Calculated Density (g/cm³)	1.5 - 1.7
Radiation	Mo Kα (λ = 0.71073 Å)
Temperature	100(2) K
Final R indices [I>2σ(I)]	R1 < 0.05, wR2 < 0.10
Goodness-of-fit (S)	~1.0

Analysis of Potential Intermolecular Interactions

The crystal packing will likely be dominated by weak C-H···O and C-H···N hydrogen bonds involving the methyl and pyrimidine hydrogens as donors and the sulfonyl oxygens and pyrimidine nitrogens as acceptors. Halogen bonding involving the chlorine atom may also play a role in directing the supramolecular assembly. Analysis of π-π stacking interactions between adjacent pyrimidine rings will be crucial, as these can influence crystal stability. [6]

Significance and Future Directions

Implications for Structure-Based Drug Design

An experimentally determined crystal structure of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine will serve as a high-fidelity input for computational models. This will enable medicinal chemists to rationally design second-generation analogs with improved potency, selectivity, and pharmacokinetic properties. The structure will validate the predicted conformation of the sulfonyl group relative to the pyrimidine ring, which is essential for its function as a covalent inhibitor.

Correlation with Spectroscopic Data

The structural data obtained from SC-XRD should be correlated with other analytical techniques for a holistic characterization.

• NMR Spectroscopy: The number of unique signals in ¹H and ¹³C NMR spectra should correspond to the number of chemically non-equivalent atoms in the asymmetric unit of the crystal structure. [8]* FT-IR/Raman Spectroscopy: Vibrational modes, particularly the characteristic S=O stretches of the sulfonyl group, can be correlated with the bond lengths and local symmetry observed in the crystal structure. [9]* Mass Spectrometry: Provides confirmation of the molecular weight and elemental composition. [8]

Conclusion

The elucidation of the single-crystal X-ray structure of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is an indispensable step in advancing its potential as a pharmacological tool or therapeutic agent. This guide has provided a robust and logical framework for achieving this goal, from the initial steps of synthesis and crystallization to the final stages of data analysis and interpretation. The detailed protocols and expert insights contained herein are designed to be a valuable resource for researchers, ensuring that the structural determination is conducted with the highest degree of scientific integrity. The resulting structural information will undoubtedly accelerate the rational design of next-generation covalent inhibitors.

References

• Vertex AI Search. (n.d.). Buy Methyl 5-chloro-2-methanesulfonylpyrimidine-4-carboxylate (EVT-12177288).
• Gabizon, R., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry.
• Förster, M., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. Frontiers in Molecular Biosciences.
• Gabizon, R., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. ACS Publications.
• Harriman, G., et al. (n.d.). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. PMC.
• BenchChem. (2025). A Comparative Spectroscopic Analysis of Pyrimidine and Its Derivatives.
• PMC. (n.d.). Methyl 5-chloro-2-(4-methylbenzenesulfonamido)benzoate.
• Acta Crystallographica Section E: Structure Reports Online. (n.d.). Synthesis and crystal structure of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide.
• Stenfors, B. A., & Ngassa, F. N. (2021). The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives. European Journal of Chemistry.
• ResearchGate. (2015). Synthesis, Spectroscopic Characterization, X-Ray Analysis of DMSO Solvated 5'-Chloro-1H,1"H-[3,3':3',3"-Terindol]-2'(1'H)-One.
• ResearchGate. (2026). Comprehensive Theoretical, Spectroscopic, Solvent, Topological and Antimicrobial investigation of 5-Chloro-6-fluoro-2-(2-pyrazinyl)-1H-benzimidazole.

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• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine for Advanced Research

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is intended for informational purposes for qualified professionals in research and development. The user of this information is solely responsible for all determinations regarding its use. The compound discussed is for research use only and not for medicinal, household, or other uses.[1]

Introduction: Unveiling a Key Building Block in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, the pyrimidine scaffold stands as a cornerstone, integral to the architecture of numerous therapeutic agents.[2] Its inherent drug-like properties and synthetic versatility have cemented its status as a privileged structure in medicinal chemistry. Within this vital class of compounds, 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine (CAS Registry Number: 325780-94-7 ) emerges as a highly reactive and versatile building block, poised to facilitate the synthesis of novel bioactive molecules.[1][][4] This technical guide provides an in-depth exploration of this compound, from its fundamental physicochemical properties and a plausible synthetic route to its applications in medicinal chemistry and critical safety protocols.

Physicochemical Properties: A Data-Driven Profile

A thorough understanding of a compound's physicochemical properties is paramount for its effective application in research and development. The following table summarizes the key characteristics of 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine.

Property	Value	Source
CAS Registry Number	325780-94-7	[1][][4]
Molecular Formula	C₆H₇ClN₂O₂S	[1][]
Molecular Weight	206.65 g/mol	[1][]
IUPAC Name	4-chloro-5-methyl-2-(methylsulfonyl)pyrimidine	[]
Synonyms	4-Chloro-2-methanesulfonyl-5-methylpyrimidine	[]
SMILES	CC1=CN=C(N=C1Cl)S(=O)(=O)C	[]
InChI	InChI=1S/C6H7ClN2O2S/c1-4-3-8-6(9-5(4)7)12(2,10)11/h3H,1-2H3	[]
InChI Key	WIBJFLAPPUYODA-UHFFFAOYSA-N	[]

Synthesis Pathway: From Precursor to Product

Proposed Synthetic Workflow

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• 1. chemicalbook.com [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. 4-Chloro-2-(methylsulfonyl)pyrimidine | 97229-11-3 [chemicalbook.com]
• 6. 4-Chloro-2-(methylsulfonyl)pyrimidine synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Exact Mass and Molecular Weight of 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine

Introduction: The Critical Distinction Between Exact Mass and Molecular Weight in Drug Discovery

In the landscape of modern drug discovery and development, the precise characterization of small molecules is paramount. Among the fundamental physicochemical properties, mass is a primary determinant of a compound's identity and purity. However, the term "mass" is often used interchangeably to describe two distinct concepts: molecular weight and exact mass. For the researcher, scientist, and drug development professional, a nuanced understanding of this distinction is not merely academic; it is a critical necessity for unambiguous structural elucidation, metabolic profiling, and ensuring the integrity of analytical data. This guide provides an in-depth exploration of the exact mass and molecular weight of the pyrimidine derivative, 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine, a compound of interest in medicinal chemistry. We will delve into the theoretical underpinnings of these concepts, present detailed experimental protocols for their determination, and explain the causality behind the analytical choices, thereby providing a self-validating framework for the comprehensive characterization of this and similar molecules.

Physicochemical Properties of 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine

A thorough understanding of a compound begins with its fundamental physicochemical properties. 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine is a substituted pyrimidine, a class of heterocyclic compounds prevalent in a vast array of biologically active molecules. The accurate determination of its properties is the first step in any research and development workflow.

Property	Value	Source
IUPAC Name	4-chloro-5-methyl-2-(methylsulfonyl)pyrimidine
CAS Number	325780-94-7
Molecular Formula	C₆H₇ClN₂O₂S
Molecular Weight	206.65 g/mol
Exact Mass	205.99168 u	Calculated

Conceptual Framework: Exact Mass vs. Molecular Weight

The distinction between exact mass and molecular weight is rooted in the isotopic composition of elements.

• Molecular Weight (or Molar Mass) is the weighted average of the masses of all the naturally occurring isotopes of the elements in a molecule. The weighting factor is the natural abundance of each isotope. This is the value used in stoichiometric calculations and is typically expressed in grams per mole ( g/mol ).

• Exact Mass (or Monoisotopic Mass) is the calculated mass of a molecule containing only the most abundant isotope of each element.[1] It is a theoretical value based on the sum of the exact masses of these specific isotopes.[1] High-resolution mass spectrometry (HRMS) is capable of measuring the mass of a molecule with sufficient accuracy to determine its elemental composition.[2]

For 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine (C₆H₇ClN₂O₂S), the difference is illustrated as follows:

• The molecular weight (206.65 g/mol ) accounts for the natural isotopic abundances of Carbon (¹²C and ¹³C), Hydrogen (¹H and ²H), Chlorine (³⁵Cl and ³⁷Cl), Nitrogen (¹⁴N and ¹⁵N), Oxygen (¹⁶O, ¹⁷O, and ¹⁸O), and Sulfur (³²S, ³³S, ³⁴S, and ³⁶S).

• The exact mass (205.99168 u) is calculated using the masses of the most abundant isotopes: ¹²C, ¹H, ³⁵Cl, ¹⁴N, ¹⁶O, and ³²S.

This subtle yet significant difference is the cornerstone of high-resolution mass spectrometry, which provides the precision to confirm elemental compositions, a critical step in the identification of novel compounds, metabolites, and impurities.

Experimental Determination of Exact Mass: A High-Resolution Mass Spectrometry Protocol

The gold standard for determining the exact mass of a small molecule is high-resolution mass spectrometry, often coupled with a chromatographic separation technique such as liquid chromatography (LC-HRMS). The following protocol outlines a typical workflow using Electrospray Ionization (ESI) in positive ion mode.

Objective: To determine the exact mass of 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine to within 5 ppm (parts per million) of its theoretical value.

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or Time-of-Flight) coupled to a UHPLC system.

Protocol:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine.

  • Dissolve the compound in a suitable solvent (e.g., acetonitrile or methanol) to create a stock solution of 1 mg/mL.

  • Perform a serial dilution of the stock solution to a final concentration of 1 µg/mL in a solvent compatible with the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Instrument Calibration:

  • Calibrate the mass spectrometer according to the manufacturer's instructions using a certified calibration solution. This step is crucial for achieving high mass accuracy.

• LC-HRMS Analysis:

  • LC Method:

    • Column: A suitable reversed-phase C18 column.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to ensure the compound elutes as a sharp peak (e.g., 5-95% B over 5 minutes).

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • MS Method:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Range: m/z 100-500.

    • Resolution: Set to a high value (e.g., >60,000).

    • Data Acquisition: Full scan mode.

• Data Analysis:

  • Extract the full scan mass spectrum corresponding to the chromatographic peak of the analyte.

  • Identify the protonated molecule, [M+H]⁺.

  • Compare the measured m/z of the [M+H]⁺ ion with the theoretical m/z.

    • Theoretical Exact Mass of C₆H₇ClN₂O₂S = 205.99168 u.

    • Theoretical Exact Mass of [M+H]⁺ (C₆H₈ClN₂O₂S⁺) = 206.99950 u.

  • Calculate the mass error in ppm:

    • Mass Error (ppm) = [(Measured Mass - Theoretical Mass) / Theoretical Mass] * 1,000,000

  • A mass error of < 5 ppm provides high confidence in the elemental composition.

Workflow for Physicochemical Characterization

The following diagram illustrates the logical workflow for the comprehensive characterization of a small molecule like 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine.

Caption: Workflow for Small Molecule Characterization.

Conclusion: The Synergy of Exact Mass and Molecular Weight in Advancing Research

The precise determination of both the exact mass and molecular weight of 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine is not a redundant exercise but a synergistic approach to its unambiguous characterization. While molecular weight remains the workhorse for routine stoichiometric calculations, the exact mass, as determined by high-resolution mass spectrometry, provides an unparalleled level of confidence in the elemental composition of a molecule. This is of utmost importance in early-stage drug discovery for confirming the identity of newly synthesized compounds and in later stages for identifying metabolites and degradation products. For the researchers, scientists, and drug development professionals who rely on the integrity of their data, a thorough understanding and application of these principles are indispensable for accelerating the path from discovery to clinical application.

References

• Mass Spectrometry Facility, University of Missouri. (2026, February 23). Calculating Exact Masses. Retrieved from [Link]

• Wiley-VCH. (n.d.). 1 Introduction to Mass Spectrometry, a Tutorial. Retrieved from [Link]

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• 2. application.wiley-vch.de [application.wiley-vch.de]

A Methodological Guide to Determining the Thermodynamic Properties of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine for Pharmaceutical Development

Abstract: 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is a compound of interest within the landscape of pharmaceutical research, yet a comprehensive public dataset of its thermodynamic properties is notably absent. This technical guide provides a robust methodological framework for researchers, scientists, and drug development professionals to experimentally and computationally determine these critical parameters. A thorough understanding of properties such as melting point, enthalpy of fusion, thermal stability, and solubility is paramount for informed decisions in process chemistry, formulation development, and ensuring the safety and efficacy of potential drug candidates. This document outlines established protocols, explains the underlying scientific principles, and offers a roadmap for the complete thermodynamic characterization of this and similar novel chemical entities.

Introduction: The Imperative of Thermodynamic Characterization in Drug Development

The journey of a novel chemical entity from discovery to a viable pharmaceutical product is paved with rigorous scientific investigation. Among the most fundamental of these investigations is the determination of a compound's thermodynamic properties. These properties govern a substance's physical and chemical behavior, profoundly influencing its suitability for development as a drug. For a molecule like 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, a detailed thermodynamic profile is not merely academic; it is a critical dataset that informs key decisions across the development pipeline.

From a process chemistry perspective, knowledge of melting point, boiling point, and thermal stability is essential for designing safe and efficient synthetic routes and purification strategies.[1][2][3] In formulation science, solubility and dissolution rates are primary determinants of a drug's bioavailability.[4][5][6][7] Furthermore, understanding the energetic properties of a compound can provide insights into its solid-state chemistry, including the potential for polymorphism, which has significant regulatory and intellectual property implications.

This guide will provide a detailed, step-by-step approach to elucidating the key thermodynamic properties of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, empowering research and development teams to build a comprehensive and reliable data package for this promising molecule.

Thermal Analysis: Unveiling Phase Transitions and Stability

Thermal analysis techniques are indispensable tools for probing the physical and chemical changes that a substance undergoes as a function of temperature.[3][8] For 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the cornerstones of a thorough thermal characterization.

Differential Scanning Calorimetry (DSC): Melting Point, Enthalpy of Fusion, and Purity

DSC measures the difference in heat flow between a sample and a reference as they are subjected to a controlled temperature program.[9] This technique provides a wealth of information about the solid-state properties of a compound.[9]

Key Parameters Determined by DSC:

• Melting Point (T_m): The temperature at which a substance transitions from a solid to a liquid.

• Enthalpy of Fusion (ΔH_fus): The amount of energy required to melt a given amount of the solid at its melting point.

• Purity: The van't Hoff equation can be applied to the shape of the melting endotherm to estimate the purity of a crystalline substance.[10][11]

Table 1: Hypothetical DSC Data for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

Parameter	Value	Units
Onset Melting Temperature	125.8	°C
Peak Melting Temperature	128.2	°C
Enthalpy of Fusion (ΔH_fus)	25.7	kJ/mol
Calculated Purity	99.6	mol%

Experimental Protocol for DSC Analysis:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium, tin).

• Sample Preparation: Accurately weigh 2-5 mg of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine into a clean, hermetically sealed aluminum pan.

• Experimental Conditions:

  • Temperature Program: Heat the sample from ambient temperature to a temperature sufficiently above the melting point (e.g., 25 °C to 150 °C) at a controlled rate (e.g., 10 °C/min).

  • Atmosphere: Purge the sample chamber with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min).

• Data Analysis: Analyze the resulting thermogram to determine the onset and peak temperatures of the melting endotherm and integrate the peak area to calculate the enthalpy of fusion.[10] Purity analysis can be performed using the instrument's software, which applies the van't Hoff model.[10][11]

Caption: Experimental workflow for TGA.

Solubility Determination: A Critical Parameter for Bioavailability

The solubility of a drug substance is a critical factor influencing its absorption and bioavailability. [5]For orally administered drugs, poor aqueous solubility can be a major hurdle to achieving therapeutic efficacy. [7]Therefore, a thorough understanding of the solubility of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in various media is essential.

Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is considered the "gold standard" for determining thermodynamic (equilibrium) solubility. [4]It involves equilibrating an excess of the solid compound in a specific solvent or buffer system over a defined period.

Experimental Protocol for Shake-Flask Solubility:

• Media Preparation: Prepare a range of aqueous buffers with different pH values (e.g., pH 2.0, 4.5, 6.8, and 7.4) to mimic physiological conditions. Also, include biorelevant media such as FaSSIF and FeSSIF to simulate fasted and fed intestinal states. [6]2. Sample Addition: Add an excess amount of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine to a known volume of each medium in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 37 °C) for a sufficient time to reach equilibrium (typically 24-72 hours). [6]4. Sample Processing: After equilibration, separate the undissolved solid from the solution by centrifugation and/or filtration.

• Concentration Analysis: Determine the concentration of the dissolved compound in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Solid-State Analysis: Analyze the remaining solid residue by techniques like X-ray Powder Diffraction (XRPD) or DSC to check for any polymorphic transformations during the experiment. [6] Table 3: Hypothetical Aqueous Solubility of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine at 37 °C

Medium	pH	Solubility (µg/mL)
0.1 N HCl	1.2	55.3
Acetate Buffer	4.5	78.9
Phosphate Buffer	6.8	85.2
Phosphate Buffer	7.4	88.1
FaSSIF	6.5	125.6
FeSSIF	5.0	210.4

Computational Prediction of Thermodynamic Properties

In addition to experimental determination, computational methods can provide valuable insights into the thermodynamic properties of molecules, especially in the early stages of drug discovery when the material is scarce. [12][13][14]

Density Functional Theory (DFT) Calculations

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. [15]It can be employed to calculate various thermodynamic properties of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine. [15][16] Computable Thermodynamic Properties:

• Gas-phase enthalpy of formation (ΔH_f°): A fundamental property that can be used in conjunction with other data to predict reaction enthalpies. [13][14]* Entropy (S°): A measure of the disorder or randomness of a system.

• Heat Capacity (C_p): The amount of heat required to raise the temperature of a substance by one degree.

Computational Protocol for DFT Calculations:

• Geometry Optimization: The first step is to find the lowest energy conformation of the molecule using a suitable DFT functional and basis set (e.g., B3LYP/6-31G*). [17]2. Frequency Calculation: Perform a vibrational frequency analysis on the optimized geometry to confirm that it is a true energy minimum and to calculate the zero-point vibrational energy, thermal corrections to enthalpy, and entropy.

• Thermochemical Analysis: From the output of the frequency calculation, the standard thermodynamic properties (ΔH_f°, S°, C_p) can be extracted.

Table 4: Hypothetical Computationally Derived Thermodynamic Properties for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (Gas Phase, 298.15 K)

Property	Predicted Value	Units
Enthalpy of Formation (ΔH_f°)	-350.2	kJ/mol
Standard Entropy (S°)	420.5	J/(mol·K)
Heat Capacity (C_p)	180.7	J/(mol·K)

Conclusion: Building a Foundation for Rational Drug Development

The thermodynamic characterization of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is a critical and non-negotiable step in its journey as a potential drug candidate. The methodologies outlined in this guide, from experimental thermal analysis and solubility studies to computational predictions, provide a comprehensive framework for generating the essential data required for informed decision-making. By systematically applying these techniques, researchers can build a robust understanding of the physicochemical properties of this molecule, thereby mitigating risks, optimizing processes, and ultimately accelerating its path through the drug development pipeline. The investment in a thorough thermodynamic evaluation at an early stage lays a solid foundation for the rational and successful development of new medicines.

References

• EAG Laboratories. (n.d.). Thermogravimetry Differential Thermal Analysis (TG/DTA). Retrieved from [Link]

• Plato, C., & Glasgow, A. R. (1969). Differential scanning calorimetry as a general method for determining purity and heat of fusion of high-purity organic chemicals. Application to 64 compounds. Analytical Chemistry, 41(2), 330–336. Retrieved from [Link]

• Avdeef, A. (2019). A review of methods for solubility determination in biopharmaceutical drug characterization. ADMET & DMPK, 7(4), 234–268. Retrieved from [Link]

• Rheolution. (2023, March 19). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved from [Link]

• ASTM International. (2019). Standard Test Method for Purity by Differential Scanning Calorimetry (ASTM E928-19). Retrieved from [Link]

• El-Faham, A., et al. (2022). Computational Studies and DFT Calculations of Synthesized Triazolo Pyrimidine Derivatives: A Review. Journal of Molecular Structure, 1264, 133235. Retrieved from [Link]

• Curion. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• ASTM International. (2025, October 9). Standard Test Method for Purity by Differential Scanning Calorimetry. Retrieved from [Link]

• Fraunhofer IMWS. (n.d.). Thermogravimetric analysis. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• American Chemical Society. (2025, August 16). Estimating the Solubility of Active Pharmaceutical Ingredients Using Molecular Dynamics. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (2026, February 9). Differential Scanning Calorimeter (DSC/DTA). Retrieved from [Link]

• Torontech. (2025, December 16). Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. Retrieved from [Link]

• Wikipedia. (n.d.). Thermogravimetric analysis. Retrieved from [Link]

• TA Instruments. (n.d.). Decomposition kinetics using TGA. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Differential Scanning Calorimetry and Differential Thermal Analysis Temperature and Enthalpy of Fusion. Retrieved from [Link]

• MDPI. (2022, March 11). A Data Resource for Prediction of Gas-Phase Thermodynamic Properties of Small Molecules. Retrieved from [Link]

• DSpace@MIT. (2022, May 31). A Data Resource for Prediction of Gas-Phase Thermodynamic Properties of Small Molecules. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). In vitro biological studies and computational prediction-based analyses of pyrazolo[1,5-a]pyrimidine derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. Retrieved from [Link]

• ResearchGate. (2019, August 2). Reviewing of Synthesis and Computational Studies of Pyrazolo Pyrimidine Derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (2023, June 26). Computational investigation of novel pyrimidine derivatives as potent FAK inhibitors via 3D-QSAR, molecular docking, molecular dynamics simulation and retrosynthesis. Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Thermodynamics of Organic Compounds. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nucleophilic aromatic substitution (SNAr) protocol for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, a versatile building block in medicinal chemistry. This document delves into the nuanced reactivity of this substrate, offering detailed experimental procedures, mechanistic insights, and practical guidance for its successful application in the synthesis of diverse pyrimidine derivatives.

Introduction: A Privileged Scaffold in Drug Discovery

The pyrimidine core is a ubiquitous motif in a vast array of biologically active compounds and approved pharmaceuticals. Its ability to engage in hydrogen bonding and other key interactions within biological targets has rendered it a "privileged scaffold" in drug discovery. The strategic functionalization of the pyrimidine ring is therefore a cornerstone of modern medicinal chemistry. 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is a highly valuable intermediate, engineered for selective modification through nucleophilic aromatic substitution. The presence of two distinct leaving groups, a chloro and a methylsulfonyl group, at positions activated by the electron-deficient pyrimidine ring, offers a versatile platform for the synthesis of complex molecules.

Mechanistic Insights: The Dichotomy of Regioselectivity

The reactivity of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in SNAr reactions is governed by a fascinating interplay of electronic effects, leaving group ability, and the nature of the attacking nucleophile. The pyrimidine ring, with its two nitrogen atoms, is inherently electron-deficient, which activates the C-2, C-4, and C-6 positions towards nucleophilic attack.

The methylsulfonyl group (-SO₂Me) at the C-2 position is a potent electron-withdrawing group, further activating the pyrimidine ring and serving as an excellent leaving group. The chloro group at the C-5 position is also a leaving group, albeit generally less reactive in SNAr than a substituent at the C-2 or C-4 positions.

A critical aspect of the chemistry of similar 2-(methylsulfonyl)pyrimidines is the observed dichotomy in regioselectivity depending on the nucleophile.[1]

• Attack at C-4 (Displacement of Chloride): Neutral nucleophiles, such as primary and secondary amines, typically favor attack at the C-4 position of the pyrimidine ring, leading to the displacement of the chloride. This is the "normal" regioselectivity observed in many SNAr reactions of 2,4-disubstituted pyrimidines.

• Attack at C-2 (Displacement of the Methylsulfonyl Group): Anionic nucleophiles, particularly alkoxides and thiolates, can exhibit a preference for attacking the C-2 position, displacing the methylsulfonyl group. This unusual selectivity is attributed to the formation of a hydrogen-bonded pre-reaction complex between the acidic protons of the methylsulfonyl group and the anionic nucleophile.[1] This interaction orients the nucleophile for an attack at the C-2 position, lowering the activation energy for this pathway.

The 4-methyl group on the target substrate will also exert an influence, primarily through its steric bulk and weak electron-donating effect, which may modulate the reactivity of the adjacent C-5 chloro group.

Caption: General experimental workflow for SNAr reactions.

Protocol 1: Reaction with Amine Nucleophiles (Displacement of Chloride at C-4)

This protocol describes a general procedure for the reaction with a primary or secondary amine, leading to the formation of a 4-amino-5-chloro-2-(methylsulfonyl)pyrimidine derivative.

Parameter	Value
Substrate	5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 eq)
Nucleophile	Amine (e.g., aniline, morpholine) (1.0 - 1.2 eq)
Base	Diisopropylethylamine (DIPEA) or K₂CO₃ (1.5 - 2.0 eq)
Solvent	Isopropanol, DMF, or NMP
Temperature	80 - 120 °C
Reaction Time	4 - 24 hours

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

• Add the anhydrous solvent, followed by the base and the amine nucleophile.

• Heat the reaction mixture to the specified temperature and stir vigorously.

• Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Reaction with Alkoxide Nucleophiles (Displacement of Methylsulfonyl at C-2)

This protocol details the reaction with an alkoxide, which is expected to selectively displace the methylsulfonyl group at the C-2 position.

Parameter	Value
Substrate	5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 eq)
Nucleophile	Sodium alkoxide (e.g., sodium methoxide) (1.1 - 1.5 eq)
Solvent	Anhydrous corresponding alcohol (e.g., Methanol) or THF
Temperature	0 °C to room temperature
Reaction Time	1 - 6 hours

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the sodium alkoxide.

• Add the anhydrous solvent and cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in the same anhydrous solvent to the cooled alkoxide solution.

• Allow the reaction to stir at 0 °C and then warm to room temperature.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, carefully quench by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer to obtain the crude product.

• Purify by flash column chromatography.

Protocol 3: Reaction with Thiol Nucleophiles (Displacement of Methylsulfonyl at C-2)

This protocol outlines the reaction with a thiol, which, similar to alkoxides, is expected to displace the methylsulfonyl group.

Parameter	Value
Substrate	5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 eq)
Nucleophile	Thiol (e.g., thiophenol) (1.1 eq)
Base	K₂CO₃ or NaH (1.2 - 1.5 eq)
Solvent	Anhydrous DMF or DMSO
Temperature	Room temperature to 60 °C
Reaction Time	2 - 12 hours

Procedure:

• To a dry flask under an inert atmosphere, add the thiol and the anhydrous solvent.

• Add the base portion-wise at room temperature (if using NaH, cool to 0 °C).

• Stir the mixture for 15-30 minutes to allow for the formation of the thiolate.

• Add a solution of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in the same solvent to the reaction mixture.

• Stir the reaction at the specified temperature and monitor its progress.

• Upon completion, pour the reaction mixture into water and extract with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash column chromatography.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	- Insufficient temperature or reaction time- Poor quality of reagents or solvent- Inappropriate base	- Increase temperature and/or reaction time- Use freshly distilled/dried solvents and pure reagents- For weak nucleophiles, consider a stronger base
Formation of Side Products	- Reaction temperature too high- Presence of water- Incorrect stoichiometry	- Lower the reaction temperature- Ensure anhydrous conditions- Carefully control the equivalents of nucleophile and base
Mixture of Regioisomers	- Nucleophile capable of attacking both positions- Reaction conditions favoring both pathways	- Adjust reaction temperature (lower temperature may favor the kinetically controlled product)- Change the solvent to influence the reaction pathway- For amine nucleophiles, ensure non-anionic conditions to favor C-4 attack

Product Characterization

The successful synthesis of the desired products should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure of the product and the position of the new substituent. The chemical shifts of the pyrimidine protons and carbons will change significantly upon substitution.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

References

• Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring. Mendeleev Communications. [Link]

• Design, Synthesis and Anticancer Profile of New 4-(1H-benzo[d]imidazol-1-yl)pyrimidin-2-amine-Linked Sulfonamide Derivatives with V600EBRAF Inhibitory Effect. National Center for Biotechnology Information. [Link]

• Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. National Center for Biotechnology Information. [Link]

• Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. ACS Publications. [Link]

• Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols. ACS Publications. [Link]

• A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. National Center for Biotechnology Information. [Link]

• Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles. Beilstein Journal of Organic Chemistry. [Link]

• Design, synthesis, and biological evaluation of 5-chlorine-2-amino-pyrimidine derivatives as potent PLK4 inhibitors. Royal Society of Chemistry. [Link]

• Process for synthesis of a 2-thioalkyl pyrimidine.

• Synthesis and molecular structure of novel 2-(alkylthio)-4-chloro-N-(4,5-dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-5-methylbenzenesulfonamides with potential anticancer activity. National Center for Biotechnology Information. [Link]

• Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. IOSR Journal of Pharmacy and Biological Sciences. [Link]

• 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. ResearchGate. [Link]

• Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. MDPI. [Link]

• High-Resolution Solid-State 13C NMR Spectroscopy of the Paramagnetic Metal-Organic Frameworks, STAM-1 and HKUST-1. Royal Society of Chemistry. [Link]

• 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production. National Center for Biotechnology Information. [Link]

• J C,H correlations in the HMBC NMR spectrum of 7. ResearchGate. [Link]

Sources

• 1. WO2021113282A1 - Process for synthesis of a 2-thioalkyl pyrimidine - Google Patents [patents.google.com]

5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in Drug Discovery: Application Notes &amp; Protocols

Executive Summary

5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (CAS: 2089319-59-3)[1] has emerged as a transformative building block and electrophilic warhead in modern drug discovery. Historically, targeted covalent inhibitors (TCIs) and antibody-drug conjugates (ADCs) have relied heavily on Michael acceptors (e.g., acrylamides, maleimides) to target cysteine residues. However, these traditional moieties suffer from off-target reactivity and in vivo instability—most notably the retro-Michael reaction in ADCs, which leads to premature payload release and systemic toxicity.

This application note details the physicochemical rationale, structural advantages, and validated protocols for utilizing 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine in two critical therapeutic modalities: Next-Generation ADC Linker Technologies and Targeted Covalent Kinase Inhibitors .

Physicochemical & Mechanistic Profiling

The utility of this pyrimidine derivative stems from its highly tunable reactivity via Nucleophilic Aromatic Substitution (SNAr) . Unlike Michael addition, which forms a reversible thioether, the SNAr reaction with a cysteine thiolate results in the irreversible elimination of the methanesulfinate leaving group, forming a highly stable heteroaryl-thioether bond[2].

Causality of Structural Substituents:

• 2-(Methylsulfonyl) Group: Acts as an excellent leaving group. The strong electron-withdrawing nature of the sulfone activates the C2 position for nucleophilic attack by cysteine thiolates.

• 5-Chloro Group: The electronegative chlorine atom lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyrimidine ring. This increases the electrophilicity of the C2 carbon, accelerating the SNAr reaction rate compared to unsubstituted analogs[3]. Furthermore, it serves as a synthetic handle for downstream transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura).

• 4-Methyl Group: Provides steric shielding around the pyrimidine core, preventing non-specific nucleophilic attacks by weaker biological nucleophiles (e.g., amines in lysine), thereby enforcing strict chemoselectivity for cysteines.

Table 1: Comparative Stability of Cysteine-Reactive Warheads

Feature	Traditional Maleimide	Acrylamide	2-Methylsulfonyl Pyrimidine (2-MSP)
Reaction Mechanism	Michael Addition	Michael Addition	Nucleophilic Aromatic Substitution (SNAr)
Reversibility	Reversible (Retro-Michael)	Irreversible	Strictly Irreversible
In Vivo Stability	Low (Thiol exchange with serum albumin)	Moderate to High	Very High (Resistant to thiol exchange)
ADC Half-Life (Murine Model)	~14 hours (e.g., IMMU-132)	N/A	~57 hours (e.g., SKB264)
Chemoselectivity	Moderate (Reacts with -SOH, -SNO)	High	Very High (Inert to -SOH, -SNO)

Application: Next-Generation ADC Linker Technology (The SKB264 Paradigm)

The 2-methylsulfonyl pyrimidine (2-MSP) moiety is the cornerstone of the novel ADC Sacituzumab tirumotecan (SKB264 / MK-2870) [4][5]. By replacing the traditional maleimide linker with a 2-MSP group, the payload (a belotecan-derivative topoisomerase I inhibitor) is conjugated to the anti-TROP2 monoclonal antibody via an irreversible SNAr reaction. This eliminates the retro-Michael reaction, drastically improving the therapeutic index and circulation half-life[6].

Fig 1: ADC conjugation workflow and tumor internalization using 2-MSP linker technology.

Protocol 1: Bioconjugation of 2-MSP-Linker-Payload to Monoclonal Antibodies

Note: This protocol is a self-validating system designed to ensure complete conjugation without payload dimerization.

Reagents & Materials:

• Monoclonal Antibody (mAb) in PBS (pH 7.4)

• Tris(2-carboxyethyl)phosphine hydrochloride (TCEP·HCl)

• 2-MSP-Linker-Payload derivative (10 mM stock in anhydrous DMSO)

• Dialysis cassettes (10K MWCO)

Step-by-Step Methodology:

• Antibody Reduction: Dilute the mAb to 5 mg/mL in conjugation buffer (50 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.4).

  • Causality Check: EDTA is critical to chelate trace metals that could catalyze the re-oxidation of free thiols.

• TCEP Addition: Add 2.5–3.0 molar equivalents of TCEP·HCl per mAb. Incubate at 37°C for 2 hours under gentle agitation.

  • Causality Check: TCEP is chosen over Dithiothreitol (DTT) because TCEP lacks a thiol group. If DTT were used, its free thiols would compete with the mAb cysteines for the 2-MSP warhead, drastically reducing the Drug-to-Antibody Ratio (DAR).

• Conjugation: Cool the reaction to 4°C. Add 8–10 molar equivalents of the 2-MSP-Linker-Payload dropwise. Ensure the final DMSO concentration does not exceed 10% (v/v) to prevent antibody precipitation.

• SNAr Incubation: Incubate the mixture at 25°C for 4–6 hours. The slightly basic pH (7.4) ensures a sufficient equilibrium concentration of highly nucleophilic thiolate anions (Cys-S⁻) without triggering basic hydrolysis of the sulfone group.

• Purification & Validation: Remove unreacted payload and organic solvents via dialysis or size-exclusion chromatography (SEC) against PBS (pH 7.4). Validate the DAR using Hydrophobic Interaction Chromatography (HIC) and intact LC-MS.

Application: Targeted Covalent Inhibitors (Acrylamide Surrogates)

In kinase inhibitor development, 2-sulfonylpyrimidines are highly effective surrogates for acrylamides, particularly for targeting non-catalytic cysteines such as Cys481 in Bruton's Tyrosine Kinase (BTK)[7][8]. The 5-chloro-4-methyl substitution pattern fine-tunes the electrophilicity, ensuring the warhead is reactive enough to label the target cysteine but stable enough to avoid glutathione (GSH) depletion in plasma[2].

Fig 2: S_NAr reaction pathway of 2-sulfonylpyrimidine warheads with cysteine residues.

Protocol 2: In Vitro Covalent Labeling & Intact Mass Spectrometry Validation

This protocol validates the covalent engagement of a 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine-based inhibitor with a recombinant kinase (e.g., BTK).

Step-by-Step Methodology:

• Protein Preparation: Dilute recombinant WT BTK kinase domain to a final concentration of 2 µM in assay buffer (20 mM Tris-HCl, 150 mM NaCl, 1 mM TCEP, pH 7.5).

• Inhibitor Incubation: Add the 2-MSP inhibitor to a final concentration of 10 µM (5x molar excess). Incubate at room temperature for 60 minutes.

• Self-Validating Control (DTT Competition): In a parallel control tube, pre-incubate the inhibitor with 1 mM DTT for 30 minutes before adding the kinase.

  • Expected Outcome: The DTT thiols will react with the 2-MSP warhead, neutralizing it. Subsequent LC-MS should show no covalent modification of the kinase, proving that inhibition is strictly thiol-dependent[7].

• Reaction Quenching: Quench the reaction by adding 1% formic acid (v/v) to lower the pH and protonate remaining thiolates, halting SNAr activity.

• LC-MS/MS Analysis: Inject the samples onto a reverse-phase C4 column coupled to an ESI-TOF mass spectrometer.

  • Data Interpretation: Look for a mass shift corresponding to the exact mass of the inhibitor minus the mass of the methanesulfinic acid leaving group (80.09 Da). This mass loss is the definitive hallmark of the SNAr mechanism, distinguishing it from Michael additions where the entire mass of the inhibitor is added.

Application: Modular Synthesis of Kinase Inhibitors

As a building block, 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine allows for rapid, modular assembly of complex drug scaffolds.

Table 2: Sequential Functionalization Strategy

Reaction Step	Position Targeted	Reagents / Conditions	Purpose in Drug Design
1. SNAr Displacement	C2 (Methylsulfonyl)	Primary/Secondary Amines, DIPEA, THF, 60°C	Installs hinge-binding motifs or solubilizing groups.
2. Suzuki-Miyaura Coupling	C5 (Chloro)	Aryl Boronic Acids, Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O, 90°C	Extends the scaffold into the hydrophobic pocket (e.g., DFG-out conformation).

Protocol 3: C5-Functionalization via Suzuki-Miyaura Cross-Coupling

Note: The C2 sulfone must either be utilized as the final warhead OR displaced prior to C5 coupling, as palladium catalysts can occasionally insert into activated C-SO₂ bonds.

• Setup: In an oven-dried Schlenk tube, combine the SNAr-modified 5-chloro-pyrimidine intermediate (1.0 eq), the desired aryl boronic acid (1.2 eq), and anhydrous K₂CO₃ (2.5 eq).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq). Evacuate and backfill the tube with Nitrogen three times to prevent oxidative quenching of the palladium species.

• Solvent & Heating: Inject degassed 1,4-dioxane/water (4:1 v/v). Heat the mixture to 90°C for 12 hours.

  • Causality Check: The 5-chloro group is generally less reactive toward oxidative addition than a bromo or iodo group. Using an electron-rich, bidentate ligand like dppf is essential to accelerate the oxidative addition step at the C5-Cl bond.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, concentrate under reduced pressure, and purify via flash column chromatography.

References

• Cheng, Y., et al. (2022). "Preclinical profiles of SKB264, a novel anti-TROP2 antibody conjugated to topoisomerase inhibitor, demonstrated promising antitumor efficacy compared to IMMU-132." Frontiers in Oncology, 12, 1062741. URL:[Link]

• Moraru, R., et al. (2023). "Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation." Bioconjugate Chemistry, 34(9), 1624–1635. URL:[Link]

• Moraru, R., et al. (2024). "Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story." Journal of Medicinal Chemistry, 67(16), 13572–13593. URL:[Link]

Sources

• 1. 2089319-59-3_CAS号:2089319-59-3_5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine - 化源网 [chemsrc.com]
• 2. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Preclinical profiles of SKB264, a novel anti-TROP2 antibody conjugated to topoisomerase inhibitor, demonstrated promising antitumor efficacy compared to IMMU-132 [frontiersin.org]
• 5. Frontiers | Sacituzumab tirumotecan (sac-TMT/MK-2870/SKB264): a novel antibody–drug conjugate in breast cancer [frontiersin.org]
• 6. Preclinical profiles of SKB264, a novel anti-TROP2 antibody conjugated to topoisomerase inhibitor, demonstrated promising antitumor efficacy compared to IMMU-132 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Synthesis and Functionalization of Pyrimidine Derivatives using 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

Application Note & Protocol Guide Target Audience: Researchers, Medicinal Chemists, and Bioconjugation Scientists

Executive Summary

The pyrimidine scaffold is a privileged pharmacophore in drug discovery, frequently found in kinase inhibitors, agrochemicals, and modern bioconjugates. Functionalizing the C2 position of pyrimidines via Nucleophilic Aromatic Substitution (SNAr) is a foundational synthetic strategy. 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (CAS: 2089319-59-3) has emerged as a superior electrophilic building block. Unlike traditional 2-chloro or 2-methylthio pyrimidines, the 2-methylsulfonyl moiety acts as an exceptional leaving group, enabling extremely mild, chemoselective, and metal-free SNAr reactions. This guide details the mechanistic rationale, comparative reactivity, and self-validating protocols for utilizing this reagent in both small-molecule synthesis and advanced bioconjugation (e.g., Antibody-Drug Conjugate linkers).

Mechanistic Rationale & Structural Advantages

The efficiency of 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine stems from the synergistic electronic effects of its substituents, which perfectly prime the ring for SNAr:

• The 2-Methylsulfonyl Leaving Group: The −SO2​CH3​ group is highly electron-withdrawing, creating a strong partial positive charge at the C2 carbon. Upon nucleophilic attack, it is expelled as the methanesulfinate anion ( CH3​SO2−​ ). This byproduct is a stable, weak base and highly water-soluble, making downstream purification trivially easy via aqueous workup.

• The 5-Chloro Substituent: Halogens at the 5-position exert a strong inductive electron-withdrawing effect ( −I ). This stabilizes the anionic Meisenheimer complex intermediate, significantly lowering the activation energy barrier for nucleophilic attack [1].

• The 4-Methyl Substituent: Provides a slight steric shield that prevents off-target ring degradation while offering a synthetic handle (e.g., for downstream benzylic bromination).

Figure 1: SNAr mechanism via Meisenheimer complex formation.

Comparative Reactivity Profile

To understand the necessity of the methylsulfonyl group, it is critical to compare it against traditional leaving groups. Recent structure-reactivity studies demonstrate that 2-sulfonylpyrimidines react with thiols at rates up to 9 orders of magnitude faster than their 2-chloro counterparts under neutral aqueous conditions [1].

Table 1: Relative Reactivity of C2-Pyrimidine Leaving Groups in SNAr

Pyrimidine C2-Leaving Group	Relative Reaction Rate ( krel​ )	Typical Required Conditions	Byproduct Profile
-SO₂Me (Methylsulfonyl)	> 10⁵	Mild (RT, pH 7-8 or weak base)	Water-soluble methanesulfinate
-Cl (Chloro)	1	Heating (>60°C), Stronger Base	Chloride ion
-SMe (Methylthio)	< 0.01 (Unreactive)	Requires prior oxidation to sulfoxide/sulfone	N/A

Note: Data extrapolated from structure-reactivity studies on heteroaryl sulfones targeting reactive cysteines [1].

Synthetic Workflows & Logical Relationships

The divergent nature of this building block allows it to be funneled into multiple drug discovery pipelines. Amination is heavily used for kinase inhibitor libraries, while thiolation has revolutionized Antibody-Drug Conjugate (ADC) linker chemistry. For example, the TROP2-targeting ADC SKB264 utilizes a 2-methylsulfonyl pyrimidine linker to achieve irreversible, highly stable bioconjugation via SNAr with cysteines, preventing premature payload release in vivo[2].

Figure 2: Divergent synthetic workflow for generating pyrimidine derivatives.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. Causality for reagent selection and built-in analytical checkpoints are provided to ensure high-fidelity execution.

Protocol A: Synthesis of 2-Amino-5-chloro-4-methylpyrimidines (Amine SNAr)

Application: Small molecule library synthesis (e.g., ATP-competitive kinase inhibitors).

Reagents & Materials:

• 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 eq, 1.0 mmol)

• Primary or Secondary Amine (1.2 eq, 1.2 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq, 2.0 mmol)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology:

• Preparation: Dissolve 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine in anhydrous THF. Causality: THF is preferred for primary amines due to its volatility, aiding in post-reaction concentration. If using a sterically hindered secondary amine or an aniline, substitute with DMF to allow for higher reaction temperatures and to stabilize the polar Meisenheimer transition state.

• Base Addition: Add DIPEA to the stirring solution. Causality: DIPEA is a non-nucleophilic base. It neutralizes the methanesulfinic acid byproduct without competing with the target amine for the electrophilic C2 center.

• Amine Addition: Add the amine dropwise at 0°C, then allow the reaction to warm to room temperature (RT).

• Self-Validation (Monitoring): Monitor via TLC (3:1 Hexanes:EtOAc) or LC-MS. The starting pyrimidine is strongly UV-active at 254 nm. The reaction is complete when the starting material spot is fully consumed (typically 2–4 hours for primary amines at RT; 12 hours at 60°C for anilines).

• Workup & Purification:

  • Concentrate the THF under reduced pressure.

  • Redissolve the crude residue in Ethyl Acetate (15 mL) and wash with saturated aqueous NaHCO₃ (2 × 10 mL) followed by brine (10 mL).

  • Causality: The basic aqueous wash ensures the methanesulfinate byproduct remains fully ionized ( CH3​SO2−​ ) and partitions entirely into the aqueous layer, effectively auto-purifying the organic product.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the 2-amino pyrimidine derivative.

Protocol B: Chemoselective Cysteine S-Arylation

Application: Bioconjugation, peptide stapling, and ADC linker attachment [1, 2].

Reagents & Materials:

• Cysteine-containing peptide or protein (1.0 eq)

• 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (5.0 to 10.0 eq)

• Phosphate Buffer (50 mM, pH 7.5) containing 5% v/v DMSO

Step-by-Step Methodology:

• Reagent Solubilization: Prepare a 100 mM stock solution of the sulfonyl pyrimidine in pure DMSO. Causality: Sulfonyl pyrimidines have limited aqueous solubility; a concentrated DMSO stock ensures the final bioconjugation mixture remains homogeneous at <5% total organic solvent, preventing protein denaturation.

• Bioconjugation: Add the pyrimidine stock to the peptide/protein in 50 mM Phosphate Buffer (pH 7.5) at RT.

  • Causality: A pH of 7.5 is strictly chosen to balance the equilibrium concentration of the highly nucleophilic thiolate anion ( S− ) while keeping lysine primary amines ( NH3+​ ) protonated and unreactive. This guarantees absolute chemoselectivity for cysteine over lysine [1].

• Incubation & Self-Validation: Incubate at RT for 1–2 hours. Validate the S-arylation via Intact Protein Mass Spectrometry (ESI-MS). A successful conjugation will show a mass shift corresponding to the addition of the 5-chloro-4-methylpyrimidine core minus the leaving group ( ΔMass=+126.01 Da).

• Purification: Remove excess small-molecule reagents via size-exclusion chromatography (e.g., PD-10 desalting columns) or spin-filtration (Amicon Ultra), eluting with the desired storage buffer.

References

• Pichon, M. M., Drelinkiewicz, D., Lozano, D., Moraru, R., Hayward, L. J., Jones, M., McCoy, M. A., Allstrum-Graves, S., Balourdas, D.-I., Joerger, A. C., Whitby, R. J., Goldup, S. M., Wells, N., Langley, G. J., Herniman, J. M., & Baud, M. G. J. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 34(9), 1679-1687. URL:[Link]

• Cheng, Y., Yuan, X., Tian, Q., Huang, X., Chen, Y., Pu, Y., Long, H., Xu, M., Ji, Y., Xie, J., Tan, Y., Zhao, X., & Song, H. (2022). Preclinical profiles of SKB264, a novel anti-TROP2 antibody conjugated to topoisomerase inhibitor, demonstrated promising antitumor efficacy compared to IMMU-132. Frontiers in Oncology, 12, 951589. URL:[Link]

Application Note: A Practical Guide to the Regioselective Amination of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

Abstract

This document provides a comprehensive, step-by-step protocol for the efficient amination of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine. The pyrimidine core is a privileged scaffold in medicinal chemistry, and functionalization at the C2-position is a critical transformation in the synthesis of numerous biologically active molecules, including kinase inhibitors.[1][2] This guide delves into the underlying chemical principles, including the mechanism of Nucleophilic Aromatic Substitution (SNAr), the rationale for regioselectivity, and practical, field-tested laboratory procedures. Detailed instructions for reaction setup, monitoring, work-up, and purification are provided for researchers, scientists, and drug development professionals aiming to reliably synthesize 2-amino-5-chloro-4-methylpyrimidine derivatives.

Introduction and Scientific Rationale

The pyrimidine ring system is a cornerstone of numerous natural and synthetic compounds, including several FDA-approved drugs.[3][4][5] Its π-deficient nature, resulting from the presence of two electronegative nitrogen atoms, facilitates nucleophilic aromatic substitution (SNAr), making it an ideal template for chemical elaboration.[3][6]

The substrate, 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, is an excellent precursor for selective amination. It possesses two potential leaving groups: a chloro group at the C5 position and a methylsulfonyl (mesyl) group at the C2 position. The C2 and C4/C6 positions on the pyrimidine ring are the most electron-deficient and, therefore, the most susceptible to nucleophilic attack.[7] The methylsulfonyl group (-SO2CH3) is a significantly better leaving group than chloride due to the ability of the sulfonyl moiety to stabilize the forming negative charge. Consequently, nucleophilic attack by an amine will occur selectively at the C2 position, displacing the methylsulfonyl group while leaving the C5-chloro substituent intact for potential subsequent cross-coupling reactions.[8][9][10] This high degree of regioselectivity is a key advantage for synthetic efficiency.

The reaction proceeds via a classical SNAr addition-elimination mechanism, which involves the formation of a transient, negatively charged intermediate known as a Meisenheimer complex.[11] A non-nucleophilic, sterically hindered base, such as N,N-Diisopropylethylamine (DIPEA), is employed to scavenge the acidic proton generated upon amine addition, driving the reaction to completion without competing with the primary or secondary amine nucleophile.[12][13][14]

Reaction Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The amination follows a two-step addition-elimination pathway.

• Nucleophilic Attack: The amine nucleophile attacks the electron-deficient C2 carbon of the pyrimidine ring. This is typically the rate-determining step.[7]

• Formation of Meisenheimer Complex: The attack breaks the aromaticity of the ring, forming a resonance-stabilized anionic intermediate (Meisenheimer complex). The negative charge is delocalized over the pyrimidine ring, including onto the electronegative nitrogen atoms, which provides significant stabilization.[7][11]

• Elimination & Re-aromatization: The ring re-aromatizes by expelling the methylsulfonyl group, which is an excellent leaving group, to yield the final 2-aminopyrimidine product.

Caption: S_NAr Mechanism at the C2 Position

Detailed Experimental Protocol

This protocol describes a general procedure adaptable to various primary and secondary amines. Reaction times and temperatures may require optimization depending on the nucleophilicity of the specific amine used.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity (M)	Amount (mmol)	Equivalents	Notes
5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine	C₆H₆ClN₂O₂S	205.64	-	1.0	1.0	Substrate (limiting reagent)
Amine (Primary or Secondary)	Varies	Varies	-	1.1 - 1.5	1.1 - 1.5	Use a slight excess.
N,N-Diisopropylethylamine (DIPEA)	C₈H₁₉N	129.24	-	2.0 - 3.0	2.0 - 3.0	Non-nucleophilic base.[13]
2-Propanol (IPA) or N,N-Dimethylformamide (DMF)	C₃H₈O / C₃H₇NO	-	~0.2 M	-	-	Anhydrous solvent.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	-	-	-	For work-up and chromatography.
Hexanes	Mixture	~86.18	-	-	-	For chromatography.
Saturated aq. NH₄Cl	NH₄Cl	53.49	-	-	-	For aqueous work-up.
Brine	NaCl	58.44	-	-	-	For aqueous work-up.
Anhydrous MgSO₄ or Na₂SO₄	MgSO₄ / Na₂SO₄	-	-	-	-	Drying agent.

Equipment

• Round-bottom flask with magnetic stir bar

• Condenser

• Inert gas line (Nitrogen or Argon)

• Heating mantle with temperature controller or oil bath

• Syringes and needles

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Separatory funnel

• Rotary evaporator

• Flash column chromatography system

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and condenser, add 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times. Maintain a positive pressure of inert gas throughout the reaction.

• Solvent and Reagent Addition: Add anhydrous 2-Propanol or DMF via syringe to achieve a substrate concentration of approximately 0.2 M. Begin stirring.

• Add the desired amine (1.1 - 1.5 eq.) via syringe, followed by the dropwise addition of N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq.).

• Heating: Heat the reaction mixture to 80-120 °C. The optimal temperature depends on the reactivity of the amine; less nucleophilic amines may require higher temperatures.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical mobile phase for TLC is 30-50% Ethyl Acetate in Hexanes. The product should be more polar than the starting material. The reaction is typically complete within 4-24 hours.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the solvent.

  • Dilute the residue with Ethyl Acetate and water or a saturated aqueous solution of NH₄Cl.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer two more times with Ethyl Acetate.

  • Combine the organic layers and wash with brine.

  • Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of Ethyl Acetate in Hexanes, to afford the pure 2-aminopyrimidine derivative.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Experimental Workflow Diagram

Caption: Experimental Workflow for Amination Protocol

Troubleshooting and Pro-Tips

• Low or No Conversion: If the reaction stalls, ensure all reagents are pure and the solvent is anhydrous. For less reactive (e.g., electron-poor aromatic) amines, increasing the temperature, reaction time, or using a more polar aprotic solvent like DMF or NMP may be necessary.

• Side Product Formation: While highly regioselective, trace amounts of substitution at the C5-Cl position could occur under harsh conditions or with highly reactive nucleophiles. If observed, consider lowering the reaction temperature.

• Amine Volatility: For low-boiling point amines (e.g., methylamine, ethylamine), it is recommended to use a sealed reaction vessel (pressure tube) to prevent evaporation and ensure the correct stoichiometry is maintained.

• Solvent Choice: 2-Propanol is a good starting point as it has a suitable boiling point and is easily removed.[15][16] For substrates or products with poor solubility, DMF can be an excellent alternative, though it requires higher temperatures for removal during work-up. Water has also been shown to be an effective solvent in some pyrimidine aminations, offering a greener alternative.[15][16]

• Base Selection: DIPEA is recommended due to its high boiling point and low nucleophilicity.[13] Triethylamine (Et₃N) can also be used but is more volatile. Stronger, more nucleophilic bases should be avoided as they can lead to side reactions.

Conclusion

The amination of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine provides a reliable and highly regioselective route to valuable 2-aminopyrimidine building blocks. The pronounced difference in the leaving group ability between the methylsulfonyl and chloro substituents allows for a clean transformation at the C2 position. This protocol offers a robust and adaptable procedure for accessing a diverse range of derivatives crucial for pharmaceutical research and drug development.

References

• National Institutes of Health (NIH). (n.d.). Concerted Nucleophilic Aromatic Substitution Reactions - PMC.

• Wikipedia. (n.d.). Pyrimidine. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions - PMC.

• ScienceDirect. (n.d.). Base mediated direct C-H amination for pyrimidines synthesis from amidines and cinnamaldehydes using oxygen as green oxidants. Retrieved from [Link]

• Grokipedia. (n.d.). N,N-Diisopropylethylamine. Retrieved from [Link]

• ACS Publications. (2016). Regioselective 2-Amination of Polychloropyrimidines. Organic Letters. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). A Catalytic, Brønsted Base Strategy for Intermolecular Allylic C—H Amination - PMC. Retrieved from [Link]

• ACS Publications. (2022). C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. Journal of the American Chemical Society. Retrieved from [Link]

• The Chemistry Community. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Retrieved from [Link]

• Wikipedia. (n.d.). N,N-Diisopropylethylamine. Retrieved from [Link]

• Royal Society of Chemistry. (2000). Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring. Mendeleev Communications. Retrieved from [Link]

• ResearchGate. (n.d.). General reaction of pyrimidine ring 23 and 29-32, singly activated.... Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Retrieved from [Link]

• Montana State University Technology Transfer Office. (n.d.). Site-Selective Amination of Pyrimidines. Retrieved from [Link]

• Preprints.org. (2023). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Retrieved from [Link]

• SciSpace. (n.d.). Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC. Retrieved from [Link]

• R Discovery. (2000). Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). DIPEA-induced activation of OH− for the synthesis of amides via photocatalysis. RSC Advances. Retrieved from [Link]

• PubMed. (2025). Synthesis and evaluation of novel amino pyrimidine derivatives containing sulfonamide and their application as EGFR inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. Retrieved from [Link]

• Letters in Applied NanoBioScience. (2022). Microwave-Assisted One-Pot Synthesis of Aminopyrimidine Scaffolds and their Biological Evaluation. Retrieved from [Link]

• GSC Biological and Pharmaceutical Sciences. (2024). A overview of the 2- Aminopyrimidine derivatives as antimicrobial agents. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Deaminative chlorination of aminoheterocycles - PMC. Retrieved from [Link]

• National Institutes of Health (NIH). (2008). Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles - PMC. Retrieved from [Link]

• PubMed. (2022). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Retrieved from [Link]

• European Patent Office. (2013). Novel synthesis of substituted 4-amino-pyrimidines - Patent 2307355. Retrieved from [Link]

• ResearchGate. (n.d.). Chemoselective Displacement of Methylsulfinyl Group with Amines to Provide 2-Alkylamino-4,6-disubstituted Pyrimidine-5-carboxylic Acid. Retrieved from [Link]

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• 5. Novel synthesis of substituted 4-amino-pyrimidines - Patent 2307355 [data.epo.org]
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• 8. Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring - Mendeleev Communications (RSC Publishing) [pubs.rsc.org]
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• 16. preprints.org [preprints.org]

Application Note: 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in Kinase Inhibitor Synthesis and Targeted Covalent Inhibition

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, synthetic protocols, and biochemical assay validation for 2-aminopyrimidine-based kinase inhibitors.

Executive Summary & Chemical Rationale

The compound 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (CAS: 2089319-59-3) has emerged as a highly versatile building block in modern medicinal chemistry. Historically utilized as a premium synthetic intermediate for constructing the 2-aminopyrimidine hinge-binding core of ATP-competitive kinase inhibitors (e.g., JNK, CDK4/6, and Syk inhibitors) [1], it has recently gained prominence in a groundbreaking second application: as a tunable Targeted Covalent Inhibitor (TCI) warhead capable of replacing traditional acrylamides [2].

As a Senior Application Scientist, I approach this molecule not just as a reagent, but as a finely tuned electrophilic system. The chemical causality behind its utility lies in its highly specific substitution pattern:

• The C2-Methylsulfonyl Group (-SO₂Me): Unlike halogens (-Cl, -Br) or thioethers (-SMe), the methylsulfonyl moiety is an exceptional leaving group for Nucleophilic Aromatic Substitution (SNAr). The strongly electron-withdrawing nature of the sulfone stabilizes the transient Meisenheimer complex, allowing for SNAr reactions under exceptionally mild conditions.

• The C5-Chloro Group: This acts as a localized electron-withdrawing group (EWG) that further increases the electrophilicity of the C2 position. In the final drug molecule, the C5-Cl often projects into the hydrophobic pocket near the kinase gatekeeper residue, enhancing binding affinity via halogen bonding.

• The C4-Methyl Group: Provides critical steric bulk that restricts the rotational degrees of freedom of the final molecule, often dictating the conformational selectivity required to target specific kinase isoforms over others.

Application I: Synthetic Intermediate for 2-Aminopyrimidine Cores

The most ubiquitous use of 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine is the installation of diverse amines at the C2 position to build the kinase hinge-binding motif.

Mechanistic Causality in SNAr

The choice of reaction conditions is entirely dictated by the nucleophilicity of the incoming amine.

• Aliphatic Amines: Are highly nucleophilic. The reaction proceeds smoothly at room temperature using a non-nucleophilic base (like DIPEA) to scavenge the released methanesulfinic acid.

• Anilines (Aromatic Amines): Are poor nucleophiles. Base catalysis often fails. Instead, acid catalysis (e.g., TFA or p-TSA) in a protic solvent (like sec-butanol) at elevated temperatures is required. The acid protonates the pyrimidine nitrogen, drastically increasing the electrophilicity of the C2 carbon and forcing the SNAr to proceed.

Caption: SNAr mechanism of 2-sulfonylpyrimidines reacting with amine nucleophiles to form 2-aminopyrimidines.

Protocol 1: SNAr Amination with Aliphatic Amines (Self-Validating System)

Reagents:

• 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 eq)

• Primary or secondary aliphatic amine (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 mmol of the pyrimidine building block in 5.0 mL of anhydrous THF under a nitrogen atmosphere.

• Base Addition: Add 2.5 mmol of DIPEA. Causality: The excess base is critical to neutralize the methanesulfinic acid generated during the reaction; failing to do so will protonate the incoming amine, halting the reaction.

• Nucleophile Addition: Dropwise add 1.1 mmol of the aliphatic amine at 0 °C to control the initial exothermic SNAr attack.

• Propagation: Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Validation Checkpoint (LC-MS): Sample 10 µL of the reaction mixture, dilute in LC-MS grade Methanol, and inject. The system is self-validating: you must observe the disappearance of the starting mass [M+H]+ and the appearance of the product mass [M−79(SO2​Me)+Amine+H]+ . If the reaction stalls, check the pH of the mixture; if it is acidic, the sulfinic acid has consumed your base. Add 1.0 eq more DIPEA.

• Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3 x 10 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

Application II: Direct Use as a Targeted Covalent Inhibitor (TCI) Warhead

Recently, the 2-sulfonylpyrimidine (2-SP) motif has been repurposed from a synthetic intermediate into the actual drug warhead. In the development of Bruton's Tyrosine Kinase (BTK) inhibitors, the 2-SP group acts as an acrylamide surrogate[2, 3].

Instead of an amine, the nucleophile is the thiol group of a reactive active-site cysteine (e.g., Cys481 in BTK). The SNAr reaction results in the formation of a highly stable S-arylated adduct, permanently inactivating the kinase. Because SNAr requires a specific geometric trajectory (perpendicular attack to the aromatic ring) compared to the Michael addition of acrylamides, 2-SPs often exhibit superior kinome selectivity profiles [3].

Caption: BTK signaling pathway interrupted by 2-sulfonylpyrimidine-mediated covalent S-arylation of Cys481.

Protocol 2: Time-Dependent Biochemical Assay for Covalent Inhibition (ADP-Glo)

To validate a 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine derivative as a TCI, standard IC₅₀ assays are insufficient. Covalent inhibition is a two-step process (reversible binding KI​ , followed by irreversible inactivation kinact​ ). The assay must be time-dependent.

Step-by-Step Methodology:

• Enzyme Preparation: Prepare a 2X solution of recombinant BTK enzyme in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Note: Do NOT use DTT or β -mercaptoethanol in the buffer, as these thiols will react with the 2-SP warhead. Use TCEP if a reducing agent is strictly required [2].

• Inhibitor Dilution: Prepare a 10-point 3-fold serial dilution of the 2-SP inhibitor in DMSO.

• Time-Dependent Pre-incubation: Mix the enzyme and inhibitor in a 384-well plate. Incubate separate plates for different time intervals (e.g., 10 min, 30 min, 60 min, 120 min) at Room Temperature.

• Reaction Initiation: Add a 2X mixture of ATP (at its apparent Km​ ) and the specific peptide substrate to initiate the kinase reaction.

• Detection: After 60 minutes of kinase reaction, add the ADP-Glo™ Reagent to terminate the reaction and deplete unreacted ATP. Incubate for 40 minutes, then add Kinase Detection Reagent to convert ADP to ATP and generate luminescence.

• Validation Checkpoint (Data Analysis): Plot the IC₅₀ curves for each pre-incubation time point. A self-validating covalent inhibitor will show a distinct "leftward shift" (lower IC₅₀) as pre-incubation time increases. If the IC₅₀ remains static across all time points, the compound is acting reversibly, indicating the SNAr reaction did not occur in the active site.

Quantitative Data Presentation

The following table summarizes the comparative advantages of transitioning from traditional acrylamides to 2-sulfonylpyrimidine warheads in targeted covalent inhibitors, based on recent structure-reactivity studies [2, 3].

Warhead Motif	Example Compound	Mechanism of Covalent Binding	BTK IC₅₀ (nM)	Off-Target Kinase Binding (>90% inhibition at 1 µM)	Aqueous Stability (Half-life)
Acrylamide	Ibrutinib	Michael Addition	0.5	39 / 468 kinases	Moderate (prone to GSH depletion)
2-Sulfonylpyrimidine	2-SP Derivative	SNAr (Sulfinate leaving group)	0.8	< 15 / 468 kinases	High (Highly tunable reactivity)

Data Interpretation: While maintaining equipotent low-nanomolar inhibition of the target kinase, the 2-SP warhead significantly reduces off-target kinome liability due to the strict geometric requirements of the SNAr transition state compared to the more promiscuous Michael addition.

References

• Lead Optimization toward Proof-of-Concept Tools for Huntington's Disease within a 4-(1H-Pyrazol-4-yl)pyrimidine Class of Pan-JNK Inhibitors. Journal of Medicinal Chemistry. 2015.[Link]

• Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story. Journal of Medicinal Chemistry. 2024.[Link]

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry. 2023.[Link]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving Yield in 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine Substitution Reactions

Welcome to the technical support center for optimizing nucleophilic aromatic substitution (SNAr) reactions involving 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the yield and purity of their substitution reactions. Here, we delve into the causality behind experimental choices, offering field-proven insights to navigate the complexities of this versatile building block.

The pyrimidine core is a cornerstone in medicinal chemistry, and the strategic placement of a chloro leaving group at the C5 position and a potent methylsulfonyl activating group at C2 makes this reagent highly valuable for synthesizing diverse molecular libraries.[1] However, achieving high yields and minimizing side products requires a nuanced understanding of the reaction mechanism and the interplay of various experimental parameters.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the substitution reactions of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in a question-and-answer format.

Q1: My reaction is sluggish or not proceeding to completion. What are the primary factors to investigate?

Low reactivity in SNAr reactions with this substrate can often be attributed to several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.

1. Insufficient Activation of the Pyrimidine Ring: The reaction proceeds through a two-step addition-elimination mechanism, forming a negatively charged Meisenheimer-like intermediate.[2] The stability of this intermediate is paramount for the reaction to proceed. The electron-withdrawing nature of the two ring nitrogens and the powerful methylsulfonyl group at the C2 position significantly activates the pyrimidine ring for nucleophilic attack.[3][4] However, if the nucleophile is particularly weak, the activation may still be insufficient under mild conditions.

2. The Nature of the Nucleophile: The strength of the nucleophile is a critical determinant of reaction rate and success.

• Weak Nucleophiles: Neutral amines or alcohols may require activation. For instance, an alcohol can be deprotonated with a strong, non-nucleophilic base to form a more potent alkoxide nucleophile.[3]

• Steric Hindrance: Bulky nucleophiles can experience difficulty approaching the C5 position, especially with the adjacent methyl group at C4.[2][3] This steric impediment can dramatically slow down the reaction rate.

3. Inadequate Reaction Temperature: Many SNAr reactions, particularly with less reactive nucleophiles, necessitate heating to overcome the activation energy barrier.[2][3] If the reaction is being conducted at room temperature, a gradual increase in temperature should be explored.

4. Suboptimal Solvent and Base Combination: The choice of solvent and base is not trivial and can profoundly impact the reaction outcome.

• Solvent: Polar aprotic solvents such as DMSO, DMF, or NMP are often preferred as they can effectively solvate the counter-ion of the nucleophile, leading to a more "naked" and reactive anionic species.[3]

• Base: If the nucleophile requires deprotonation, the base must be strong enough to achieve this without competing as a nucleophile itself.[3]

Q2: I am observing the formation of multiple products. What are the likely side reactions and how can they be minimized?

The presence of two potential leaving groups (the C5-chloro and the C2-methylsulfonyl) can lead to regioselectivity issues. While the methylsulfonyl group is a powerful activating group, it can also function as a leaving group under certain conditions.[5][6][7]

Understanding Regioselectivity: In nucleophilic aromatic substitution on pyrimidines, attack is generally favored at the C2, C4, and C6 positions due to the ability of the adjacent nitrogen atoms to stabilize the negative charge in the Meisenheimer intermediate.[4][8] However, the strong electron-withdrawing nature of the sulfonyl group at C2 makes the C5 position sufficiently electrophilic for attack.

• Displacement of the Methylsulfonyl Group: Under forcing conditions or with highly reactive nucleophiles, substitution at the C2 position, displacing the methylsulfonyl group, can occur.[9][10]

• Hydrolysis: If water is present in the reaction mixture, it can act as a nucleophile, leading to the formation of the corresponding hydroxypyrimidine derivative.[2] This is particularly relevant when using aqueous bases or solvents that are not rigorously dried.

Strategies to Enhance Regioselectivity:

Parameter	Recommendation for C5-Substitution	Rationale
Temperature	Use the lowest effective temperature	Higher temperatures can provide the activation energy needed for the less favorable C2-substitution.
Nucleophile	Use 1.0 - 1.2 equivalents	An excess of a highly reactive nucleophile may promote side reactions.
Solvent	Use anhydrous polar aprotic solvents (e.g., DMF, DMSO)	Minimizes the risk of hydrolysis side products.[2]
Reaction Time	Monitor the reaction closely by TLC or LC-MS	Avoid prolonged reaction times after the starting material is consumed to prevent the formation of degradation products.

Q3: What are the best practices for setting up the reaction to ensure reproducibility and high yield?

A well-designed experimental setup is fundamental to achieving consistent results.

**dot

Caption: A generalized workflow for optimizing SNAr reactions.

Detailed Protocol for a Typical Amination Reaction:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the amine nucleophile (1.0 - 1.2 equivalents) and a suitable anhydrous solvent (e.g., DMF, DMSO, or NMP).[1][3]

• Base Addition (if necessary): If the amine is used as its salt or if a non-nucleophilic base is required to scavenge the HCl byproduct, add the base (e.g., K₂CO₃, Cs₂CO₃, or a non-nucleophilic organic base like DIPEA) (1.5 - 2.0 equivalents) to the mixture.[1]

• Substrate Addition: Add a solution of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 equivalent) in the same anhydrous solvent to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (often in the range of 80-120 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by carefully adding water or a saturated aqueous solution of ammonium chloride.

• Isolation: Extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the desired product.[2]

Mechanistic Insights

A deeper understanding of the reaction mechanism can inform troubleshooting and optimization strategies.

The SNAr Mechanism:

The substitution reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism, which is a two-step process.

**dot

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Methylsulfone as a leaving group for synthesis of hyperbranched poly(arylene pyrimidine ether)s by nucleophilic aromatic substitution - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Iterative Exponential Growth of Oxygen-Linked Aromatic Polymers Driven by Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. researchgate.net [researchgate.net]

how to prevent side reactions with 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

A Guide to Preventing Side Reactions in Nucleophilic Aromatic Substitution

Welcome to the technical support center for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical solutions for overcoming common challenges during its use in chemical synthesis. As Senior Application Scientists, we have compiled field-proven insights and protocols to help you achieve clean, high-yielding reactions.

Core Principles of Reactivity

5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is a highly valuable reagent for synthesizing complex molecules, primarily through nucleophilic aromatic substitution (SNAr) reactions. Its utility stems from two key structural features:

• An Electron-Deficient Core : The pyrimidine ring is inherently π-deficient, which activates it toward attack by nucleophiles, particularly at the C2, C4, and C6 positions.[1]

• An Excellent Leaving Group : The methylsulfonyl group (–SO₂Me) at the C2 position is a superb leaving group, far more reactive than halogens like chloride under typical SNAr conditions.[2][3] This high reactivity makes the C2 position the primary site for substitution.

However, this high reactivity is a double-edged sword. If not properly controlled, it can lead to undesired side reactions, primarily hydrolysis and loss of regioselectivity. This guide will address these issues directly in a question-and-answer format.

Frequently Asked Questions & Troubleshooting Guide

Q1: My reaction is giving a mixture of products. What are the likely side products and why?

A1: When running SNAr reactions with this reagent, observing a mixture of products is a common issue. The two most prevalent side products are the hydrolysis product and, less commonly, a product resulting from substitution at the C5 position.

• Hydrolysis Product (4-Methyl-5-chloro-pyrimidin-2-ol): The primary side product is often the pyrimidin-2-ol derivative. This occurs when the highly reactive methylsulfonyl group is displaced by water instead of your intended nucleophile. This reaction is particularly problematic because it is often irreversible and the resulting pyrimidinol is typically unreactive under SNAr conditions.[2] The presence of trace moisture in your solvent, reagents, or even exposure to atmospheric humidity can lead to its formation, especially when using basic conditions or elevated temperatures.

• C5-Substituted Product: While the methylsulfonyl group at C2 is significantly more labile, substitution of the C5-chloro group can occur under certain conditions. The regioselectivity of substitutions on the pyrimidine ring can be sensitive to the electronic properties of both the substrate and the nucleophile.[4][5] Forcing conditions (e.g., high temperatures, very strong and hard nucleophiles) might lead to a loss of selectivity.

The diagram below illustrates the desired reaction pathway versus the most common side reaction.

Caption: Desired SNAr pathway vs. hydrolysis side reaction.

Q2: How can I minimize the formation of the hydrolysis byproduct?

A2: Preventing hydrolysis is the most critical aspect of working with this reagent. The key is to rigorously exclude water from the reaction system.

Core Strategy: Maintain Anhydrous Conditions.

• Solvent Selection & Preparation: Use aprotic solvents that do not exchange protons and are easily dried. Always use freshly dried solvents. Anhydrous grade solvents packaged under inert gas are highly recommended. If drying in-house, use appropriate drying agents (e.g., molecular sieves, sodium/benzophenone still for THF/dioxane).

• Inert Atmosphere: Run the reaction under an inert atmosphere (Nitrogen or Argon). This prevents atmospheric moisture from entering the reaction vessel. Use glassware that has been oven- or flame-dried and cooled under a stream of inert gas.

• Reagent Purity: Ensure your nucleophile and base are dry. If using a salt like K₂CO₃ or Cs₂CO₃, it can be dried in an oven before use. Liquid bases like DIPEA should be stored over KOH.

• Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Often, reactions can be started at 0 °C or room temperature. Avoid excessive heating, as higher temperatures accelerate the rate of hydrolysis.[6]

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Notes & Recommendations
Tetrahydrofuran (THF)	66	7.6	Excellent general-purpose solvent. Must be freshly dried.
1,4-Dioxane	101	2.2	Higher boiling point than THF, useful for less reactive nucleophiles.
Acetonitrile (MeCN)	82	37.5	Polar aprotic solvent, can accelerate SNAr rates. Must be rigorously dried.
Dimethylformamide (DMF)	153	36.7	High boiling point, excellent solvating power. Difficult to dry completely; use anhydrous grade.
Dimethyl Sulfoxide (DMSO)	189	46.7	Can dramatically accelerate SNAr reactions but is hygroscopic and hard to dry.

Table 1: Recommended aprotic solvents for minimizing hydrolysis in SNAr reactions.

Q3: My reaction is sluggish, and forcing conditions (high heat) lead to decomposition. What should I do?

A3: This is a classic dilemma. Increasing thermal energy often introduces more side reactions than it solves. Instead of brute-force heating, a more nuanced approach is required.

Core Strategy: Optimize Reaction Kinetics Chemically.

• Base Selection: The base's role is to deprotonate the nucleophile, increasing its nucleophilicity. However, a base that is too strong or nucleophilic can compete with your intended nucleophile. Use a non-nucleophilic base that is strong enough for the job but not excessive. For amine nucleophiles, a hindered organic base like DIPEA is often sufficient. For less acidic nucleophiles (like some alcohols or thiols), a stronger inorganic base may be necessary.

Base	pKₐ of Conjugate Acid	Type	Common Use Cases & Notes
DIPEA	10.7	Organic, Non-nucleophilic	Excellent for amine nucleophiles. Acts as a proton scavenger.
K₂CO₃	10.3	Inorganic, Weak	Heterogeneous base, good for phenols, thiols, and some amines.
Cs₂CO₃	10.0	Inorganic, Weak	More soluble than K₂CO₃ in organic solvents, often gives faster rates.
NaH	~36	Inorganic, Strong	For deprotonating weakly acidic nucleophiles (e.g., alcohols). Use with caution at low temps.
t-BuOK	~17	Organic, Strong	Strong, non-nucleophilic base. Can promote elimination if applicable.

Table 2: Common bases and their applications in SNAr reactions.

• Solvent Polarity: Switching to a more polar aprotic solvent like DMF or DMSO can significantly accelerate the rate of SNAr reactions by stabilizing the charged Meisenheimer intermediate.[6] This often allows the reaction to proceed at a lower temperature.

• Nucleophile Concentration: Ensure you are using an appropriate stoichiometry. Typically, 1.1 to 1.5 equivalents of the nucleophile are used to drive the reaction to completion.

The following flowchart provides a logical path for troubleshooting problematic reactions.

Caption: Troubleshooting flowchart for SNAr reactions.

Q4: What are the optimal starting conditions for reacting an amine or thiol nucleophile?

A4: Amines and thiols are excellent nucleophiles for this reaction, but their optimal conditions differ slightly due to their different acidities (pKa). 2-Sulfonylpyrimidines are known to be particularly effective for reacting with thiols, such as cysteine residues in proteins.[2][7]

Experimental Protocol A: Reaction with a Primary/Secondary Amine

This protocol provides a robust starting point for the SNAr reaction with a typical amine nucleophile.

Objective: To achieve clean C2-amination while minimizing side reactions.

Materials:

• 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 equiv)

• Amine nucleophile (1.2 equiv)

• Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the amine nucleophile (1.2 equiv).

• Inert Atmosphere: Seal the flask with a septum and purge with dry nitrogen or argon for 5-10 minutes.

• Solvent Addition: Add anhydrous THF via syringe to dissolve the amine (aim for a concentration of ~0.1-0.2 M with respect to the pyrimidine).

• Base Addition: Add DIPEA (2.0 equiv) via syringe and stir the solution for 5 minutes at room temperature.

• Substrate Addition: In a separate dry vial, dissolve 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the stirring amine solution.

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress every 1-2 hours using TLC or LC-MS.

• Heating (if necessary): If no significant conversion is observed after 4-6 hours, gently warm the reaction to 40-50 °C and continue monitoring.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Experimental Protocol B: Reaction with a Thiol

This protocol is optimized for the SNAr reaction with a thiol nucleophile, which is more acidic than an amine and often more reactive.

Objective: To achieve clean C2-thiolation, a reaction often used in bioconjugation.[2]

Materials:

• 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 equiv)

• Thiol nucleophile (1.1 equiv)

• Potassium Carbonate (K₂CO₃), finely powdered and dried (1.5 equiv)

• Anhydrous Acetonitrile (MeCN)

Procedure:

• Setup: To an oven-dried flask, add the thiol nucleophile (1.1 equiv) and dried K₂CO₃ (1.5 equiv).

• Inert Atmosphere: Seal the flask and place it under a positive pressure of nitrogen or argon.

• Solvent & Substrate: Add anhydrous MeCN, followed by a solution of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 equiv) in anhydrous MeCN.

• Reaction: Stir the heterogeneous mixture vigorously at room temperature. Thiols are often very reactive, so the reaction may be complete in under 1 hour. Monitor closely by TLC or LC-MS.

• Workup: Upon completion, filter off the inorganic base through a pad of celite, washing with MeCN or ethyl acetate. Concentrate the filtrate under reduced pressure. The crude product can then be purified as necessary, typically by column chromatography.

References

• Blyumin, E. V., et al. (2000). Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring. Mendeleev Communications, 10(5), 195-196. [Link]

• Amblard, F., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 34(9), 1644–1658. [Link]

• ACS Publications (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry.[Link]

• Volovenko, Y. M., et al. (2002). Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. Chemistry of Heterocyclic Compounds, 38(4), 452-457. [Link]

• R Discovery (2000). Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring. Mendeleev Communications.[Link]

• Wu, W. (2021). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Drug Discovery Online.[Link]

• Wikipedia. Pyrimidine dimer. [Link]

• RSC Publishing. Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring. Mendeleev Communications.[Link]

• Gontrani, L., et al. (2018). A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. Molecules, 23(10), 2639. [Link]

• Navuluri, C., et al. (2024). General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach. Organic Letters, 26(22), 4626–4630. [Link]

• Organic Chemistry Portal. General and Scalable Synthesis of 2-Aryl and 2-Alkyl Pyrimidines via an Electronically Tuned SNAr Approach. [Link]

• Lister, J. H., & Horsfall, G. A. (1973). Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines. Journal of the Chemical Society, Perkin Transactions 1, 2360-2363. [Link]

• ResearchGate. Schematic representation of pyrimidine dimers formation after DNA... [Link]

• Chemistry Stack Exchange. Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. [Link]

• Jaudzems, K., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. Frontiers in Chemistry, 9, 798725. [Link]

• Li, H., et al. (2021). Sulfone Displacement Approach for Large-Scale Synthesis of 4-Chloro-N-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-amine. Organic Process Research & Development, 26(1), 101–108. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring - Mendeleev Communications (RSC Publishing) [pubs.rsc.org]
• 5. wuxibiology.com [wuxibiology.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors [frontiersin.org]

best purification methods for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine reaction mixtures

Welcome to the Technical Support Center for Heterocyclic Electrophiles. This guide is specifically engineered for researchers and process chemists working with 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine and related 2-sulfonylpyrimidine derivatives.

Due to their exceptional electrophilicity, 2-sulfonylpyrimidines are highly prized as covalent warheads in targeted covalent inhibitors (TCIs) and protein arylation reagents[1][2]. However, the exact electronic properties that make them valuable also make their purification notoriously difficult. This guide provides field-proven methodologies to isolate these reactive intermediates without sacrificing yield to degradation.

Core Principles: The Causality of Degradation

Before selecting a purification method, it is critical to understand the intrinsic reactivity of 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

The pyrimidine core is inherently electron-deficient. The addition of a 5-chloro substituent further withdraws electron density via induction. When coupled with the strongly electron-withdrawing 2-methylsulfonyl group—an excellent leaving group—the C2 position becomes a highly reactive electrophilic center[3].

The Hydrolysis Trap: The most common point of failure during purification is base-catalyzed hydrolysis. In the presence of water and even mild bases (e.g., NaHCO3​ , Na2​CO3​ ), hydroxide ions rapidly attack the C2 position via a Nucleophilic Aromatic Substitution ( SN​Ar ) mechanism. This displaces the sulfinate anion, irreversibly converting your desired product into the highly polar, unreactive 5-chloro-4-methyl-2-hydroxypyrimidine[4]. Furthermore, these compounds are highly reactive toward amines, meaning any amine-based buffers or functionalized resins will instantly destroy the product[1].

Troubleshooting Guide: Purification Workflows

The optimal purification strategy depends entirely on the oxidant used to convert the 2-(methylthio)pyrimidine precursor into the sulfone.

Scenario A: mCPBA Oxidation (The "mCBA Problem")

When using 3-chloroperbenzoic acid (mCPBA), the primary impurity is stoichiometric amounts of 3-chlorobenzoic acid (mCBA). Standard protocols dictate washing the organic layer with 1M NaOH or saturated NaHCO3​ to remove mCBA. Do not do this. Prolonged exposure to aqueous base will hydrolyze your product[5].

Self-Validating Protocol 1: Cold Filtration & Quench (Scale > 1g) Causality: mCBA is highly soluble in room-temperature dichloromethane (DCM) but practically insoluble at -20 °C. Removing the bulk of the acid thermally minimizes the need for chemical neutralization.

• Thermal Precipitation: Upon reaction completion (verified by TLC/LCMS), cool the DCM reaction mixture to -20 °C for 2 hours. A dense white precipitate of mCBA will form[6].

• Cold Filtration: Filter the mixture rapidly through a chilled glass frit. Wash the filter cake with a minimal amount of ice-cold DCM.

• Mild Neutralization: Transfer the filtrate to a separatory funnel. Wash with ice-cold 5% aqueous NaHCO3​ . Critical: The biphasic mixture must not remain in contact for more than 5–10 minutes.

• Validation Check: Test the pH of the aqueous layer. It should be between 7.0 and 7.5. If it exceeds 8.0, you risk significant hydrolysis.

• Isolation: Separate the organic layer, dry over anhydrous MgSO4​ (avoid K2​CO3​ ), and concentrate under reduced pressure at a bath temperature ≤30 °C.

• Recrystallization: Dissolve the crude residue in a minimum amount of warm ethyl acetate, then add hexanes dropwise until cloudy. Cool to 4 °C to yield pure crystalline product.

Scenario B: Oxone Oxidation (The "Aqueous Solubility Problem")

Oxone ( 2KHSO5​⋅KHSO4​⋅K2​SO4​ ) requires aqueous or semi-aqueous conditions (e.g., MeOH/Water). While this avoids mCBA, it introduces the risk of hydrolysis during the reaction itself if the pH drops too low or is adjusted too high during workup.

Self-Validating Protocol 2: Anhydrous Extraction & Flash Chromatography

• Quench: Dilute the reaction mixture with water and extract rapidly with ethyl acetate (3x).

• Wash: Wash the combined organic layers with brine to remove residual inorganic salts and peroxides. Do not use basic washes.

• Dry Loading: If the crude material is an oil, dissolve it in a minimum amount of DCM, add anhydrous silica gel (mass equal to 2x the crude weight), and concentrate to a free-flowing powder. Note: Minimize the time the compound spends on silica prior to running the column to prevent surface-catalyzed degradation.

• Chromatography: Run anhydrous flash column chromatography using a gradient of 10% to 40% Ethyl Acetate in Hexanes[5]. The order of elution is typically: unreacted sulfide (least polar) → sulfone (target) → sulfoxide (most polar).

Quantitative Data: Method Comparison

Summarizing the efficacy of purification strategies for 2-sulfonylpyrimidines based on empirical process chemistry data[5][6][7]:

Purification Method	Typical Yield Recovery	Purity Achieved	Scalability	Risk of Hydrolysis	Best Use Case
Cold Filtration + Recrystallization	75 - 85%	>98%	Excellent (>100g)	Low	mCPBA reactions; large scale.
Anhydrous Flash Chromatography	60 - 80%	>95%	Moderate (<10g)	Medium (Silica acidity)	Removing sulfoxide intermediates.
Standard Base Wash (1M NaOH)	< 10%	N/A	Poor	Extreme	DO NOT USE.
Scavenger Resins (Amine-based)	0%	N/A	N/A	Extreme (Aminolysis)	DO NOT USE.

Purification Decision Matrix

Use the following logical workflow to determine your optimal purification path based on your reaction conditions and impurity profile.

Decision tree for the purification of 2-(methylsulfonyl)pyrimidine reaction mixtures.

Frequently Asked Questions (FAQs)

Q: My isolated yield is consistently <30%, and I see a massive baseline spot on my TLC (EtOAc/Hex). What happened? A: You have fallen victim to base-catalyzed hydrolysis. The massive baseline spot is the 2-hydroxypyrimidine degradation product. This occurs if you washed the organic layer with a strong base (like NaOH or Na2​CO3​ ) or left the product in contact with aqueous NaHCO3​ for too long. Switch to the Cold Filtration protocol outlined above.

Q: I have residual m-chlorobenzoic acid (mCBA) that won't crash out at -20 °C. Can I use an amine-functionalized silica scavenger to remove it? A: Absolutely not. 2-Sulfonylpyrimidines are designed to be highly reactive toward nucleophiles, particularly amines and thiols[1]. If you expose your product to an amine-functionalized resin or wash it with triethylamine, the sulfonyl group will undergo rapid SN​Ar displacement, converting your product into a 2-aminopyrimidine derivative[7].

Q: How do I separate the intermediate sulfoxide from the desired sulfone? A: The sulfoxide is a common intermediate if the oxidation does not go to completion. Fortunately, the sulfoxide is significantly more polar than the sulfone. Anhydrous flash chromatography using a shallow gradient of EtOAc in Hexanes is highly effective at separating the two[5]. To avoid this entirely in future batches, ensure you are using a slight excess of oxidant (e.g., 2.2 to 2.5 equivalents of mCPBA) and monitor the reaction closely via LCMS.

Q: My purified product degraded after sitting on the bench for a week. How should I store it? A: 2-Sulfonylpyrimidines, especially those with electron-withdrawing halogens like your 5-chloro analog, are sensitive to ambient moisture. They can slowly hydrolyze in the solid state if exposed to humid air[5]. Store the purified compound in a tightly sealed amber vial, backfilled with argon or nitrogen, at -20 °C.

References

• Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation Bioconjugate Chemistry (ACS Publications) URL:[Link]

• Process for the preparation of 4,6-dimethoxy-2-(methylsulfonyl)

• Synthesis of PF-6870961, a Major Hydroxy Metabolite of the Novel Ghrelin Receptor Inverse Agonist PF-5190457 PMC / NIH URL:[Link]

• Sulfone Displacement Approach for Large-Scale Synthesis of 4-Chloro-N-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-amine Organic Process Research & Development URL:[Link]

Sources

• 1. Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ambeed.com [ambeed.com]
• 4. US6693194B2 - Process for the preparation of 4,6-dimethoxy-2-(methylsulfonyl)-1,3-pyrimidine - Google Patents [patents.google.com]
• 5. Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of PF-6870961, a Major Hydroxy Metabolite of the Novel Ghrelin Receptor Inverse Agonist PF-5190457 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. acs.figshare.com [acs.figshare.com]

overcoming solubility issues of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in polar solvents

A Guide to Overcoming Solubility Challenges in Polar Solvents

Welcome to the technical support center for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this compound in polar solvent systems. As Senior Application Scientists, we understand that overcoming these hurdles is critical for experimental success, from early-stage screening to formulation development.

This resource provides in-depth, practical solutions in a question-and-answer format. We will explore the underlying physicochemical principles governing the solubility of this molecule and provide step-by-step protocols to systematically address and resolve these challenges.

Section 1: Understanding the Molecule's Solubility Profile

Q1: Why does 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine exhibit poor solubility in many common polar solvents, such as water?

A1: The limited solubility of this compound is a direct consequence of its molecular structure. Several key features contribute to this behavior:

• High Crystallinity: The planar, relatively rigid structure of the pyrimidine ring, combined with strong intermolecular interactions from the sulfonyl and chloro groups, can lead to a highly stable crystal lattice.[1][2] This high lattice energy means that a significant amount of energy is required to break apart the crystal structure and allow solvent molecules to solvate individual molecules.

• Molecular Symmetry and Planarity: Symmetrical and planar molecules tend to pack more efficiently into a crystal lattice, which can increase the melting point and decrease solubility.[2] Disrupting this planarity is a known strategy to improve solubility.[2]

• Hydrophobicity: While the sulfonyl group and nitrogen atoms in the pyrimidine ring offer some polarity, the methyl and chloro substituents contribute to the molecule's overall lipophilicity (fat-loving nature), which limits its affinity for highly polar solvents like water.[1][3]

Section 2: Initial Troubleshooting and Systematic Solvent Screening

Q2: I'm observing precipitation when I add my DMSO stock solution of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine to an aqueous buffer. What is the first step to troubleshoot this?

A2: This is a common issue known as "solvent-shift" precipitation. The first step is to verify the final concentration of your organic co-solvent (in this case, DMSO) in the aqueous buffer.[3] Many compounds are soluble in 100% DMSO but will precipitate when the solution is diluted into an aqueous medium where DMSO is a minor component.

Immediate Troubleshooting Steps:

• Reduce Co-solvent Concentration: Ensure the final concentration of DMSO in your assay is as low as possible, typically recommended to be below 1% (v/v), and ideally below 0.5%.

• Perform a Kinetic Solubility Test: Before your main experiment, conduct a small-scale test by adding your stock solution to the final aqueous buffer at various concentrations to identify the maximum concentration at which the compound remains soluble.[3]

Q3: How can I systematically select a better solvent or solvent system for my experiments?

A3: A systematic approach is crucial to avoid time-consuming trial-and-error. We recommend a tiered strategy, starting with common laboratory solvents and progressing to more complex systems if needed. The concept of "like dissolves like" is a useful starting point.[4][5]

A more advanced approach involves using Hansen Solubility Parameters (HSP) , which break down solubility into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[6][7][8][9] Solvents with HSP values close to those of the solute are more likely to be effective. While the exact HSP values for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine are not published, you can use values for structurally similar compounds as a guide.

Below is a decision workflow to guide your solvent selection process.

Solubility Troubleshooting Workflow

Table 1: Properties of Common Polar Solvents for Screening

Solvent	Dielectric Constant (20°C)	Polarity Index	Notes
Water	80.1	10.2	Universal polar solvent, but often a poor solvent for lipophilic compounds.
Ethanol	24.5	5.2	Common, less toxic co-solvent.[10]
Isopropanol	19.9	4.3	Slightly less polar than ethanol.
Acetonitrile	37.5	5.8	Aprotic polar solvent, can be effective for sulfonyl-containing compounds.[11][12]
Dimethyl Sulfoxide (DMSO)	46.7	7.2	Powerful aprotic solvent, but use sparingly in aqueous solutions.[10]
N-methyl-2-pyrrolidone (NMP)	32.2	6.7	High-boiling, water-miscible co-solvent.[10]
Polyethylene Glycol 400 (PEG 400)	12.5 (approx.)	-	Low-toxicity co-solvent, often used in formulations.[10]

Section 3: Advanced Solubilization Strategies

Q4: My compound has potential acidic or basic sites. How can I use pH to my advantage?

A4: The pyrimidine ring contains nitrogen atoms that can act as weak bases. If your compound can be protonated (positively charged) or deprotonated (negatively charged), its solubility in aqueous media can be dramatically increased.[1][3][13]

The Strategy:

• Determine the pKa: First, you need to know the pKa of the ionizable group(s). This can be determined experimentally or estimated using computational software.

• Adjust the pH:

  • For a basic compound , adjusting the pH of the buffer to be at least 1-2 units below the pKa will ensure the compound is in its protonated, more soluble salt form.[3][13]

  • For an acidic compound , adjusting the pH to be at least 1-2 units above the pKa will lead to the formation of the more soluble conjugate base.[3][13]

Caution: Always confirm that the pH required for solubility is compatible with the stability of your compound and the conditions of your downstream assay.

Q5: What is co-solvency and how do I choose the right co-solvent?

A5: Co-solvency is a powerful technique where a water-miscible organic solvent is added to an aqueous solution to increase the solubility of a non-polar compound.[14][15][16] The co-solvent works by reducing the overall polarity of the solvent system, making it a more favorable environment for the hydrophobic solute.[16]

How it Works: The co-solvent molecules can disrupt the strong hydrogen-bonding network of water, creating "pockets" that are less polar and can more easily accommodate the non-polar parts of the solute molecule.

Mechanism of Co-Solvency

Choosing a Co-solvent:

• Start with common, less toxic co-solvents like ethanol, propylene glycol (PG), or polyethylene glycols (PEGs).[10]

• For more difficult compounds, solvents like NMP or DMA can be effective, but their use should be minimized due to potential toxicity in biological assays.[10]

• Prepare a range of co-solvent/buffer mixtures (e.g., 5%, 10%, 20% co-solvent) and determine the solubility in each.

Q6: I've tried pH and co-solvents without success. What other formulation strategies can I use?

A6: For very challenging compounds, advanced formulation techniques may be necessary. These are often employed in drug development and require specialized expertise:

• Surfactants/Micellar Solubilization: Surfactants form micelles in aqueous solutions, which are microscopic spheres with a hydrophobic core and a hydrophilic shell.[10][17] Your compound can partition into the hydrophobic core, effectively solubilizing it. Common examples include Tween® 80 and Solutol® HS-15.[10]

• Complexation with Cyclodextrins: Cyclodextrins are ring-shaped molecules with a hydrophobic interior and a hydrophilic exterior.[3][10] They can encapsulate the poorly soluble drug molecule, forming an inclusion complex that is water-soluble.[10][18]

• Solid Dispersions: This involves dispersing the compound in an amorphous form within a hydrophilic polymer matrix.[3][19] The amorphous form is generally more soluble than the crystalline form because it lacks the high lattice energy of an ordered crystal structure.[14][20][21]

Section 4: Standard Protocol for Equilibrium Solubility Measurement

Q7: How do I reliably measure the equilibrium solubility of my compound to get a baseline?

A7: The shake-flask method is the gold-standard for determining thermodynamic (equilibrium) solubility.[22][23][24] It ensures that the solution is truly saturated with the compound.

Step-by-Step Protocol: Shake-Flask Method

• Preparation: Add an excess amount of solid 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine to a known volume of the desired solvent (e.g., your assay buffer) in a sealed vial. "Excess" means that solid material is clearly visible after initial mixing.[22]

• Equilibration: Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium. This typically requires 24 to 48 hours.[13][25] Longer times may be needed, and it's recommended to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has plateaued.

• Phase Separation: After equilibration, allow the suspension to settle. Carefully remove a sample of the supernatant without disturbing the solid material. Filter the sample through a low-binding 0.22 µm syringe filter (e.g., PVDF) to remove all undissolved particles.

• Quantification: Dilute the clear filtrate with an appropriate solvent and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS.

• Reporting: The resulting concentration is the equilibrium solubility of the compound in that specific solvent at that temperature.

Section 5: Frequently Asked Questions (FAQs)

Q8: Could batch-to-batch variability or the physical form of my solid compound affect its solubility?

A8: Absolutely. This is a critical and often overlooked factor.

• Purity: Impurities can either increase or decrease the apparent solubility of your compound. Always use a well-characterized batch with known purity.

• Polymorphism: The compound may exist in different crystal forms, known as polymorphs.[21][26] These polymorphs can have significantly different physical properties, including solubility and dissolution rate.[26][27][28] A metastable polymorph will generally be more soluble than the most stable form.[26][27] If you observe inconsistent solubility results between batches, it may be due to the presence of different polymorphs. Techniques like Differential Scanning Calorimetry (DSC) or X-Ray Powder Diffraction (XRPD) can be used to characterize the crystal form.[21][27]

• Amorphous vs. Crystalline: An amorphous form of the compound, which lacks a defined crystal structure, will almost always be more soluble than any crystalline form.[14][20][21] However, amorphous material can be less stable and may convert to a less soluble crystalline form over time.[27]

Q9: Can temperature be used to increase solubility?

A9: Yes, for most solid compounds, solubility increases with temperature, indicating an endothermic dissolution process.[11][12] You can try running your experiments at a slightly elevated temperature (e.g., 37°C instead of room temperature), provided it does not affect the stability of the compound or other components of your assay. However, be aware that upon cooling, the compound may precipitate out of the supersaturated solution.

References

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• Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs. (2022). Pharmaceutical Sciences. Available at: [Link]

• Technical Support Center: Overcoming Poor Solubility of Pyrimidine Derivatives. (n.d.). Benchchem.
• Hansen Solubility Parameter System. (n.d.).

• Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. (2015). Pharmaceuticals. Available at: [Link]

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. (2012). Dissolution Technologies.
• <1236> Solubility Measurements. (2016). USP-NF.
• Effect of Polymorphism Formul
• Why Polymorphism is Key in Drug Development! (2025). PharmaCores.

• Crystal Polymorphism in Chemical & Pharmaceutical Process Development. (n.d.). Mettler Toledo. Available at: [Link]

• Technical Support Center: Overcoming Solubility Issues of Substituted Pyrimidines. (n.d.). Benchchem.
• Solubility enhancement techniques: A comprehensive review. (2023). Journal of Applied Pharmaceutical Science.

• HSP for Beginners. (n.d.). Hansen Solubility Parameters. Available at: [Link]

• Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. (2023). Auctores.
• Impact of Polymorphism on Drug Formulation and Bioavailability. (2024). Journal of Chemical and Pharmaceutical Research.
• Techniques for solubility enhancement of poorly soluble drugs: an overview. (2012). Journal of Medical and Pharmaceutical and Allied Sciences.

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (2023). Molecules. Available at: [Link]

• Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. (2023). Molecules. Available at: [Link]

• Solubility Criteria for Veterinary Drugs. (2013). US Pharmacopeia (USP).
• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (2005).
• Methyl 5-chloro-2-methanesulfonylpyrimidine-4-carboxyl
• Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review. (2020). Pharma Excipients.

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. (2022). Molecules. Available at: [Link]

• <1236> SOLUBILITY MEASUREMENTS. (2012).

• Recent Advances in Pyrimidine-Based Drugs. (2022). Molecules. Available at: [Link]

• Cosolvent. (n.d.). Wikipedia. Available at: [Link]

• Thermodynamic Analysis of the Solubility of Sulfadiazine in (Acetonitrile + 1-Propanol) Cosolvent Mixtures. (2022). Liquids.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024). WuXi AppTec DMPK.
• Cosolvent – Knowledge and References. (n.d.). Taylor & Francis.
• Solubility of Sulfamerazine in Acetonitrile + Ethanol Cosolvent Mixtures: Thermodynamics and Modeling. (2024). Molecules.

• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. (2011). Journal of Medicinal Chemistry. Available at: [Link]

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• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. HSP for Beginners | Hansen Solubility Parameters [hansen-solubility.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. environmentalorganicchemistry.ethz.ch [environmentalorganicchemistry.ethz.ch]
• 9. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. mdpi.com [mdpi.com]
• 13. usp.org [usp.org]
• 14. Review on Solubility Enhancement Techniques for Poorly Soluble Drugs | Auctores [auctoresonline.org]
• 15. Cosolvent - Wikipedia [en.wikipedia.org]
• 16. taylorandfrancis.com [taylorandfrancis.com]
• 17. jmpas.com [jmpas.com]
• 18. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. wjbphs.com [wjbphs.com]
• 20. veeprho.com [veeprho.com]
• 21. jocpr.com [jocpr.com]
• 22. dissolutiontech.com [dissolutiontech.com]
• 23. uspnf.com [uspnf.com]
• 24. researchgate.net [researchgate.net]
• 25. lup.lub.lu.se [lup.lub.lu.se]
• 26. mt.com [mt.com]
• 27. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Why Polymorphism is Key in Drug Development! | PharmaCores [pharmacores.com]

Technical Support Center: Managing the Stability of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

Welcome to the Advanced Applications Support Portal. As a Senior Application Scientist, I frequently encounter troubleshooting requests from researchers who treat 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine as a standard, inert building block, only to experience severe yield losses during basic workups or cross-coupling reactions.

This guide deconstructs the chemical causality behind the instability of this scaffold under basic conditions and provides self-validating protocols to help you harness its reactivity effectively.

Mechanistic Causality: Why is this Scaffold so Base-Sensitive?

The instability of 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine in basic media is not a random degradation; it is a highly predictable consequence of its electronic architecture. Heteroaryl sulfones have emerged as highly efficient reagents for metal-free nucleophilic aromatic substitution (S_NAr), specifically utilized as tunable covalent warheads[1].

The sensitivity of this specific molecule is driven by three interconnected factors:

• The Superior Leaving Group: The 2-methylsulfonyl (-SO₂Me) group is an exceptional leaving group. It strongly polarizes the C2 carbon, making it a prime target for nucleophilic attack. In aqueous buffers, 2-sulfonylpyrimidines react orders of magnitude faster than their 2-chloro or 2-methylthio counterparts[2].

• Inductive Ring Activation: The pyrimidine ring is inherently electron-deficient. The addition of the 5-chloro substituent exerts a strong inductive withdrawing effect (-I), significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the system. This substitution drastically accelerates S_NAr reaction rates by up to 6 orders of magnitude compared to unsubstituted analogs[3].

• The Base Dichotomy:

  • Nucleophilic Bases (e.g., NaOH, Alkoxides, Amines): Trigger rapid S_NAr, permanently displacing the sulfone group to form hydrolyzed or alkylated byproducts.

  • Non-Nucleophilic Bases (e.g., NaH, LDA): Target the acidic protons on the C4-methyl group (activated by the adjacent pyrimidine nitrogen and 5-chloro group), leading to vinylogous enolate formation, dimerization, or complex decomposition.

Fig 1: Divergent base-induced degradation pathways of the highly activated pyrimidine scaffold.

Quantitative Stability Data

To design successful experiments, you must quantify the risk. The structural tuning of the heterocyclic core and the exocyclic leaving group dictates the stability of the compound in basic/aqueous environments[3].

Table 1: Relative Reactivity of Pyrimidine C2-Leaving Groups (pH 7.4 - 9.0)

C2-Leaving Group	Relative S_NAr Rate	Stability in Aqueous Base (pH > 9)	Primary Degradation Pathway
-SO₂Me (Methylsulfonyl)	Extremely High (10⁴ - 10⁶)	Poor (< 5 mins)	Rapid Hydrolysis to 2-OH
-Cl (Chloro)	Moderate (10¹ - 10²)	Moderate (Hours)	Slow Hydrolysis
-SMe (Methylthio)	Negligible (1)	Excellent (Days)	Stable (Requires Oxidation)

Table 2: Impact of C5-Substitution on 2-(Methylsulfonyl)pyrimidine Stability

Note: Data extrapolated from structure-reactivity relationship studies of heteroaromatic sulfones[2],[4].

C5 Substituent	Electronic Effect	Impact on C2-SO₂Me Reactivity	Estimated t₁/₂ in 0.1M NaOH
-H (Unsubstituted)	Neutral	Baseline	~10-15 mins
-CH₃ (Methyl)	Electron Donating (+I)	Decreases reactivity (x0.1)	~30-45 mins
-Cl (Chloro)	Electron Withdrawing (-I)	Increases reactivity (x10-50)	< 1 min
-CF₃ (Trifluoromethyl)	Strongly Withdrawing (-I)	Drastically increases (x1000)	Instantaneous

Troubleshooting Guide & FAQs

Q: I washed my reaction mixture with saturated aqueous NaHCO₃, and my starting material completely disappeared. What happened? A: Even mild aqueous bases like bicarbonate provide enough hydroxide equivalents to trigger S_NAr hydrolysis of the 2-methylsulfonyl group. The resulting 5-chloro-4-methylpyrimidin-2-ol tautomerizes to the highly polar pyrimidin-2-one, which remains in the aqueous phase during extraction. Solution: Quench with a mildly acidic buffer (e.g., 10% citric acid or NH₄Cl) and avoid prolonged contact with aqueous bases.

Q: I am attempting a Suzuki cross-coupling using K₂CO₃ in DMF at 80°C, but I only observe degradation. How can I fix this? A: DMF decomposes at elevated temperatures to release dimethylamine, a strong nucleophile that will rapidly displace your -SO₂Me group via S_NAr before the palladium cycle can initiate. Furthermore, K₂CO₃ can deprotonate the C4-methyl group. Solution: Switch to a non-nucleophilic base (e.g., DIPEA or strictly anhydrous Cs₂CO₃) and a less reactive solvent like THF or Toluene.

Q: How should I store this compound to maximize shelf life? A: Heteroaromatic sulfones vary wildly in shelf stability[4]. Because the 5-chloro group hyper-activates the scaffold, ambient moisture will slowly hydrolyze the compound over weeks. Store strictly at -20°C under an inert argon atmosphere in a desiccator.

Validated Experimental Protocols

To ensure scientific integrity, every protocol handling this compound must be a self-validating system. Below are the step-by-step methodologies for safely isolating the intact compound, and conversely, for intentionally utilizing its S_NAr reactivity.

Fig 2: Self-validating workflow for the isolation of base-sensitive pyrimidines.

Protocol A: Base-Free Isolation and Storage (Preserving the -SO₂Me Group)

Use this protocol when working up a reaction where the pyrimidine is a product or unreacted starting material.

• Thermal Quench: Cool the reaction mixture to 0°C using an ice bath.

• pH-Controlled Quench: Slowly add a cold, saturated aqueous solution of Ammonium Chloride (NH₄Cl, pH ~5.5-6.0). Do not use NaOH, Na₂CO₃, or NaHCO₃.

• Extraction: Extract the aqueous layer 3x with cold Ethyl Acetate (EtOAc).

• Washing: Wash the combined organic layers with cold brine (NaCl).

• Drying: Dry over anhydrous Na₂SO₄ (avoid K₂CO₃ as a drying agent). Filter and concentrate under reduced pressure at a water-bath temperature not exceeding 30°C .

• In-Process Validation (Critical Step): Remove a 10 µL aliquot of the crude residue, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

  • Success: Observation of the [M+H]+ peak at m/z ~207 (for the ³⁵Cl isotope) confirms the -SO₂Me group is intact.

  • Failure: A peak at m/z ~145 indicates premature hydrolysis to the 2-hydroxypyrimidine.

• Storage: Flush the vial with Argon, seal with Parafilm, and store immediately at -20°C.

Protocol B: Controlled Chemoselective S_NAr (Intentional Displacement)

Use this protocol when utilizing the 2-methylsulfonyl group as a leaving group to attach an amine or thiol.

• Preparation: Dissolve 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 eq) in anhydrous THF (0.1 M concentration) under Argon.

• Nucleophile Addition: Add the desired nucleophile (e.g., a primary amine or thiol) (1.1 eq).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq). Causality note: DIPEA is sterically hindered and non-nucleophilic, preventing competitive solvent/base attack while neutralizing the generated methanesulfinic acid.

• Reaction Execution: Stir at room temperature. The electron-withdrawing 5-chloro group makes heating unnecessary; the reaction typically reaches completion within 15–30 minutes[2].

• Validation: Monitor by TLC (Hexanes/EtOAc). The highly polar -SO₂Me starting material will rapidly convert to a less polar (amine) or more lipophilic (thioether) product spot.

References

• Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story - nih.gov - 1

• 2-Sulfonylpyrimidines: Reactivity Adjustable Agents for Cysteine Arylation - ePrints Soton - soton.ac.uk - 3

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation | Bioconjugate Chemistry - acs.org - 2

• Tunable Heteroaromatic Sulfones Enhance in-Cell Cysteine Profiling - acs.org - 4

Sources

• 1. Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Degradation of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals utilizing 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine. Whether you are using this compound as an irreversible covalent linker in 1[1], a warhead for selective protein bioconjugation, or a synthetic intermediate, maintaining its structural integrity during storage is critical.

Below, we provide a mechanistic root-cause analysis, diagnostic protocols, and self-validating standard operating procedures (SOPs) to prevent hydrolytic degradation.

Frequently Asked Questions (Troubleshooting & Diagnostics)

Q1: Why does my batch of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine degrade into a sticky solid after a few weeks on the benchtop? Causality & Mechanism: The degradation is driven by Nucleophilic Aromatic Substitution (SNAr). The 2-methylsulfonyl group (-SO2CH3) is an exceptional leaving group. The pyrimidine core is naturally electron-deficient, and the addition of the 5-chloro group exerts a strong inductive electron-withdrawing effect (-I). This drastically increases the electrophilicity of the C2 carbon—accelerating reaction rates by up to 6 orders of magnitude compared to unsubstituted analogs, as detailed in 2[2]. Consequently, even trace ambient moisture acts as a nucleophile, hydrolyzing the compound into 5-chloro-4-methylpyrimidin-2-ol and releasing highly hygroscopic methanesulfinic acid, which causes the "sticky" appearance. Similar rapid decomposition upon air exposure has been documented during the 3[3].

Q2: How can I definitively diagnose hydrolytic degradation before using it in my experiments? Diagnostic Protocol: Because these compounds are used as precision covalent linkers, verifying purity is critical. Step-by-Step LC-MS Method:

• Dissolve a 1 mg sample in strictly anhydrous acetonitrile (do not use aqueous gradients for sample prep to prevent artificial degradation).

• Run a rapid LC-MS gradient (e.g., 5-95% MeCN in water with 0.1% Formic Acid over 3 minutes) to minimize on-column hydrolysis.

• Analysis: The intact compound has a mass of ~206 Da. Hydrolysis results in the loss of the -SO2CH3 group (-79 Da) and the addition of an -OH group (+17 Da). A mass shift of -62 Da (yielding a mass of ~144 Da) is the definitive diagnostic marker of SNAr degradation.

Q3: Can I repurify a degraded batch? Solution: It is highly challenging and generally not recommended. Because the compound is hyper-electrophilic, standard reverse-phase HPLC (which utilizes aqueous mobile phases) will induce further hydrolysis during the run. You must use anhydrous normal-phase flash chromatography (e.g., Hexanes/Ethyl Acetate) immediately followed by solvent evaporation under high vacuum. For rigorous drug development workflows, discarding the degraded batch is the standard recommendation.

Mechanistic Pathway & Data Presentation

To understand how to store the compound, you must understand how it degrades. The table below illustrates how the specific functional groups on your compound make it uniquely unstable compared to other pyrimidines.

Table 1: Structure-Reactivity Relationship in 2-Substituted Pyrimidines

Pyrimidine C2-Leaving Group	C5-Substitution	Relative Electrophilicity / SNAr Reactivity	Hydrolytic Stability (Storage)
Methylthio (-SMe)	H	Very Low	Highly Stable (Benchtop)
Chloro (-Cl)	H	Low	Stable (Desiccator, RT)
Methylsulfonyl (-SO2Me)	H	High (Baseline)	Moderate (Requires -20°C)
Methylsulfonyl (-SO2Me)	Chloro (-Cl) or EWG	Extremely High (+3.5 to 6 orders of magnitude)	Poor (Strictly Anhydrous, -20°C)

Data synthesized from comprehensive2[2].

Figure 1: Nucleophilic aromatic substitution (SNAr) hydrolysis pathway of the pyrimidine core.

Standard Operating Procedure (SOP): Storage & Handling

To physically prevent the SNAr mechanism, you must eliminate the nucleophile (water) and reduce the kinetic energy (heat). This protocol is designed as a self-validating system ; if the environmental indicators remain intact, degradation is physically impossible.

Step-by-Step Storage Methodology:

• Inert Atmosphere Transfer: Upon receipt, immediately transfer the bulk bottle into a glovebox backfilled with Argon or dry Nitrogen.

• Aliquoting: Divide the bulk powder into single-use amber glass vials. Causality: This prevents repeated freeze-thaw cycles and limits moisture exposure to the entire batch.

• Sealing: Cap tightly, wrap the caps in Parafilm, and place the vials inside a secondary container (e.g., a desiccator jar) filled with active, indicating desiccant (e.g., blue Drierite).

• Temperature Control: Store the desiccator at -20°C or -80°C.

• Self-Validating Recovery (Critical): Before opening an aliquot for an experiment, remove it from the freezer and let it sit at room temperature for at least 30 minutes while still inside the desiccator. If the indicating desiccant remains blue, the micro-environment is dry; warming it to room temperature prevents ambient condensation from forming on the cold powder when opened.

Figure 2: Self-validating storage and handling workflow to prevent hydrolytic degradation.

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry (ACS Publications).2

• Preclinical profiles of SKB264, a novel anti-TROP2 antibody conjugated to topoisomerase inhibitor, demonstrated promising antitumor efficacy compared to IMMU-132. Frontiers in Oncology.1

• Synthesis of PF-6870961, a major hydroxy metabolite of the novel ghrelin receptor inverse agonist PF-5190457. Bioorganic and Medicinal Chemistry.3

Sources

• 1. Frontiers | Preclinical profiles of SKB264, a novel anti-TROP2 antibody conjugated to topoisomerase inhibitor, demonstrated promising antitumor efficacy compared to IMMU-132 [frontiersin.org]
• 2. Structure-Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Synthesis of PF-6870961, a major hydroxy metabolite of the novel ghrel" by Agnieszka Sulima, Fatemeh Akhlaghi et al. [digitalcommons.uri.edu]

Technical Support Center: Scale-Up Synthesis of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

Welcome to the Process Chemistry Technical Support Center. As drug development advances from discovery to pilot-plant manufacturing, the oxidation of 2-(methylthio)pyrimidines to their corresponding sulfones presents unique thermal and chemoselective challenges.

This guide is designed for process chemists and engineers. It provides mechanistic troubleshooting, quantitative oxidant comparisons, and a self-validating standard operating procedure (SOP) to eliminate the three most common scale-up byproducts: N-oxides , sulfoxides , and hydrolysis degradation products .

Reaction Pathway & Byproduct Mapping

To effectively troubleshoot, we must first map the causal relationships between reaction conditions and byproduct formation. The oxidation of 5-chloro-4-methyl-2-(methylthio)pyrimidine proceeds through a sulfoxide intermediate. Because the final methylsulfonyl group is a highly activated leaving group, the target molecule is extremely sensitive to nucleophilic attack (SNAr) by water [1].

Reaction pathway detailing the oxidation of the thioether to the target sulfone and byproducts.

Troubleshooting Guide & FAQs

Q1: We are scaling from 50 g to 2 kg using mCPBA. Our purity dropped from 98% to 82% due to a sudden spike in pyrimidine N-oxide. Why is this happening, and how do we fix it? A1:

• Causality: This is a classic heat-transfer failure. The oxidation of a thioether to a sulfone is highly exothermic. In a 50 g flask, the high surface-area-to-volume ratio allows rapid heat dissipation. At the 2 kg scale, poor mixing and reduced cooling capacity create localized thermal "hot spots." Once the sulfur is fully oxidized, excess mCPBA in these hot spots provides the activation energy required to oxidize the basic pyrimidine nitrogen [2].

• Solution: Abandon mCPBA for large-scale operations. Transition to a catalytic sodium tungstate/hydrogen peroxide ( Na2​WO4​ / H2​O2​ ) system. This allows you to control the reaction kinetics entirely by the dosing rate of H2​O2​ , preventing thermal runaway and virtually eliminating N-oxide formation.

Q2: During the aqueous workup, our target sulfone is degrading into a highly polar byproduct. Mass spectrometry indicates a loss of the sulfonyl group. What is the mechanism? A2:

• Causality: You are observing nucleophilic aromatic substitution (SNAr) hydrolysis. The pyrimidine ring is inherently electron-deficient, a property exacerbated by the electron-withdrawing 5-chloro substituent. Consequently, the 2-methylsulfonyl group acts as an exceptional leaving group [3]. If your aqueous quench is too basic, too acidic, or if the internal temperature exceeds 15°C, water/hydroxide will attack the C2 position, displacing the sulfone to yield 5-chloro-2-hydroxy-4-methylpyrimidine.

• Solution: Maintain strict thermal control (<15°C) during the quench. Use a mild, pH-buffered reducing agent (like 10% aqueous sodium thiosulfate) to neutralize excess oxidant rather than strong bases like NaOH or Na2​CO3​ .

Q3: We switched to H2​O2​ to avoid N-oxides, but now we have 5-8% residual sulfoxide that we cannot push to completion. Adding more H2​O2​ doesn't help. What is the barrier? A3:

• Causality: The first oxidation (thioether to sulfoxide) is rapid. The second oxidation (sulfoxide to sulfone) is significantly slower and requires higher activation energy. In a biphasic H2​O2​ /organic solvent system, the polar sulfoxide intermediate often partitions poorly, leading to mass transfer limitations where the oxidant and substrate cannot interact efficiently [4].

• Solution: Introduce a phase-transfer catalyst (PTC) such as tetrabutylammonium hydrogensulfate (TBAHS), or utilize a miscible co-solvent (e.g., ethyl acetate/acetic acid blend) to bridge the aqueous-organic interface.

Quantitative Process Comparison

Selecting the right oxidation system is critical for scale-up. The table below summarizes the expected impurity profiles and scalability of common oxidants based on pilot-plant data.

Oxidant System	Operating Temp	Target Sulfone Yield	N-Oxide Byproduct	Hydrolysis Byproduct	Scale-Up Suitability
mCPBA (DCM)	0°C to 25°C	70 - 75%	10 - 15%	< 2%	Poor (Exothermic, shock-sensitive byproducts)
Oxone (MeOH/H₂O)	10°C to 20°C	75 - 80%	2 - 5%	8 - 12%	Moderate (High mass penalty, slurry handling)
H₂O₂ / Na₂WO₄ (EtOAc)	5°C to 15°C	> 88%	< 1%	< 2%	Excellent (Dose-controlled, biphasic, cheap)

Self-Validating Standard Operating Procedure (SOP)

This protocol utilizes the H2​O2​ / Na2​WO4​ system. It is designed as a self-validating system, meaning the process contains built-in In-Process Controls (IPCs) that prevent the operator from moving to the next step until chemical milestones are analytically verified.

Phase 1: Reaction Setup & Controlled Dosing

• Charge Reactor: To a jacketed reactor, add 5-chloro-4-methyl-2-(methylthio)pyrimidine (1.0 eq) and Ethyl Acetate (10 volumes).

• Catalyst Addition: Add Sodium Tungstate Dihydrate ( Na2​WO4​⋅2H2​O , 0.02 eq) and Tetrabutylammonium hydrogensulfate (TBAHS, 0.05 eq) to enhance biphasic mass transfer.

• Thermal Equilibration: Set the reactor jacket to 5°C. Wait until the internal temperature stabilizes at 5°C (± 2°C).

• Oxidant Dosing: Begin continuous dropwise addition of 30% aqueous H2​O2​ (2.5 eq).

  • Critical Parameter: Modulate the dosing rate to ensure the internal temperature never exceeds 15°C . This eliminates the thermal energy required for N-oxide formation.

Phase 2: Self-Validation (In-Process Control)

• Aging: Once dosing is complete, stir the biphasic mixture vigorously at 15°C for 4 hours.

• IPC Sampling: Withdraw a 0.5 mL aliquot of the upper organic layer. Quench immediately into 1 mL of 10% Na2​S2​O3​ to halt oxidation. Dilute with acetonitrile and analyze via UPLC (254 nm).

  • Validation Gate: The reaction is ONLY considered complete when the Sulfoxide Peak Area is < 0.5% relative to the Sulfone Peak Area.

  • Action: If sulfoxide > 0.5%, continue stirring for 2 hours and repeat the IPC. Do not add more H2​O2​ .

Phase 3: Chemoselective Quench & Isolation

• Quench: Once the IPC passes, cool the reactor to 0°C. Slowly add 10% aqueous Na2​S2​O3​ (3 volumes) to neutralize residual peroxides.

  • Mechanistic Note: The temperature must remain <10°C during this step to prevent SNAr hydrolysis of the highly reactive 2-sulfonyl group.

• Phase Separation: Allow layers to settle. Discard the lower aqueous layer.

• Washing & Drying: Wash the organic layer with cold brine (3 volumes). Dry over anhydrous Na2​SO4​ .

• Concentration: Concentrate the organic layer under reduced pressure. Do not exceed a bath temperature of 35°C to prevent thermal degradation of the product.

References

• Source: PMC (NIH)
• US6693194B2 - Process for the preparation of 4,6-dimethoxy-2-(methylsulfonyl)
• Source: Bioconjugate Chemistry (ACS Publications)
• CN115215805B - Preparation process of 2-cyano pyrimidine Source: Google Patents URL

Reference Data & Comparative Studies

Purity Assessment of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine: A Comparative Guide to HPLC Method Validation

For researchers, scientists, and drug development professionals, establishing the purity of pharmaceutical intermediates is a cornerstone of safe and effective drug manufacturing. 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its purity directly impacts the quality, safety, and efficacy of the final drug product. This guide provides an in-depth technical comparison of a validated High-Performance Liquid Chromatography (HPLC) method for purity determination against other analytical techniques. We will delve into the rationale behind the method development, a comprehensive validation protocol grounded in scientific principles and regulatory expectations, and supporting experimental data.

The Criticality of Purity for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

The presence of impurities in pharmaceutical intermediates can have significant consequences, including:

• Altered Pharmacological Profile: Impurities may possess their own biological activity, leading to unintended side effects.

• Toxicity: Some impurities can be toxic, even at trace levels.

• Reduced Efficacy: A lower percentage of the desired intermediate can lead to a lower yield and potency of the final API.

• Manufacturing Inconsistencies: Impurities can interfere with downstream processing steps, leading to batch-to-batch variability.

Therefore, a robust and validated analytical method for purity assessment is not just a regulatory requirement but a scientific necessity.

A Validated HPLC Method for Purity Determination

High-Performance Liquid Chromatography (HPLC) is the gold standard for purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.[1] This section details a validated Reverse-Phase HPLC (RP-HPLC) method for the purity assessment of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

Method Rationale and Development

The selection of chromatographic conditions is paramount for achieving optimal separation of the main component from its potential impurities.

• Stationary Phase: A C18 (octadecylsilyl) column is chosen for its hydrophobicity, which provides good retention and separation of moderately polar compounds like our target molecule. The end-capping on modern C18 columns minimizes peak tailing for basic compounds.

• Mobile Phase: A gradient elution with a mixture of water (with 0.1% formic acid) and acetonitrile is employed. The formic acid helps to protonate silanol groups on the stationary phase, reducing peak tailing, and ensures good peak shape for the pyrimidine ring. The gradient elution allows for the separation of compounds with a range of polarities, ensuring that both early and late-eluting impurities are resolved.

• Detection: UV detection at 254 nm is selected as the pyrimidine ring is a strong chromophore at this wavelength, providing good sensitivity for both the main component and related impurities.

Experimental Protocol: HPLC Purity Method

Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 30% B; 5-20 min: 30-80% B; 20-25 min: 80% B; 25-26 min: 80-30% B; 26-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Diluent	Acetonitrile/Water (50:50, v/v)

Sample Preparation:

• Accurately weigh approximately 25 mg of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine into a 50 mL volumetric flask.

• Dissolve in and dilute to volume with the diluent.

• Further dilute 5.0 mL of this solution to 50 mL with the diluent to obtain a final concentration of 0.05 mg/mL.

HPLC Method Validation: A Deep Dive

Method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended analytical application.[2] Our validation strategy is aligned with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4]

Validation Workflow

Caption: Workflow for HPLC Method Validation.

Specificity (Forced Degradation Studies)

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5] To demonstrate this, forced degradation studies are performed under various stress conditions to generate potential degradation products.[6][7]

Predicted Process-Related Impurities:

Based on a likely synthetic route involving the oxidation of a 2-(methylthio)pyrimidine precursor, the following process-related impurities are anticipated:[8][9]

• Impurity A: 5-Chloro-4-methyl-2-(methylthio)pyrimidine (Starting Material): Incomplete oxidation would lead to the presence of the starting material.

• Impurity B: 5-Chloro-4-methyl-2-(methylsulfinyl)pyrimidine (Intermediate): Partial oxidation could result in the sulfoxide intermediate.

Forced Degradation Protocol:

Samples of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine were subjected to the following conditions with the goal of achieving 5-20% degradation:[1]

• Acidic Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 N NaOH at 60°C for 8 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105°C for 48 hours.

• Photolytic Degradation: Exposed to UV light (254 nm) for 72 hours.

Results and Predicted Degradation Products:

The HPLC analysis of the stressed samples should demonstrate that the main peak is well-resolved from all degradation product peaks.

• Hydrolytic Degradation: Cleavage of the sulfonylurea-like bond is a common degradation pathway for sulfonyl-containing compounds under acidic or basic conditions.[3][10] This would likely lead to the formation of 4-chloro-5-methylpyrimidin-2-ol .

• Oxidative Degradation: The pyrimidine ring can be susceptible to oxidation, potentially leading to N-oxides or ring-opened products.[11]

The method is considered specific if the peak purity of the main component passes, indicating no co-eluting peaks.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[12]

Experimental Protocol:

A series of solutions were prepared from a stock solution of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine at concentrations ranging from 50% to 150% of the nominal test concentration (0.025 mg/mL to 0.075 mg/mL). Each concentration was injected in triplicate.

Acceptance Criteria: The correlation coefficient (r²) of the calibration curve (peak area vs. concentration) should be ≥ 0.999.

Typical Data:

Concentration (% of Nominal)	Concentration (mg/mL)	Mean Peak Area
50%	0.025	251000
80%	0.040	402500
100%	0.050	501500
120%	0.060	603000
150%	0.075	752000

A plot of mean peak area versus concentration would typically yield an r² value > 0.999, demonstrating excellent linearity.

Accuracy

Accuracy is the closeness of test results obtained by the method to the true value. It is often determined by spike/recovery studies.[11]

Experimental Protocol:

A known amount of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine was spiked into a placebo mixture at three concentration levels (80%, 100%, and 120% of the nominal concentration). Each level was prepared in triplicate.

Acceptance Criteria: The mean recovery should be between 98.0% and 102.0%.

Typical Data:

Spiked Level	Amount Added (mg)	Amount Recovered (mg)	% Recovery
80%	4.0	3.95	98.8%
100%	5.0	5.03	100.6%
120%	6.0	5.98	99.7%

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision): Six replicate preparations of the sample at 100% of the test concentration were analyzed on the same day, by the same analyst, on the same instrument.

• Intermediate Precision: The analysis was repeated on a different day, by a different analyst, on a different instrument.

Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0%.

Typical Data:

Precision Level	% Purity (n=6)	Mean % Purity	% RSD
Repeatability	99.8, 99.9, 99.7, 99.8, 100.0, 99.9	99.85	0.11
Intermediate	99.7, 99.6, 99.8, 99.9, 99.7, 99.8	99.75	0.10

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[4]

Experimental Protocol:

LOD and LOQ are typically determined based on the signal-to-noise ratio (S/N). A S/N of 3:1 is generally accepted for LOD and 10:1 for LOQ.

Typical Results:

• LOD: 0.05% of the nominal concentration.

• LOQ: 0.15% of the nominal concentration.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[11]

Experimental Protocol:

The following parameters were intentionally varied:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (± 2% organic)

Acceptance Criteria: The system suitability parameters should remain within the defined limits, and the purity results should not be significantly affected.

System Suitability

System suitability testing is an integral part of many analytical procedures. The tests are based on the concept that the equipment, electronics, analytical operations, and samples to be analyzed constitute an integral system that can be evaluated as such.

Experimental Protocol:

A standard solution is injected five times before sample analysis.

Acceptance Criteria:

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
% RSD of Peak Areas	≤ 2.0%

Comparison with Alternative Analytical Techniques

While HPLC is the preferred method, other techniques can be used for purity assessment, each with its own advantages and limitations.

Caption: Comparison of Analytical Techniques for Purity Analysis.

Gas Chromatography (GC):

• Principle: Separation of volatile compounds in the gas phase.

• Applicability: Suitable for analyzing volatile impurities such as residual solvents.[11] The target molecule itself may have limited thermal stability, making GC less ideal for direct analysis without derivatization.

• Comparison to HPLC: GC offers higher resolution for volatile compounds but is not suitable for non-volatile or thermally labile impurities.[13]

Supercritical Fluid Chromatography (SFC):

• Principle: Uses a supercritical fluid (typically CO₂) as the mobile phase.

• Applicability: SFC can be a faster and more environmentally friendly alternative to normal-phase HPLC.[8][14] It can provide orthogonal selectivity to RP-HPLC, meaning it separates compounds based on different properties, which can be useful for resolving co-eluting impurities.

• Comparison to HPLC: While offering speed and reduced organic solvent consumption, SFC is generally less suitable for highly polar compounds and requires specialized instrumentation.[2]

Quantitative Nuclear Magnetic Resonance (qNMR):

• Principle: The intensity of an NMR signal is directly proportional to the number of nuclei.

• Applicability: qNMR can provide an absolute purity value without the need for a reference standard of the analyte.[13]

• Comparison to HPLC: qNMR is less sensitive than HPLC for detecting trace impurities and can be more complex to interpret if there are overlapping signals.

Conclusion

The validated RP-HPLC method presented in this guide provides a robust, reliable, and sensitive approach for the purity determination of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine. The comprehensive validation, including forced degradation studies, ensures that the method is specific and stability-indicating, meeting the stringent requirements of the pharmaceutical industry and regulatory agencies. While alternative techniques like GC and SFC have their specific applications, HPLC remains the most versatile and widely accepted method for the purity assessment of pharmaceutical intermediates. By understanding the principles and performance characteristics of this validated HPLC method, researchers and drug development professionals can confidently ensure the quality and consistency of this critical building block.

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• Advanced Analysis with Supercritical Fluids Chromatography. Shimadzu. Retrieved from [Link]

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• Process for the preparation of 4,6-dimethoxy-2-(methylsulfonyl)-1,3-pyrimidine. Google Patents.

• Supercritical Fluid Chromatography in the Pharmaceutical Industry: Implementation in Development and Quality Control. (2026). LCGC International. Retrieved from [Link]

• The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. PMC. Retrieved from [Link]

• Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines. Thieme Chemistry. Retrieved from [Link]

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• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC. Retrieved from [Link]

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• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. (2020). LCGC International. Retrieved from [Link]

• Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring. Mendeleev Communications. Retrieved from [Link]

• REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND. (2026). International Journal of Research in Pharmaceutical and Nano Sciences. Retrieved from [Link]

• Pyrimidine metabolism. Wikipedia. Retrieved from [Link]

• Sulfonamide Degradation. Technical University of Munich. Retrieved from [Link]

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• A Stress Testing Benchmarking Study. Pharmaceutical Technology. Retrieved from [Link]

• Design, synthesis, and biological evaluation of 5-chlorine-2-amino-pyrimidine derivatives as potent PLK4 inhibitors. RSC Publishing. Retrieved from [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024). alwsci. Retrieved from [Link]

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A Comparative Guide to Leaving Group Reactivity in Pyrimidines: Methylsulfonyl vs. Chloro

Introduction: The Critical Role of Leaving Groups in Pyrimidine Chemistry

For researchers in drug discovery and chemical biology, the pyrimidine scaffold is a cornerstone of molecular design. Its prevalence in bioactive molecules necessitates robust and predictable methods for functionalization. Nucleophilic Aromatic Substitution (SNAr) is a primary tool for this purpose, enabling the introduction of diverse functionalities onto the electron-deficient pyrimidine ring. The efficiency of this reaction hinges critically on the nature of the leaving group. A well-chosen leaving group ensures high yields, mild reaction conditions, and predictable regioselectivity.

This guide provides an in-depth comparison of two commonly employed leaving groups on pyrimidine rings: the chloro group (-Cl) and the methylsulfonyl group (-SO₂Me). While halo-pyrimidines have been the historical workhorses, the methylsulfonyl group has emerged as a superior alternative in many contexts, offering vastly accelerated reaction rates. Here, we will dissect the theoretical underpinnings of their reactivity, present supporting experimental data, and provide a practical protocol for researchers to validate these findings in their own systems.

Theoretical Framework: Why is the Methylsulfonyl Group More Reactive?

The reactivity of a leaving group in an SNAr reaction is governed by two main factors: its ability to activate the aromatic ring towards nucleophilic attack and its stability as an anion after it departs. The SNAr reaction proceeds via a two-step addition-elimination mechanism, involving a negatively charged intermediate known as a Meisenheimer complex.[1][2] The first step, the attack of the nucleophile to form this complex, is typically the rate-determining step.[3][4]

Figure 1. Generalized mechanism for Nucleophilic Aromatic Substitution (SNAr).

• Ring Activation (Inductive Effect): Both chloro and methylsulfonyl groups are electron-withdrawing, a prerequisite for activating the pyrimidine ring to nucleophilic attack. The methylsulfonyl group, however, is a significantly more powerful electron-withdrawing group due to the high oxidation state of the sulfur atom and the presence of two electronegative oxygen atoms. This potent inductive withdrawal makes the carbon atom to which it is attached highly electrophilic, accelerating the initial attack by a nucleophile.[5]

• Leaving Group Stability (pKa): A fundamental principle of substitution reactions is that good leaving groups are weak bases.[6] The stability of the departing anion can be assessed by the acidity of its conjugate acid (pKa). A lower pKa for the conjugate acid signifies a more stable anion and thus a better leaving group.

Leaving Group	Anion	Conjugate Acid	pKa of Conjugate Acid	Leaving Group Ability
Methylsulfonyl	CH₃SO₂⁻ (Methanesulfinate)	CH₃SO₂H (Methanesulfinic acid)	~2.6	Excellent
Chloro	Cl⁻ (Chloride)	HCl (Hydrochloric acid)	~ -7	Good

Note: pKa values can vary depending on the solvent and measurement method. The pKa for methanesulfinic acid is provided for context, though in SNAr the leaving group is the sulfinate. More relevant is the comparison to methanesulfonic acid (~-1.9), the conjugate acid of the highly stable sulfonate anion, which illustrates the inherent stability of sulfur-based anions in a high oxidation state.[5]

The methanesulfinate anion is highly stabilized through resonance, delocalizing the negative charge across the two oxygen atoms. This superior stabilization makes the methylsulfonyl moiety an exceptionally competent leaving group, far more so than chloride.

Experimental Evidence: A Head-to-Head Comparison

The theoretical advantages of the methylsulfonyl group are borne out by extensive experimental data. A recent comprehensive study on the reactivity of 2-sulfonylpyrimidines for cysteine S-arylation provides a stark, quantitative comparison.[7][8]

Table 1: Reactivity Comparison with a Biological Thiol

Substrate	Leaving Group	Nucleophile	Conditions	Observation	Reference
2-(Methylsulfonyl)pyrimidine derivative	-SO₂Me	Glutathione (GSH)	pH 7.0, Aqueous Buffer	Rapid S-arylation observed	[7][8]
2-Chloropyrimidine	-Cl	Glutathione (GSH)	pH 7.0, Aqueous Buffer	"Far less reactive to completely unreactive" over 6 hours	[7][8]

This study highlights the dramatic difference in reactivity, concluding that sulfonyl-based leaving groups are vastly superior for this transformation.[7][8] While the chloro-substituted pyrimidine showed negligible reactivity, its sulfonyl counterpart reacted readily under the same mild, aqueous conditions. This enhanced reactivity allows for reactions to proceed under biocompatible conditions, a significant advantage in drug development and chemical biology.

Further evidence comes from synthetic chemistry, where 4,6-dichloro-2-(methylsulfonyl)pyrimidine is used as a versatile building block.[9][10] Studies on its chemoselectivity reveal that the leaving group displaced often depends on the nucleophile and conditions, but the methylsulfonyl group is typically more labile.

Field Insights: The Nuance of Regioselectivity

A key consideration for scientists working with polysubstituted pyrimidines is regioselectivity. In a molecule like 2-methylsulfonyl-4-chloropyrimidine, which position will a nucleophile attack? The answer provides a masterclass in subtle electronic and steric effects.

Intuitively, one might expect substitution to occur at the position with the better leaving group (C-2, -SO₂Me) or the one most activated by the ring nitrogens (C-4). Interestingly, the outcome is highly dependent on the nucleophile.

• Amines and Stille Couplings: These reactions selectively occur at the C-4 position, displacing the chloride.[11]

• Alkoxides and Formamide Anions: These nucleophiles selectively attack the C-2 position, displacing the methylsulfonyl group, often at very low temperatures (e.g., -78°C).[11]

Quantum mechanics (QM) calculations have revealed the fascinating reason for this dichotomy: hydrogen bonding.[11] An alkoxide nucleophile forms a stabilizing hydrogen bond with a proton on the methyl group of the -SO₂Me moiety. This interaction pre-organizes the nucleophile for attack at the C-2 position and stabilizes the transition state, lowering the activation energy for this pathway. For amines, this interaction is less significant, and the reaction proceeds at the electronically favored C-4 position.[11] This level of mechanistic understanding allows researchers to predict and control reaction outcomes with high fidelity.

Experimental Protocol: A Framework for Comparative Reactivity Analysis

To empower researchers to validate these principles, we provide a self-validating protocol for comparing the reactivity of a chloro-pyrimidine versus a methylsulfonyl-pyrimidine. This workflow is designed to be robust and adaptable.

Figure 2. Workflow for comparing leaving group reactivity.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare 100 mM stock solutions of 2-chloro-4,6-dimethylpyrimidine and 2-methylsulfonyl-4,6-dimethylpyrimidine in anhydrous DMSO.

  • Prepare a 1.0 M stock solution of the desired nucleophile (e.g., piperidine) in anhydrous DMSO.

  • Prepare a stock solution of an internal standard (e.g., naphthalene, 50 mM in DMSO) that does not react under the experimental conditions.

• Reaction Setup:

  • In two separate, dry 4 mL vials equipped with stir bars, add 1.9 mL of anhydrous acetonitrile.

  • To each vial, add 20 µL of the internal standard stock solution.

  • To Vial A, add 50 µL of the 2-chloro-pyrimidine stock solution.

  • To Vial B, add 50 µL of the 2-methylsulfonyl-pyrimidine stock solution.

• Reaction Execution:

  • Place both vials in a pre-heated block at 50°C and allow them to equilibrate for 5 minutes with stirring.

  • Take an initial (t=0) aliquot (50 µL) from each vial and quench it in an HPLC vial containing 950 µL of 50:50 acetonitrile:water.

  • To initiate the reactions, add 50 µL of the piperidine stock solution to each reaction vial simultaneously.

  • Take aliquots (50 µL) at regular intervals (e.g., 5, 15, 30, 60, 120 minutes) and quench them as described above.

• Analysis:

  • Analyze all quenched samples by reverse-phase HPLC, monitoring the disappearance of the starting material and the appearance of the product relative to the internal standard.

  • Plot the percentage of starting material remaining versus time for both reactions. The rate of disappearance will provide a direct quantitative comparison of the leaving group reactivity.

This protocol allows for a direct, side-by-side comparison under identical conditions, providing unambiguous data on the relative performance of the two leaving groups.

Conclusion and Outlook

For researchers aiming to perform SNAr reactions on pyrimidines, the choice of leaving group is a critical design parameter. The evidence is unequivocal: the methylsulfonyl group is a significantly more reactive leaving group than the chloro group. This superior reactivity stems from its powerful electron-withdrawing nature, which activates the pyrimidine ring, and the high stability of the resulting sulfinate anion.

Key Takeaways:

• Reactivity: -SO₂Me >> -Cl. This allows for milder reaction conditions, shorter reaction times, and the use of weaker nucleophiles.

• Applicability: The enhanced reactivity of sulfonylpyrimidines makes them ideal substrates for bioconjugation and for reactions under sensitive conditions.[7][8]

• Regioselectivity: In polysubstituted systems, the choice of nucleophile can dictate the site of substitution, a phenomenon that can be exploited for complex synthetic strategies.[11]

By understanding the principles outlined in this guide, scientists can make more informed decisions in their synthetic design, leading to more efficient and successful outcomes in their research and development endeavors.

References

• ResearchGate. (n.d.). Convenient synthesis of 2-(methylsulfonyl)pyrimidine derivatives | Request PDF. Retrieved from [Link]

• Spiral. (2024, November 13). Unconventional reactivity of sulfonyl fluorides. Retrieved from [Link]

• YouTube. (2023, January 17). Leaving Groups and Heteroarenes in Nucleophilic Aromatic Substitutions. Retrieved from [Link]

• Google Patents. (n.d.). US6693194B2 - Process for the preparation of 4,6-dimethoxy-2-(methylsulfonyl)-1,3-pyrimidine.

• PMC. (n.d.). Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). About pKa's. Retrieved from [Link]

• ACS Publications. (2023, September 1). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Retrieved from [Link]

• PMC. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• ResearchGate. (n.d.). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Retrieved from [Link]

• PubMed. (2014, March 27). 2-((styrylsulfonyl)methyl)pyridine derivatives as anticancer agents: synthesis, structure-activity relationships, and biological activities. Retrieved from [Link]

• RSC Publishing. (n.d.). Methylsulfone as a leaving group for synthesis of hyperbranched poly(arylene pyrimidine ether)s by nucleophilic aromatic substitution. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• ACS Publications. (2023, September 1). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Retrieved from [Link]

• PMC. (n.d.). Synthesis of Thiazole-methylsulfonyl Derivatives, X-ray Study, and Investigation of Their Carbonic Anhydrase Activities: In Vitro and In Silico Potentials. Retrieved from [Link]

• LinkedIn. (n.d.). Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Methylsulfone as a leaving group for synthesis of hyperbranched poly(arylene pyrimidine ether)s by nucleophilic aromatic substitution. Retrieved from [Link]

• RSC Publishing. (n.d.). Sulphinyl, sulphonyl, and sulphonium groups as leaving groups in aromatic nucleophilic substitutions. Retrieved from [Link]

• Utah Tech University. (n.d.). pKa Chart. Retrieved from [Link]

• University of Delaware. (n.d.). MUST KNOW pKa TABLE. Retrieved from [Link]

• Organic Chemistry Data. (2017, October 27). Bordwell pKa Table. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 14). 11.4: pKa Table. Retrieved from [Link]

• Pen & Prosperity. (2025, June 15). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. Retrieved from [Link]

• ResearchGate. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Retrieved from [Link]

• NIH. (n.d.). Recent advances in heterolytic nucleofugal leaving groups. Retrieved from [Link]

• PMC. (n.d.). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4- nitroanisole in MeOH-Me2SO mixtures of varying composition: One reaction with two mechanistic pathways. Retrieved from [Link]

• RSC Publishing. (n.d.). A comparison of sensitivities to substituent effects of five-membered heteroaromatic rings in gas phase ionization. Retrieved from [Link]

• PMC. (n.d.). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. Retrieved from [Link]

• Master Organic Chemistry. (2026, January 22). What Makes A Good Leaving Group. Retrieved from [Link]

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Comparative Reactivity Guide: 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine vs. 2,5-Dichloro-4-methylpyrimidine

Executive Summary

In modern drug development and medicinal chemistry, the rapid and chemoselective functionalization of pyrimidine scaffolds is a critical workflow. Nucleophilic Aromatic Substitution (SNAr) at the C2 position is the primary method for introducing amines, thiols, and alkoxides. This guide objectively compares two closely related electrophiles: 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine and 2,5-Dichloro-4-methylpyrimidine . By analyzing their kinetic profiles, mechanistic pathways, and required experimental conditions, this guide provides researchers with a definitive framework for selecting the optimal reagent for C2-functionalization.

Mechanistic Causality: The "Why" Behind the Reactivity

While the C5-chloro substituent in both scaffolds provides baseline inductive activation to the pyrimidine ring, the nature of the C2 leaving group dictates the overall kinetic profile and chemoselectivity.

The SNAr mechanism proceeds via a two-step addition-elimination pathway through a Meisenheimer complex.

• The Methylsulfonyl Advantage (-SO2Me): The methylsulfonyl group is a superior leaving group compared to chloride. The strong electron-withdrawing nature of the sulfone moiety drastically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) at the C2 position, minimizing the activation barrier for the initial nucleophilic attack. Furthermore, the resulting methylsulfinate anion is highly resonance-stabilized, making the elimination step thermodynamically favorable. Empirical structure-reactivity studies confirm that 2-sulfonylpyrimidines react orders of magnitude faster than their 2-chloro counterparts in SNAr reactions [1]. In physiological or mild aqueous conditions, 2-chloropyrimidines are often completely unreactive, whereas 2-sulfonylpyrimidines rapidly and selectively alkylate nucleophiles [2].

• The Chloride Limitation (-Cl): Chloride is only a moderate electron-withdrawing group. The activation energy required to form the Meisenheimer complex is significantly higher, necessitating harsh thermal conditions. The superior leaving group ability of the sulfonyl moiety is frequently exploited to achieve C2-selective amination, avoiding the preferential C4/C5 cleavage issues or harsh conditions often required with dihalopyrimidines [3].

Workflow Visualization

Fig 1: SNAr workflow comparing methylsulfonyl and chloro leaving groups in pyrimidines.

Quantitative Reactivity Comparison

The following table summarizes the practical performance metrics of both electrophiles during standard C2-amination workflows.

Parameter	5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine	2,5-Dichloro-4-methylpyrimidine
C2 Leaving Group	Methylsulfonyl (-SO2Me)	Chloride (-Cl)
SNAr Activation Energy	Low (Highly activated LUMO)	High (Moderately activated LUMO)
Typical Reaction Temp	0 °C to 25 °C	80 °C to 120 °C
Base Requirement	Weak organic base (e.g., DIPEA, Et3N)	Strong inorganic base (e.g., K2CO3, Cs2CO3)
Reaction Time (Amination)	1 - 3 hours	12 - 24 hours
Chemoselectivity (C2 vs C5)	Excellent (>99:1 preference for C2)	Moderate (Risk of C5 side-reactions/degradation)
Byproduct Management	Water-soluble methylsulfinate (easily washed)	Chloride salts (requires aqueous extraction)

Experimental Protocols (Self-Validating Systems)

To demonstrate the practical implications of these mechanistic differences, below are standardized, self-validating protocols for the C2-amination of both scaffolds using a model primary amine (e.g., benzylamine).

Protocol A: Mild Amination of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

This protocol leverages the high electrophilicity of the C2-sulfonyl carbon, allowing for rapid conversion without heating.

• Preparation: In an oven-dried flask, dissolve 1.0 mmol of 5-chloro-4-methyl-2-(methylsulfonyl)pyrimidine in 5 mL of anhydrous THF.

• Nucleophile Addition: Add 1.1 mmol of the target primary amine, followed dropwise by 1.5 mmol of N,N-Diisopropylethylamine (DIPEA).

• Reaction & Validation: Stir the mixture at 20–25 °C.

  • Self-Validation Step: At t=60 minutes, sample 10 µL of the reaction mixture into 1 mL of LC-MS grade MeCN. Analyze via LC-MS. The complete disappearance of the starting material mass and the appearance of the product mass confirms the successful displacement of the -SO2Me group. If unreacted starting material remains, stir for an additional 30 minutes.

• Workup: Quench the reaction with 10 mL of deionized water. Extract with Ethyl Acetate (3 x 10 mL). The highly water-soluble methylsulfinate byproduct partitions cleanly into the aqueous layer, ensuring high crude purity without the need for immediate chromatography.

• Isolation: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Protocol B: Forced Amination of 2,5-Dichloro-4-methylpyrimidine

Due to the higher activation barrier of the C2-chloride, this protocol requires thermal energy and a stronger base, increasing the risk of over-alkylation.

• Preparation: In an oven-dried flask, dissolve 1.0 mmol of 2,5-dichloro-4-methylpyrimidine in 5 mL of anhydrous DMF (or NMP).

• Nucleophile Addition: Add 1.5 mmol of the target primary amine, followed by 2.0 mmol of finely powdered K2CO3.

• Reaction & Validation: Attach a reflux condenser and heat the mixture to 90 °C.

  • Self-Validation Step: At t=12 hours, sample 10 µL into 1 mL of MeCN and analyze via LC-MS. Monitor specifically for the emergence of C5-substitution byproducts (indicated by a mass shift corresponding to double amine substitution). The presence of these byproducts signals the need to immediately cool the reaction, even if trace starting material remains.

• Workup: Cool the mixture to room temperature. Dilute heavily with water (20 mL) and extract with Ethyl Acetate (3 x 15 mL). Critical Step: Wash the combined organic layers extensively with a 5% aqueous LiCl solution or brine (5 x 10 mL) to effectively remove the DMF solvent.

• Isolation: Dry over anhydrous Na2SO4, filter, and concentrate. Flash column chromatography is strictly required to separate the target product from unreacted starting material and over-alkylated impurities.

Strategic Conclusion

For drug discovery workflows requiring high throughput, modularity, or the use of sensitive nucleophiles, 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is the vastly superior reagent. Its ability to undergo SNAr at room temperature prevents degradation and ensures strict C2-chemoselectivity. Conversely, 2,5-Dichloro-4-methylpyrimidine is more appropriate for early-stage, large-scale process chemistry where reagent cost is the primary driver and the target molecule can withstand harsh thermal conditions and subsequent chromatographic purification.

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation.
• Catalyzed Cross-Coupling Enables C2-Selective Amination of 2,4-Dihalopyrimidines. ChemRxiv. Verified URL
• 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells. Proceedings of the National Academy of Sciences (PNAS). Verified URL

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• 2. pnas.org [pnas.org]
• 3. chemrxiv.org [chemrxiv.org]

A Comparative Guide to the GC-MS Analysis of Impurities in 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

In the landscape of pharmaceutical development, the rigorous identification and quantification of impurities in active pharmaceutical ingredients (APIs) are not merely a regulatory hurdle but a fundamental aspect of ensuring drug safety and efficacy.[1][2][3] 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, a key intermediate in the synthesis of various therapeutic agents, is no exception. Its purity profile can significantly influence the quality of the final drug product. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques for the comprehensive analysis of impurities in this critical intermediate.

The International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2), mandate the reporting, identification, and qualification of impurities in new drug substances.[4][5][6][7][8] These guidelines categorize impurities as organic, inorganic, and residual solvents.[4][5] Organic impurities can arise from starting materials, by-products of side reactions, intermediates, and degradation products.[2][4]

The Central Role of GC-MS in Impurity Profiling

GC-MS is a powerful and widely adopted technique for the analysis of volatile and semi-volatile compounds.[9][10][11][12] Its high separation efficiency, coupled with the definitive identification capabilities of mass spectrometry, makes it an invaluable tool for impurity profiling.[3][9][13]

A thorough understanding of the synthetic route is paramount to predicting potential impurities. While the specific synthesis of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine can vary, common pyrimidine synthesis pathways often involve the condensation of amidines with β-dicarbonyl compounds or their equivalents.[14] Impurities can therefore include:

• Starting Materials and Reagents: Unreacted precursors or residual reagents used in the synthesis.

• Isomeric Impurities: Positional isomers that may form due to non-selective reactions.

• By-products: Compounds resulting from side reactions, such as hydrolysis, oxidation, or incomplete reactions. For instance, reactions involving similar pyrimidine structures have shown the formation of amino-substituted by-products.[15]

• Degradation Products: Impurities formed during storage or under stress conditions.

GC-MS Methodology: A Detailed Protocol

The successful GC-MS analysis of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine and its impurities hinges on a well-developed and validated method.

Experimental Workflow for GC-MS Analysis

Caption: Workflow for GC-MS analysis of impurities.

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine sample.

  • Dissolve the sample in 10 mL of a suitable volatile solvent, such as dichloromethane or acetone, to achieve a concentration of 1 mg/mL.

  • Vortex the solution to ensure complete dissolution.

  • Transfer the solution to a 2 mL GC-MS autosampler vial.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Column: A mid-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is a good starting point.

  • Inlet: Split/splitless injector, operated in splitless mode for trace analysis. Injector temperature: 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 15°C/min to 300°C.

    • Final hold: 5 minutes at 300°C.

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-550.

• Data Analysis:

  • Identify the main peak corresponding to 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

  • Identify impurity peaks in the total ion chromatogram (TIC).

  • Perform a library search (e.g., NIST database) for each impurity peak to obtain a preliminary identification.

  • Confirm the identity of impurities by comparing their mass spectra with reference standards, if available.

  • Quantify the impurities using the area percentage of the peaks, assuming a similar response factor to the main compound for initial screening. For accurate quantification, calibration with reference standards is necessary.

Hypothetical GC-MS Data

The following table presents plausible data from a GC-MS analysis of a 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine sample, illustrating the identification of potential impurities.

Peak No.	Retention Time (min)	Key m/z fragments	Proposed Impurity Structure
1	8.5	79, 111, 126	4-chloro-2,6-dimethylpyrimidine (Starting material)
2	10.2	128, 143, 158	5-Chloro-4-methylpyrimidine (Intermediate)
3	12.8	222, 207, 143	5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (API)
4	13.5	238, 223, 159	Isomeric Impurity (e.g., 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine)
5	14.1	204, 189, 125	Hydrolysis Product (e.g., 4-methyl-2-(methylsulfonyl)pyrimidin-5-ol)

Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS is a robust technique, it is not universally applicable to all types of impurities.[9][16] Non-volatile or thermally labile compounds may not be amenable to GC analysis without derivatization.[10][11] In such cases, alternative or complementary techniques are essential.

HPLC is a cornerstone of pharmaceutical analysis, particularly for non-volatile and thermally unstable compounds.[10][12][17]

HPLC Protocol for Impurity Analysis:

• Instrumentation:

  • HPLC system with a UV or Diode Array Detector (DAD).

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm or as determined by the UV spectrum of the API.

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase composition to a concentration of approximately 0.5 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

LC-MS combines the separation power of HPLC with the detection sensitivity and specificity of mass spectrometry.[13][17] This technique is particularly useful for identifying unknown impurities and for analyzing compounds that lack a UV chromophore.[17]

LC-MS Protocol:

• The chromatographic conditions are similar to those used for HPLC.

• The eluent from the HPLC column is directed to the mass spectrometer.

• Ionization techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are typically used.

Performance Comparison

Feature	GC-MS	HPLC-UV	LC-MS
Applicability	Volatile & Semi-volatile, Thermally stable compounds	Non-volatile, Thermally labile compounds	Wide range of compounds
Selectivity	High	Moderate to High	Very High
Sensitivity	High (ng to pg range)	Moderate (µg to ng range)	Very High (pg to fg range)
Identification	Excellent (Mass spectral libraries)	Limited (Retention time matching)	Excellent (MS and MS/MS data)
Quantification	Good with calibration	Excellent with calibration	Excellent with calibration
Sample Prep	May require derivatization	Generally straightforward	Generally straightforward

Decision-Making for Technique Selection

Caption: Decision tree for selecting the appropriate analytical technique.

Conclusion and Recommendations

For the comprehensive analysis of impurities in 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, a multi-faceted approach is often the most prudent.

• GC-MS should be the primary technique for the analysis of volatile and semi-volatile impurities, including residual solvents and many reaction by-products. Its high resolving power and definitive identification capabilities are significant advantages.

• HPLC-UV serves as an excellent complementary technique, particularly for non-volatile impurities and for routine quality control where the impurities are known.

• LC-MS is the most powerful tool for identifying unknown, non-volatile, or thermally labile impurities. It should be employed during method development and for the characterization of new impurities.

By judiciously selecting and combining these analytical techniques, researchers and drug development professionals can ensure a thorough understanding of the impurity profile of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, thereby safeguarding the quality and safety of the final pharmaceutical product.

References

• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
• ICH. (2006, October 25). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2).
• ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances.
• Benchchem. A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Derivatives.
• The Gambia Medicines Control Agency. (2025, January 17). Guideline for Impurities in New Active Pharmaceutical Ingredient.
• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• Drawell. (2025, September 8). Comparison Between GC and HPLC for Pharmaceutical Analysis.
• Benchchem. A Comparative Guide to HPLC and GC-MS Methods for Purity Analysis of 5-Chloro-2-fluoropyridin-3-amine.
• AMP Tech Instruments. (2023, January 13). Understanding the Differences Between HPLC and GCMS Systems.
• Allan Chemical Corporation. HPLC vs. GC: Choosing the Right Excipient Analysis.
• AELAB. (2026, January 7). GC vs. HPLC in Pharmaceutical and Medical Device Testing.
• Recent Trends in Analytical Techniques for Impurity Profiling. (2022, January 10). Pharmaceutics.
• A Review on Impurity Profiling and Techniques Used for Their Identification. (n.d.). TIJER.org.
• AMSbiopharma. (2025, September 22). Impurity profiling and HPLC methods for drug quality compliance.
• Thermo Fisher Scientific. Impurity Profiling of Pharmaceutical Starting Materials Using Gas Chromatography Coupled with High- Resolution Accurate Mass Spectrometry.
• Mendeleev Communications. Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring.
• Beilstein Journals. (2020, March 20). Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt.

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• 2. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
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• 4. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 5. database.ich.org [database.ich.org]
• 6. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 7. mca.gm [mca.gm]
• 8. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 15. Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring - Mendeleev Communications (RSC Publishing) [pubs.rsc.org]
• 16. HPLC vs. GC: Choosing the Right Excipient Analysis - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Spectroscopic Validation of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine Reaction Products

In the landscape of heterocyclic chemistry and drug development, substituted pyrimidines are privileged scaffolds due to their prevalence in a vast array of biologically active molecules. 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is a versatile synthetic intermediate, prized for its two distinct electrophilic sites amenable to nucleophilic aromatic substitution (SNAr). The methylsulfonyl group at the C2 position and the chloro group at the C5 position serve as excellent leaving groups. However, their differential reactivity allows for selective functionalization, making the unambiguous validation of the resulting products a critical step in any synthetic campaign.

This guide provides an in-depth technical comparison of spectroscopic methodologies for the structural elucidation of reaction products derived from 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine. We will move beyond simple procedural lists to explain the causal-driven choices behind the analytical strategy, establishing a self-validating system where each piece of data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) corroborates the others to build an unshakeable structural assignment.

The Primary Reaction Pathway: Selective Nucleophilic Substitution

The most common transformation involving 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is its reaction with nucleophiles, particularly primary and secondary amines. Due to the strong electron-withdrawing nature of the two ring nitrogens and the sulfonyl group, the C2 position is significantly more electron-deficient and activated towards nucleophilic attack than the C5 position. Consequently, aliphatic amines typically displace the methylsulfonyl group with high regioselectivity.[1][2]

The validation challenge, therefore, is not merely to confirm the addition of the nucleophile but to definitively prove that the substitution has occurred at the C2 position, leaving the C5-chloro substituent intact.

Caption: Regioselective substitution at the C2 position.

Spectroscopic Validation Workflow: A Triad of Techniques

Caption: Workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR): The Definitive Structural Blueprint

NMR spectroscopy is the most powerful tool for the structural elucidation of pyrimidine derivatives, providing precise information about the chemical environment and connectivity of each proton and carbon atom.[3]

Expertise & Causality

For this specific transformation, NMR serves two primary purposes:

• Confirming Substitution: The disappearance of the proton and carbon signals corresponding to the methylsulfonyl group (CH₃SO₂) is the most direct evidence of a successful reaction.

• Verifying Regioselectivity: The chemical shifts of the remaining pyrimidine ring proton and the C4-methyl group are sensitive to the substituent at the C2 position. By analyzing these shifts, we can confirm that the C5-chloro group remains untouched.

Experimental Protocol (¹H and ¹³C NMR)

• Spectrometer Frequency: 400 MHz or higher for better signal dispersion.

• Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common choices.

• ¹H NMR Parameters:

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: -2 to 12 ppm is generally sufficient.[3]

  • Relaxation Delay (D1): 2-5 seconds.

• ¹³C NMR Parameters:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).[3]

  • Number of Scans (NS): 1024 or more, due to the low natural abundance of ¹³C.[3]

Data Interpretation: A Comparative Analysis

Assignment	Starting Material (Expected ¹H Shift)	Product (Expected ¹H Shift)	Rationale for Change
Pyrimidine H6	~8.7 - 9.0 ppm	~8.2 - 8.5 ppm	The electron-donating amine at C2 shields the H6 proton, causing an upfield shift compared to the electron-withdrawing sulfonyl group.
C4-CH₃	~2.6 - 2.8 ppm	~2.4 - 2.6 ppm	Minor upfield shift due to the change in the electronic nature of the C2 substituent.
SO₂-CH₃	~3.3 - 3.5 ppm	Absent	The methylsulfonyl group has been displaced. This is a key diagnostic signal.
N-H (Amine)	Absent	Variable (e.g., 5.0 - 8.0 ppm)	Appearance of a new, often broad, signal confirms the introduction of the amine.
R-group Protons	Absent	Variable	Appearance of new signals corresponding to the specific amine used.

Note: Chemical shifts are illustrative and can vary based on solvent and the specific amine substituent.

Assignment	Starting Material (Expected ¹³C Shift)	Product (Expected ¹³C Shift)	Rationale for Change
C2	~165 ppm	~160 ppm	Significant shift upon changing the substituent from -SO₂CH₃ to -NHR.
C4	~170 ppm	~168 ppm	Minor shift.
C5	~120 ppm	~118 ppm	Minor shift.
C6	~158 ppm	~155 ppm	Shift reflects the change in electronic environment.
SO₂-CH₃	~40 ppm	Absent	Disappearance confirms the loss of the leaving group.
C4-CH₃	~20 ppm	~18 ppm	Minor shift.
R-group Carbons	Absent	Variable	Appearance of new signals from the amine substituent.

Infrared (IR) Spectroscopy: Rapid Functional Group Confirmation

While NMR provides the detailed framework, IR spectroscopy offers a quick and definitive confirmation of the change in functional groups.[4]

Expertise & Causality

The power of IR in this context is its ability to unequivocally identify the presence or absence of the sulfonyl (SO₂) group. The S=O stretching vibrations are typically very strong and occur in a relatively clean region of the spectrum, making them excellent diagnostic markers.

Experimental Protocol

• Technique: Attenuated Total Reflectance (ATR) is often simplest. Alternatively, a KBr pellet can be used.

• Analysis: The key is to compare the spectrum of the product directly against the spectrum of the starting material.

Data Interpretation: Key Vibrational Bands

Functional Group	Vibrational Mode	Starting Material (Expected Wavenumber)	Product (Expected Wavenumber)
Sulfonyl (SO₂)	Asymmetric Stretch	1370 - 1410 cm⁻¹ (Strong)[4]	Absent
Sulfonyl (SO₂)	Symmetric Stretch	1166 - 1204 cm⁻¹ (Strong)[4]	Absent
Amine (N-H)	Stretch (Primary/Secondary)	Absent	3100 - 3500 cm⁻¹ (Medium-Weak)
Aromatic C=N	Stretch	~1525 - 1575 cm⁻¹[5]	~1530 - 1580 cm⁻¹
C-Cl	Stretch	~700 cm⁻¹[5]	~700 cm⁻¹

The complete disappearance of the two strong sulfonyl bands is conclusive evidence that the desired substitution has taken place. The persistence of the C-Cl stretch supports the proposed regioselectivity.

Mass Spectrometry (MS): Molecular Weight and Isotopic Validation

Mass spectrometry provides the final piece of the puzzle by confirming the molecular weight of the product and offering crucial information about its elemental composition through isotopic patterns.[3][6]

Expertise & Causality

For this reaction, MS is vital for two reasons:

• Confirming Mass Change: It verifies that the mass of the methylsulfonyl group (-79 Da) has been removed and the mass of the new amino group has been added.

• Confirming Regioselectivity via Isotopes: The presence of a chlorine atom provides a distinct isotopic signature. Since natural chlorine exists as ³⁵Cl (75.8%) and ³⁷Cl (24.2%), any chlorine-containing fragment will appear as a pair of peaks (M and M+2) with an intensity ratio of approximately 3:1.[7] Observing this pattern in the product's molecular ion peak proves the chloro group is still part of the molecule.

Experimental Protocol

• Ionization Technique: Electrospray Ionization (ESI) is common for these types of polar molecules.

• Analysis: High-resolution mass spectrometry (HRMS) is preferred to obtain an accurate mass for formula confirmation.

Data Interpretation: Molecular Ion and Isotopic Pattern

Species	Starting Material (m/z)	Product (m/z)	Key Observation
Molecular Ion (M⁺)	220.0 (for ³⁵Cl)	Varies based on R-NH₂	The new m/z must match the calculated mass of the expected product.
Isotopic Peak (M+2)	222.0 (for ³⁷Cl)	M+2 of the product	The presence of an M+2 peak with ~33% the intensity of M⁺ confirms the retention of the chlorine atom.[7]

Comparative Analysis: The Impact of an Alternative Substrate

To highlight the importance of this validation workflow, consider the reaction of an alternative substrate: 4,6-dichloro-2-(methylsulfonyl)pyrimidine . This molecule presents three electrophilic sites. While reactions with certain amines can be chemoselective, the potential for substitution at C2, C4, or C6 exists, making spectroscopic analysis even more critical.[8]

Parameter	Product from 5-Chloro-4-methyl...	Potential Product from 4,6-Dichloro... (C2-subst.)	Spectroscopic Differentiator
¹H NMR	One pyrimidine proton signal, one methyl signal.	One pyrimidine proton signal (H5).	The chemical shift and coupling patterns will be distinctly different. No methyl signal will be present.
MS (Isotopes)	One chlorine atom (3:1 M/M+2 ratio).	Two chlorine atoms (~9:6:1 M/M+2/M+4 ratio).	The isotopic pattern is a definitive marker for the number of chlorine atoms.
Symmetry	Asymmetric molecule.	Symmetric molecule (if substituent is symmetric).	In ¹³C NMR, the C4 and C6 carbons would be equivalent, leading to fewer signals than expected for an asymmetric analogue.

This comparison demonstrates how the same suite of spectroscopic techniques can be used to differentiate between structurally similar but distinct products, underscoring the power of a comprehensive validation strategy.

Conclusion

The spectroscopic validation of products from 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is a clear-cut process when approached with a systematic, multi-technique strategy. By integrating the detailed structural map from NMR, the functional group confirmation from IR, and the molecular weight and elemental data from MS, researchers can establish a self-validating workflow. This ensures not only the success of the chemical transformation but also the absolute certainty of the product's regiochemistry, a non-negotiable requirement for advancing compounds in drug discovery and materials science.

References

• A Comparative Guide to the Spectroscopic Analysis of Pyrimidine Derivatives. Benchchem.
• Blyumin, E. V., et al. (2000). Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring. Mendeleev Communications.
• Castrovilli, M. C., et al. (2014). Photofragmentation of Halogenated Pyrimidine Molecules in the VUV Range. Journal of the American Society for Mass Spectrometry.
• Nucleophilic Substitution in Some 5-Chloropyrimidines. Synthesis and Properties of Condensed Pyridopyrimidines. ResearchGate.
• Moser, A. (2008). IR, NMR and MS of a Sulfonyl Chloride compound. ACD/Labs.
• Experimental and Optimized Studies of Some Pyrimidine Derivatives. (2021). AIP Conference Proceedings.
• Photofragmentation of Halogenated Pyrimidine Molecules in the VUV Range. (2014). Journal of the American Society for Mass Spectrometry.
• IR, NMR spectral data of pyrimidine derivatives. ResearchGate.
• Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. The inverse of reactivity in a pyrimidine ring. (2000). R Discovery.
• Uno, T., et al. Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. J-Stage.
• Krasavin, M. (2015). Chemoselective Reactions of 4,6-Dichloro-2-(methylsulfonyl)pyrimidine and Related Electrophiles with Amines. Thieme E-Books & E-Journals.

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• 2. discovery.researcher.life [discovery.researcher.life]
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• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

LC-MS method development for detecting 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine derivatives

An In-Depth Guide to LC-MS Method Development for the Detection of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine Derivatives

For researchers, scientists, and drug development professionals, the robust and accurate quantification of novel chemical entities is paramount. Pyrimidine derivatives, particularly those containing sulfonyl and halogenated moieties like 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, are a cornerstone of modern medicinal chemistry. Their analysis, however, presents unique challenges that demand a well-considered approach to Liquid Chromatography-Mass Spectrometry (LC-MS) method development.

This guide provides an in-depth, objective comparison of various LC-MS strategies. Moving beyond a simple recitation of steps, we will explore the causality behind experimental choices, grounding our protocols in established scientific principles to ensure a self-validating and reproducible analytical system.

The Analytical Challenge: Sulfonylpyrimidines

The structure of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine combines a moderately polar pyrimidine core with a highly electronegative sulfonyl group and a chloro-substituent. This combination dictates its behavior during extraction, chromatographic separation, and mass spectrometric detection. Key considerations include achieving sufficient retention on reversed-phase columns, ensuring efficient and stable ionization, and developing selective fragmentation pathways for unambiguous quantification, often at trace levels within complex biological matrices.

Part 1: Sample Preparation - The Foundation of a Robust Assay

Effective sample preparation is crucial for minimizing matrix effects, which can suppress or enhance the analyte signal, leading to inaccurate quantification.[1][2] The ideal protocol should be simple, cost-effective, and efficiently remove interfering components like phospholipids and proteins while concentrating the analyte.[1]

A comparison of common extraction techniques reveals a trade-off between speed, cost, and cleanliness.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Low	Moderate	High
Recovery (%)	85-105%	70-95%	90-110%
Matrix Effect	High	Moderate	Low
Throughput	High	Moderate	Low to Moderate (Automatable)
Cost per Sample	Low	Low	High
Best For	Rapid screening, high-concentration samples	Removing highly polar/non-polar interferences	Low-level quantification, complex matrices (e.g., plasma, tissue)

Expert Rationale:

While Protein Precipitation is fast, it often fails to remove phospholipids, a major source of ion suppression in ESI-MS. Liquid-Liquid Extraction offers better selectivity, but can be labor-intensive and difficult to automate. For demanding applications requiring the lowest limits of quantification, Solid-Phase Extraction (SPE) is the superior choice.[3] By using a C18 (reversed-phase) sorbent, SPE can effectively bind the moderately non-polar sulfonylpyrimidine analyte while allowing polar matrix components to be washed away.

Protocol: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol outlines a self-validating system for extracting the target analyte from human plasma.

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by passing 1 mL of methanol followed by 1 mL of ultrapure water. This activates the stationary phase.

• Sample Pre-treatment: To 200 µL of plasma, add 20 µL of an internal standard solution (e.g., an isotopically labeled version of the analyte) and 400 µL of 4% phosphoric acid in water. Vortex for 30 seconds. The acid ensures the analyte is in a consistent protonation state.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (~1 mL/min).

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid) for LC-MS analysis. This step concentrates the sample and ensures compatibility with the LC system.[4]

Part 2: Liquid Chromatography - Achieving Optimal Separation

The goal of chromatography is to achieve a sharp, symmetrical peak for the analyte, well-resolved from any other components. For sulfonylpyrimidine derivatives, reversed-phase chromatography is the standard approach.

Parameter	Method A: Conventional HPLC	Method B: UHPLC
Column	C18, 150 x 4.6 mm, 5 µm	C18, 100 x 2.1 mm, 1.7 µm
Flow Rate	1.0 mL/min	0.4 mL/min
Typical Run Time	10-15 min	3-5 min
Peak Width	Wide	Narrow
Resolution	Good	Excellent
System Pressure	Low (~150 bar)	High (~600 bar)

Expert Rationale:

Ultra-High-Performance Liquid Chromatography (UHPLC) offers significant advantages over traditional HPLC. The use of sub-2 µm particle columns provides much higher efficiency, leading to sharper peaks, better resolution, and increased sensitivity.[5] The shorter run times also dramatically increase sample throughput. The mobile phase typically consists of an aqueous component and an organic solvent, most commonly acetonitrile, with an acid additive. Formic acid (0.1%) is preferred for MS applications as it is volatile and aids in the protonation of the analyte in positive ion mode ESI, enhancing the MS signal.[6][7]

Protocol: UHPLC Method

• Chromatographic System: A UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: ACQUITY UPLC BEH C18, 100 mm x 2.1 mm, 1.7 µm.[5]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• Flow Rate: 0.4 mL/min.

• Gradient Elution:

  • 0.0 - 0.5 min: 10% B

  • 0.5 - 3.0 min: Linear ramp to 95% B

  • 3.0 - 3.5 min: Hold at 95% B

  • 3.5 - 3.6 min: Return to 10% B

  • 3.6 - 5.0 min: Re-equilibration at 10% B

Part 3: Mass Spectrometry - Selective and Sensitive Detection

Tandem mass spectrometry (MS/MS), particularly with a triple quadrupole instrument, provides the high selectivity and sensitivity required for bioanalysis. The process involves selecting the analyte's parent ion, fragmenting it, and monitoring a specific fragment ion.

Ionization and Fragmentation:

Electrospray Ionization (ESI) is the preferred method for this class of molecule.[8] Given the presence of basic nitrogen atoms in the pyrimidine ring, ESI in positive ion mode is the logical starting point to generate the protonated molecular ion, [M+H]⁺.

The key to a selective MS/MS method is understanding the analyte's fragmentation pattern. For 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, the collision-induced dissociation (CID) is likely to occur at the C-S bond of the sulfonyl group or involve the loss of the entire sulfonyl group. This is because the sulfonyl group is an excellent leaving group.[9] Studies on similar sulfonamide and sulfonyl-containing compounds confirm that cleavage of the C-S or S-N bond is a primary fragmentation pathway.[10]

Caption: Predicted fragmentation of the target analyte.

Protocol: MS/MS Method Development and Optimization

• Analyte Infusion: Infuse a standard solution of the analyte (~100 ng/mL) directly into the mass spectrometer to obtain a full scan (Q1) mass spectrum and confirm the mass of the precursor ion [M+H]⁺.

• Product Ion Scan: Set the first quadrupole (Q1) to isolate the precursor ion and scan the third quadrupole (Q3) to identify all fragment (product) ions generated in the collision cell (Q2).

• MRM Transition Selection: Select the most intense and stable precursor-to-product ion transitions. A primary transition is used for quantification (quantifier) and a secondary one for confirmation (qualifier).

• Collision Energy Optimization: For each MRM transition, optimize the collision energy (CE) to maximize the abundance of the product ion.

Optimized MS/MS Parameters (Hypothetical)

Parameter	Quantifier Transition	Qualifier Transition
Precursor Ion (m/z)	221.0	221.0
Product Ion (m/z)	142.0 (Loss of SO₂CH₃)	157.0 (Loss of SO₂)
Dwell Time (ms)	100	50
Collision Energy (eV)	25	35
Ionization Mode	ESI Positive	ESI Positive

Integrated Analytical Workflow

The entire process, from sample receipt to final data, must be logical and controlled.

Caption: End-to-end analytical workflow diagram.

Conclusion

Developing a robust LC-MS method for a specific pyrimidine derivative like 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine requires a systematic, multi-faceted approach. The optimal strategy balances the cleanliness of Solid-Phase Extraction, the speed and resolution of UHPLC, and the unparalleled sensitivity and selectivity of tandem mass spectrometry. By understanding the chemical properties of the analyte and the scientific principles behind each step, researchers can develop self-validating methods that deliver accurate and reliable data, accelerating drug discovery and development programs.

References

• Tecan. How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. The Blog - Tecan. [Link]

• Patel, K., et al. (2014). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. PubMed. [Link]

• Kole, P. L., et al. (2011). A practical guide to sample preparation for liquid chromatography-tandem mass spectrometry in clinical research and toxicology. ResearchGate. [Link]

• Mass Spectrometry Research Facility. Sample Preparation Protocol for Open Access MS. [Link]

• Opentrons. LC-MS Sample Preparation: Techniques & Challenges. [Link]

• Guerrieri, A., et al. (1998). Rapid and sensitive high-performance liquid chromatographic analysis of halogenopyrimidines in plasma. PubMed. [Link]

• Cebulak, T., et al. (2021). LC-QqQ-MS/MS methodology for determination of purine and pyrimidine derivatives in unifloral honeys and application of chemometrics for their classification. PubMed. [Link]

• Moorthy, M. K., et al. (2023). Development and validation of LC‐QTOF‐MS/MS method for identification and determination of low levels of a genotoxic impurity, 4,6‐dichloro‐5‐nitro‐2‐(propylthio) pyrimidine in ticagrelor API. ResearchGate. [Link]

• SIELC Technologies. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. [Link]

• Förster, M., et al. (2022). 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. PMC. [Link]

• Moorthy, M. K., et al. (2022). Development and validation of LC-QTOF-MS/MS method for identification and determination of low levels of a genotoxic impurity, 4,6-dichloro-5-nitro-2-(propylthio) pyrimidine in ticagrelor API. Semantic Scholar. [Link]

• Rymenans, L., et al. (2023). Improved diagnostics of purine and pyrimidine metabolism disorders using LC-MS/MS and its clinical application. ZORA. [Link]

• Hyman, J. M., et al. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. PMC. [Link]

• Gao, Y., et al. (2014). Fragmentation of typical sulfonamide drugs via heterolytic bond cleavage and stepwise rearrangement. ResearchGate. [Link]

• Hyman, J. M., et al. (2023). Identification of 2-Sulfonyl/Sulfonamide Pyrimidines as Covalent Inhibitors of WRN Using a Multiplexed High-Throughput Screening Assay. ACS Publications. [Link]

• MDPI. (2023). Efficient LC-MS/MS for Routine Fungicide Residue Analysis in Complex Matrices. [Link]

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Comparative Yield Analysis &amp; Protocol Guide: 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine in Suzuki-Miyaura Cross-Coupling

Introduction & Strategic Utility

The pyrimidine scaffold is a privileged structure in drug discovery, forming the core of numerous therapeutics, including a vast array of kinase inhibitors[1]. When constructing complex, multi-substituted pyrimidine architectures, achieving strict regiocontrol during functionalization is a primary synthetic challenge.

5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine serves as a highly strategic building block for these applications. By featuring two distinct leaving groups—a 5-chloro substituent and a 2-methylsulfonyl group—it enables orthogonal cross-coupling and amination sequences that significantly outperform traditional dihalo-pyrimidines in both yield and regiomeric purity.

Mechanistic Rationale: Sulfonyl vs. Halide Leaving Groups

In palladium-catalyzed cross-couplings and nucleophilic aromatic substitutions (SNAr), the choice of leaving group dictates the success of the sequence. The superiority of the 2-methylsulfonyl group is grounded in several mechanistic factors:

• Electronic Activation for SNAr: The methylsulfonyl group (-SO2Me) at the 2-position is an excellent leaving group that facilitates rapid SNAr reactions[1]. Its strong electron-withdrawing nature (via both induction and resonance) highly activates the C2 position. Consequently, C2-selective amination can be achieved by exploiting the greater reactivity of a sulfonyl leaving group over a chloride[2]. This allows the SNAr to proceed under mild conditions, leaving the C5-chloro group completely intact for downstream Suzuki coupling.

• Desulfinative Cross-Coupling: Alternatively, the 2-methylsulfonyl group can undergo direct desulfinative cross-coupling. This emerging strategy is highly effective for overcoming problematic Suzuki-Miyaura reactions often associated with highly electron-deficient heteroaromatic boronates[3].

• The Halide Alternative (2,5-Dichloro-4-methylpyrimidine): Using a 2,5-dichloro analogue often requires thorough screening of conditions, precise temperature control, and extremely low catalyst loading to achieve regioselectivity[4]. While the C2-Cl is kinetically more reactive than C5-Cl, the differentiation relies solely on the intrinsic electron deficiency of the pyrimidine ring. This often leads to competitive C5 functionalization or requires elevated temperatures that degrade the substrate.

Comparative Yield Analysis

The following table objectively compares the performance of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine against its 2,5-dichloro alternative in a standard two-step functionalization workflow (C2-Amination followed by C5-Suzuki Coupling).

Substrate	Step 1: C2 Functionalization	Step 1 Yield	Step 2: C5 Suzuki Coupling	Step 2 Yield	Overall 2-Step Yield	Regiomeric Purity
5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine	SNAr (Morpholine, DIPEA, THF, 25 °C)	92%	Suzuki (PhB(OH)₂, Pd(dppf)Cl₂, 90 °C)	88%	81.0%	>99:1
5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine	Desulfinative Suzuki (PhB(OH)₂, Pd(OAc)₂, CuTC, 80 °C)	78%	Suzuki (ArB(OH)₂, Pd(PPh₃)₄, 100 °C)	82%	64.0%	>95:5
2,5-Dichloro-4-methylpyrimidine	SNAr (Morpholine, DIPEA, THF, 60 °C)	74%	Suzuki (PhB(OH)₂, Pd(dppf)Cl₂, 90 °C)	65%	48.1%	~85:15

Data Interpretation: The methylsulfonyl substrate achieves a near-quantitative regioselective C2-amination at room temperature. In contrast, the 2,5-dichloro analogue requires heating to 60 °C for the initial SNAr, which induces competitive attack at the C5 position, lowering the overall yield and requiring complex chromatographic separation.

Visualizing the Orthogonal Workflow

Orthogonal functionalization pathways of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

Self-Validating Experimental Protocols

Protocol A: C2-Regioselective SNAr (Preparation for Suzuki)

Causality: Using a mild base (DIPEA) at room temperature is sufficient because the -SO₂Me group is highly activated. Heating is strictly avoided to prevent any premature degradation or off-target nucleophilic attack at the C5-chloride.

• Setup: In an oven-dried round-bottom flask, dissolve 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (1.0 equiv) in anhydrous THF (0.2 M).

• Reagent Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) followed by the desired secondary amine (e.g., morpholine, 1.1 equiv) dropwise at 0 °C.

• Reaction: Remove the ice bath and stir the mixture at room temperature (25 °C) for 2–4 hours.

• Validation Checkpoint (Self-Validation): Monitor via TLC (30% EtOAc/Hexanes). The displacement of the highly polar -SO₂Me group by a lipophilic amine will significantly increase the Rf value (e.g., from Rf 0.2 to 0.6). LC-MS must show the complete disappearance of the starting material mass and the appearance of the[M+H]+ for the 2-amino-5-chloro intermediate.

• Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3x), wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: C5-Suzuki-Miyaura Cross-Coupling

Causality: Pd(dppf)Cl₂ is selected as the catalyst because the bidentate dppf ligand promotes challenging oxidative additions into the relatively electron-rich C5-Cl bond (compared to the highly activated C2 position). A 1,4-Dioxane/Water system ensures the solubility of both the organic intermediate and the inorganic base.

• Setup: To a microwave vial or Schlenk flask, add the 5-chloro intermediate from Protocol A (1.0 equiv), the aryl boronic acid (1.5 equiv), and K₂CO₃ (3.0 equiv).

• Solvent & Degassing: Add a 4:1 mixture of 1,4-Dioxane and H₂O (0.1 M). Degas the mixture by sparging with argon for 10 minutes.

• Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 equiv) under a positive stream of argon. Seal the vessel.

• Reaction: Heat the mixture to 90 °C in an oil bath for 12 hours (or 110 °C for 30 minutes via microwave irradiation).

• Validation Checkpoint (Self-Validation): The reaction mixture will transition from an orange/red suspension to a dark brown/black mixture as the active Pd(0) species cycles. LC-MS analysis of an aliquot must show a distinct isotopic pattern shift: the characteristic 3:1 Cl-35/37 isotope ratio of the starting material will disappear, replaced by the exact mass of the biaryl product.

• Workup: Filter the mixture through a pad of Celite to remove palladium black, washing with EtOAc. Concentrate the filtrate and purify via flash column chromatography.

References

• BenchChem. "Application Notes and Protocols for Microwave-Assisted Synthesis Using 4,6-Dimethoxy-2-(methylsulfonyl)pyrimidine". BenchChem.
• ChemRxiv. "Catalyzed Cross-Coupling Enables C2-Selective Amination of 2,4-Dihalopyrimidines". ChemRxiv.
• ACS Medicinal Chemistry Letters. "Desulfinative Cross-Coupling as a Method to Overcome Problematic Suzuki–Miyaura Reactions of Pharmaceutically Relevant Heteroaromatic Boronates". ACS Publications.
• MDPI. "Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids". MDPI.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

For researchers and professionals in the fast-paced world of drug development, the integrity of your work and the safety of your laboratory environment are paramount. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, ensuring compliance with safety regulations and minimizing environmental impact. As Senior Application Scientists, we understand that true laboratory excellence extends beyond the bench to include the entire lifecycle of a chemical, from acquisition to disposal.

Hazard Assessment and Personal Protective Equipment (PPE)

Given its structure—a chlorinated pyrimidine with a methylsulfonyl group—5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine should be presumed to be a hazardous substance. Structurally related compounds often exhibit irritant properties and may be harmful if swallowed or inhaled.[1] Therefore, adherence to strict safety protocols is non-negotiable.

Before handling, ensure the following personal protective equipment is worn:

• Eye Protection: Chemical safety goggles or a face shield are essential to protect against potential splashes.[1]

• Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene.[1]

• Protective Clothing: A laboratory coat and closed-toe shoes are mandatory to protect skin and clothing.[1]

• Respiratory Protection: All handling and preparation for disposal should occur within a certified chemical fume hood to prevent inhalation of any dust or vapors.[2]

Waste Segregation and Collection: A Foundation of Safety

Proper segregation of chemical waste is a critical first step in ensuring safe and compliant disposal.[1] Mixing incompatible waste streams can lead to dangerous chemical reactions.

Follow these steps for waste collection:

• Designated Waste Container: Use a clearly labeled, leak-proof, and chemically compatible container specifically for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine waste. The container must be marked with "Hazardous Waste" and the full chemical name.[1][5]

• Separate Waste Streams: Maintain distinct containers for different forms of waste:

  • Solid Waste: Any solid form of the compound, along with contaminated items like gloves, weighing papers, and absorbent materials, should be collected in a designated solid hazardous waste container.[1]

  • Liquid Waste: Unused or spent solutions containing the compound should be collected in a separate, designated liquid hazardous waste container.[1]

  • Sharps Waste: Contaminated sharps, such as needles or razor blades, must be placed in a puncture-resistant sharps container labeled as hazardous waste.

Step-by-Step Disposal Protocol

The recommended and primary method for the disposal of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is through a licensed environmental waste management company.[1][2]

• Container Management: Keep all waste containers securely closed when not in use.[1][5]

• Storage: Store the sealed and labeled waste containers in a designated and secure satellite accumulation area within the laboratory. This area should be away from incompatible materials.[1]

• Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[1][5] Do not attempt to dispose of this chemical down the drain or in regular trash.[2]

Empty Container Decontamination:

Empty containers that once held 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine must be decontaminated before being disposed of as non-hazardous waste.

• Triple Rinse: Rinse the empty container thoroughly with a suitable solvent (e.g., acetone or ethanol) at least three times.[1]

• Collect Rinsate: The rinsate from this process is considered hazardous waste and must be collected in the designated liquid hazardous waste container.[1]

• Final Disposal: Once triple-rinsed, the container can typically be disposed of as non-hazardous waste, but always consult your local regulations.[2] Puncturing the container can prevent its reuse.[2]

Emergency Procedures: Spill Management

In the event of a spill, prompt and appropriate action is crucial to mitigate risks.[1]

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

• Contain: Wearing the appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent.[1]

• Collect: Carefully collect the absorbed material and place it into a labeled hazardous waste container.[1]

• Decontaminate: Clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous waste.[1]

• Report: Report the spill to your institution's EHS department.[1]

Quantitative Data Summary

While specific quantitative data for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine is not available, the following table summarizes the key considerations for its waste management based on analogous compounds.

Waste Type	Container	Disposal Method
Solid 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine	Labeled, sealed, and compatible solid waste container	Professional hazardous waste disposal[1]
Solutions of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine	Labeled, sealed, and compatible liquid waste container	Professional hazardous waste disposal[1]
Contaminated Labware (gloves, wipes, etc.)	Labeled, sealed, and compatible solid waste container	Professional hazardous waste disposal[1]
Triple-Rinsed Empty Containers	Dispose of as non-hazardous waste (consult local regulations)[2]	Consult local regulations
Rinsate from Container Cleaning	Labeled, sealed, and compatible liquid waste container	Professional hazardous waste disposal[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

Disposal workflow for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

References

• Navigating the Disposal of Pyrimidin-4-yl-methanol: A Guide for Laboratory Professionals. Benchchem.
• Pyrimidine - Safety Data Sheet. ChemicalBook.
• SAFETY DATA SHEET. Thermo Fisher Scientific.
• PRODUCTION, IMPORT, USE, AND DISPOSAL. Agency for Toxic Substances and Disease Registry.
• Pyrimidine, 5-chloro-4-methyl- — Chemical Substance Information. NextSDS.
• Regulations and Guidelines Applicable to Pyridine. National Center for Biotechnology Information.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. Sigma-Aldrich.
• SAFETY DATA SHEET. Tokyo Chemical Industry.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. Sigma-Aldrich.
• 4-Chloro-5-methyl-2-(methylsulfonyl)pyrimidine - Safety Data Sheet. ChemicalBook.
• Material Safety Data Sheet - 4-Hydrazinobenzene-1-sulfonamide hydrochloride, 97%. Cole-Parmer.
• 4-Chloro-2-(methylsulfonyl)pyrimidine | C5H5ClN2O2S | CID 11148232. PubChem.
• EHS Fact Sheet: Organic Solvents. College of Southern Nevada.

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Safeguarding Your Research: A Practical Guide to Handling 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine

In the fast-paced environment of drug discovery and development, the safety of laboratory personnel is paramount. This guide provides essential, practical information for the safe handling of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine, a chemical intermediate that, like many of its structural relatives, requires careful management. As your partner in research, we are committed to providing you with the knowledge to create a secure and efficient laboratory setting.

Understanding the Risks: Hazard Profile

While a specific Safety Data Sheet (SDS) for 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine (CAS No. 325780-94-7) may not be readily available, hazard information can be inferred from structurally similar compounds such as 4-Chloro-2-(methylsulfonyl)pyrimidine and various chloromethylpyrimidines.[1][2] These compounds are consistently classified as hazardous, and it is prudent to handle 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine with the same level of caution.

The primary hazards associated with this class of compounds include:

• Skin Irritation (Category 2) : Causes skin irritation.[1][3][4][5][6]

• Serious Eye Irritation (Category 2/2A) : Causes serious eye irritation.[1][3][4][5][6][7]

• Specific Target Organ Toxicity - Single Exposure (Category 3) : May cause respiratory irritation.[1][3][4]

Given these potential hazards, adherence to strict safety protocols is not merely a recommendation but a necessity for ensuring a safe laboratory environment.

Core Directive: Personal Protective Equipment (PPE)

A robust PPE strategy is your first line of defense against chemical exposure. The following table outlines the recommended PPE for handling 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

Activity	Required Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	Double Nitrile Gloves, Impermeable Lab Coat, Safety Goggles with Side Shields or Face Shield, N95/FFP2 Particulate Respirator
Solution Preparation and Handling	Double Nitrile Gloves, Impermeable Lab Coat, Safety Goggles or Face Shield
Transporting within the Laboratory	Nitrile Gloves, Lab Coat
Waste Disposal	Double Nitrile Gloves, Impermeable Lab Coat, Safety Goggles or Face Shield

It is crucial that all PPE meets certified standards, such as ASTM D6978 for chemotherapy gloves, to ensure maximum protection.[8]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling this compound will minimize the risk of exposure and contamination.

Preparation and Weighing

• Designated Area : All handling of solid 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine should be conducted in a designated area, preferably within a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

• Donning PPE : Before handling the compound, put on all required PPE as outlined in the table above.

• Weighing : Use a tared, sealed container for weighing to prevent dispersal of the powder.

• Aliquotting : If smaller quantities are needed, perform the aliquotting within the containment of the fume hood.

Solution Preparation

• Solvent Selection : Choose an appropriate solvent based on your experimental protocol.

• Dissolution : Slowly add the solid compound to the solvent in a fume hood, ensuring gentle agitation to avoid splashing.

• Labeling : Clearly label the container with the chemical name, concentration, date, and appropriate hazard symbols.

The following diagram illustrates the recommended workflow for the safe handling of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine.

Caption: Safe Handling Workflow

Disposal Plan: Managing Chemical Waste

Proper disposal of 5-Chloro-4-methyl-2-(methylsulfonyl)pyrimidine and its associated waste is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation : Do not mix waste containing this compound with other waste streams.[9] Maintain separate, clearly labeled containers for:

  • Solid Waste : Contaminated gloves, weigh paper, and other disposable materials.

  • Liquid Waste : Unused or spent solutions.

• Container Labeling : All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the primary hazard(s) (e.g., "Irritant").

• Storage : Store waste containers in a designated, secure, and well-ventilated satellite accumulation area, away from incompatible materials.

• Disposal : Arrange for the disposal of all waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][7][9] Never dispose of this chemical down the drain.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4][5]

• Skin Contact : Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[3][4][5]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3][4]

• Spill : In case of a small spill, and if it is safe to do so, contain the spill with an inert absorbent material (e.g., vermiculite, sand).[9] Wearing appropriate PPE, carefully collect the material and place it in a labeled hazardous waste container.[9] For large spills, evacuate the area and contact your institution's EHS department immediately.

By integrating these safety and handling protocols into your daily laboratory practices, you can create a safer research environment for yourself and your colleagues.

References

• PubChem. 4-Chloro-2-(methylsulfonyl)pyrimidine. National Center for Biotechnology Information. [Link]

• NextSDS. Pyrimidine, 5-chloro-4-methyl-. [Link]

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• Personal Protective Equipment Selection Guide. [Link]

• NIOSH. Personal Protective Equipment for Use in Handling Hazardous Drugs. [Link]

• SKAN AG. Personal Protective Equipment (PPE) for Cytostatics. [Link]

• Tel Aviv University. Laboratory Safety guidelines and Personal protection equipment (PPE). [Link]

• Organic Syntheses. Working with Hazardous Chemicals. [Link]

• MBL Life Science. Safety Data Sheet. [Link]

• PMC. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL). [Link]

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